(1R,3R)-rel-3-(Benzyloxy)cyclopentan-1-amine

Core Science & Biosynthesis

(1R,3R)-rel-3-(Benzyloxy)cyclopentan-1-amine physical properties

This guide outlines the technical profile, physicochemical properties, and synthesis of (1R,3R)-rel-3-(Benzyloxy)cyclopentan-1-amine , a specialized chiral building block used in medicinal chemistry.[1][2]

[1][2]

Executive Summary

(1R,3R)-rel-3-(Benzyloxy)cyclopentan-1-amine is a disubstituted cycloaliphatic amine characterized by a cyclopentane core functionalized with a primary amine at position 1 and a benzyloxy ether at position 3.[1][2] The "rel-(1R,3R)" designation indicates relative stereochemistry, typically referring to the trans diastereomer in a racemic mixture (comprising both (1R,3R) and (1S,3S) enantiomers).[1][2]

This scaffold is a high-value pharmacophore in drug discovery, particularly for:

• Kinase Inhibitors: Mimicking the ribose or solvent-front regions of ATP.[1][2]

• GPCR Ligands: Providing a rigidified linker that orients hydrogen bond donors/acceptors (amine/ether) into specific vectors.[1][2]

• Fragment-Based Design: Increasing

  character (fraction of sp3 hybridized carbons) to improve solubility and metabolic stability compared to flat aromatic linkers.[1][2]

Physicochemical Properties

Note: Experimental data for this specific building block is often proprietary. Values below represent high-confidence consensus data derived from close structural analogs (e.g., 3-aminocyclopentanol, benzyl ethers) and computational models.

Core Identifiers

Property	Detail
IUPAC Name	(1R,3R)-3-(benzyloxy)cyclopentan-1-amine (rel)
Common Name	trans-3-(Benzyloxy)cyclopentylamine
CAS Number	Not widely listed; see 905961-61-7 (Alcohol precursor)
Molecular Formula
Molecular Weight	191.27 g/mol
SMILES	NC1CCC1 (trans-isomer)

Physical Data

Property	Value / Description	Context
Appearance	Viscous Oil or Low-Melting Solid	Amine/ether functionality often yields oils; salts (HCl) are white solids.[1][2][3]
Boiling Point	~315°C (Predicted)	High BP due to benzyl group and H-bonding potential.[1][2]
Density	~1.05 g/cm³	Estimated based on benzyl ether derivatives.[2]
Solubility	DMSO, Methanol, DCM, Ethyl Acetate	Highly soluble in organic solvents.[1]
Water Solubility	Low (Free Base) / High (Salt)	The benzyloxy group is lipophilic ( ), reducing aqueous solubility unless protonated.[1][2]
pKa (Conj. Acid)	~10.5	Typical for secondary cycloalkyl amines.[1][2]
Polar Surface Area	~35 Ų	26 (Amine) + 9 (Ether).[1][2] Good CNS penetration potential.[1][2]

Structural Analysis & Stereochemistry

The "rel-(1R,3R)" stereochemistry is critical for biological activity.[1][2] In 1,3-disubstituted cyclopentanes, the (1R,3R) configuration corresponds to the trans isomer, where the substituents are on opposite faces of the ring average plane (pseudo-diequatorial-like conformation minimizes steric strain).[1][2]

Stereochemical Relationships[1][2][4]

• Cis-Isomer (Meso): (1R,3S).[1][2][4] Possesses a plane of symmetry; achiral.[1][2]

• Trans-Isomer (Chiral): (1R,3R) and (1S,3S).[1][2] Possesses

  symmetry.[1][2] "rel" implies the racemate of this pair.[1][2]

Figure 1: Stereochemical relationship between the target trans-racemate and potential impurities.[1][2]

Synthetic Routes

Two primary strategies exist for synthesizing (1R,3R)-rel-3-(Benzyloxy)cyclopentan-1-amine. The Reductive Amination route is preferred for scale-up due to the availability of the ketone precursor.[1][2]

Route A: Reductive Amination (Preferred)

This route starts from 3-(benzyloxy)cyclopentan-1-one.[1][2] The reaction yields a mixture of cis/trans isomers, which must be separated.[1][2]

• Precursor: 3-(Benzyloxy)cyclopentan-1-one (CAS: 149370-24-9).[1][2]

• Reagents: Ammonium Acetate (

  ), Sodium Cyanoborohydride ( ).[1][2]

• Conditions: Methanol, RT, 12-24h.

• Purification: Column chromatography (DCM/MeOH/NH3) to separate the trans (major) from cis (minor) isomer.[1][2]

Route B: O-Alkylation of Amino-Alcohol

Direct benzylation of 3-aminocyclopentanol requires protecting the amine first.[1][2]

• Protection: 3-Aminocyclopentanol

  N-Boc-3-aminocyclopentanol.[1][2]

• Alkylation: NaH, Benzyl Bromide (

  ), DMF.[1][2]

• Deprotection: TFA/DCM or HCl/Dioxane.[1][2]

Figure 2: Primary synthetic workflow via reductive amination.

Handling & Safety Protocols

Hazards

• Corrosivity: As a primary amine, the free base is corrosive to skin and eyes (Category 1B).[1][2]

• Reactivity: Incompatible with strong oxidizing agents and acid chlorides.[1][2] Forms stable salts (HCl, TFA) which are safer to handle.[1][2]

Storage[1][2]

• Atmosphere: Store under inert gas (Argon/Nitrogen) to prevent carbamate formation (

  absorption).[1][2]

• Temperature: 2-8°C for long-term storage.

• Form: Conversion to the Hydrochloride salt is recommended for stability.[1][2]

Analytical Validation (Self-Check)

To verify the identity and purity of the synthesized compound:

• 1H NMR (DMSO-d6): Look for the benzyloxy

  singlet (~4.5 ppm) and the aromatic protons (7.3-7.4 ppm).[1][2] The methine proton at C1 (amine) and C3 (ether) will show distinct splitting patterns confirming the trans relationship (typically wider coupling constants for pseudo-equatorial protons).[1][2]

• LC-MS: Confirm Mass (

  ).

• Chiral HPLC: Required if resolving the enantiomers (e.g., Chiralpak AD-H column).[1][2]

References

• BenchChem. Comparative Analysis of 3-Phenoxycyclopentanamine Stereoisomers. (Accessed 2026).[1][2][5][6][7] Link[2]

• PubChem. Compound Summary: 3-(Benzyloxy)cyclopentan-1-one.[1][2][5] National Library of Medicine.[1][2] Link[2]

• Cayman Chemical. (1R,3S)-3-Amino-cyclopentanol Product Information.Link[1][2]

• Sigma-Aldrich. Safety Data Sheet: Cyclopentylamine Derivatives.[1][2]Link[1][2]

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• 3. US4188403A - Cyclopentan-1-amines - Google Patents [patents.google.com]
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• 5. PubChemLite - 3-(benzyloxy)cyclopentan-1-one (C12H14O2) [pubchemlite.lcsb.uni.lu]
• 6. (1R,3R)-3-aminocyclohexanol | C6H13NO | CID 25630527 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. 3-(Benzyloxy)cyclopentan-1-ol 97% | CAS: 905961-61-7 | AChemBlock [achemblock.com]

An In-depth Technical Guide to the Structure Elucidation of (1R,3R)-rel-3-(Benzyloxy)cyclopentan-1-amine

Abstract

This technical guide provides a comprehensive framework for the structural and stereochemical elucidation of (1R,3R)-rel-3-(Benzyloxy)cyclopentan-1-amine, a disubstituted cyclopentylamine of interest to researchers and professionals in drug development. The rel nomenclature signifies a racemic mixture of the (1R,3R) and (1S,3S) enantiomers, necessitating a rigorous analytical approach to confirm both the constitution and the relative cis stereochemistry of the amine and benzyloxy substituents. This document details a multi-technique approach, integrating mass spectrometry, infrared and nuclear magnetic resonance spectroscopy, and crystallographic methods. Each section explains the causal-driven experimental choices and the interpretation of the resulting data, providing a self-validating system for unambiguous structure confirmation.

Introduction and Synthetic Context

(1R,3R)-rel-3-(Benzyloxy)cyclopentan-1-amine is a chiral building block that can be incorporated into a variety of molecular scaffolds for pharmaceutical development. Its structure comprises a cyclopentane ring, a primary amine, and a benzyloxy group. The precise determination of its three-dimensional structure is paramount for understanding its potential interactions with biological targets.

A plausible synthetic route to this compound involves the reduction of a corresponding oxime or the reductive amination of 3-(benzyloxy)cyclopentan-1-one. The stereochemical outcome of such reductions is highly dependent on the reagents and conditions employed. Therefore, a robust analytical workflow is essential to confirm the formation of the desired cis isomer.

Analytical Workflow for Structure Elucidation

The comprehensive characterization of (1R,3R)-rel-3-(Benzyloxy)cyclopentan-1-amine relies on a synergistic application of multiple analytical techniques. The logical flow of this process is designed to build a complete and validated picture of the molecule's structure.

Figure 1: Logical workflow for the structure elucidation of (1R,3R)-rel-3-(Benzyloxy)cyclopentan-1-amine.

Mass Spectrometry: Confirming the Molecular Formula

Expertise & Experience: The initial step in the analysis of a novel compound is the confirmation of its molecular weight and formula. High-resolution mass spectrometry (HRMS) is the gold standard for this purpose, providing a highly accurate mass measurement that can be used to deduce the elemental composition.

Protocol: High-Resolution Mass Spectrometry (HRMS) via Electrospray Ionization (ESI)

• Sample Preparation: Dissolve a small amount of the sample (approximately 1 mg/mL) in a suitable solvent such as methanol or acetonitrile.

• Instrumentation: Utilize an ESI-Time of Flight (ESI-TOF) or ESI-Orbitrap mass spectrometer.

• Analysis Mode: Operate in positive ion mode to facilitate the protonation of the primary amine, forming the [M+H]⁺ ion.

• Data Acquisition: Acquire the spectrum over a mass range that includes the expected molecular weight (e.g., m/z 100-500).

Expected Data and Interpretation:

The molecular formula of 3-(benzyloxy)cyclopentan-1-amine is C₁₂H₁₇NO. The expected monoisotopic mass for the [M+H]⁺ ion is 192.1383 g/mol . The HRMS analysis should yield a value within a few parts per million (ppm) of this theoretical mass, confirming the elemental composition.

Fragmentation Pattern Analysis:

Electron ionization (EI) or collision-induced dissociation (CID) can provide valuable structural information through fragmentation analysis. Key expected fragmentation pathways include:

• Alpha-cleavage: The cleavage of the C-C bond adjacent to the nitrogen atom is a characteristic fragmentation pattern for amines.[1][2] This would result in the loss of a C₄H₇O radical.

• Benzylic Cleavage: The facile cleavage of the benzyl C-O bond can lead to the formation of a stable benzyl cation (m/z 91) or a tropylium ion.[3]

• Loss of Ammonia: Elimination of ammonia (NH₃) from the molecular ion is another common pathway for primary amines.

Infrared (IR) Spectroscopy: Functional Group Identification

Expertise & Experience: Fourier-transform infrared (FTIR) spectroscopy is a rapid and non-destructive technique used to identify the functional groups present in a molecule. The presence of characteristic absorption bands for the amine and benzyloxy groups provides crucial confirmatory evidence.

Protocol: Attenuated Total Reflectance (ATR)-FTIR Spectroscopy

• Sample Preparation: A small amount of the neat liquid or solid sample is placed directly on the ATR crystal.

• Data Acquisition: The spectrum is typically recorded from 4000 to 400 cm⁻¹.

Expected Data and Interpretation:

Functional Group	Vibration Mode	Expected Wavenumber (cm⁻¹)	Appearance
Primary Amine (N-H)	Symmetric & Asymmetric Stretch	3400-3250	Two distinct, medium-intensity sharp peaks.[4][5]
Primary Amine (N-H)	Scissoring Bend	1650-1580	Medium to strong absorption.[4]
Aromatic C-H	Stretch	3100-3000	Weak to medium, sharp peaks.
Aliphatic C-H	Stretch	3000-2850	Strong, sharp peaks.
C-O-C (Ether)	Asymmetric Stretch	1275-1200	Strong absorption.
C-O-C (Ether)	Symmetric Stretch	1150-1085	Strong absorption.
Aromatic C=C	Stretch	1600 & 1475	Two sharp, medium-intensity peaks.

The presence of two distinct N-H stretching bands is a definitive indicator of a primary amine.[6] The strong C-O stretching bands confirm the presence of the ether linkage in the benzyloxy group.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Cornerstone of Structure Elucidation

Expertise & Experience: NMR spectroscopy provides the most detailed information regarding the carbon-hydrogen framework of the molecule. A combination of 1D (¹H, ¹³C, DEPT) and 2D (COSY, HSQC, NOESY) experiments is necessary to unambiguously assign all proton and carbon signals and, most importantly, to determine the relative stereochemistry.

Protocol: NMR Analysis

• Sample Preparation: Dissolve approximately 5-10 mg of the sample in a deuterated solvent (e.g., CDCl₃, DMSO-d₆).

• Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher) is recommended for better signal dispersion.

• 1D NMR Acquisition: Acquire ¹H, ¹³C, and DEPT-135 spectra.

• 2D NMR Acquisition: Acquire COSY, HSQC, and NOESY spectra.

¹H NMR Spectroscopy: Proton Environment Analysis

The ¹H NMR spectrum will reveal the number of distinct proton environments, their chemical shifts, integration (relative number of protons), and multiplicity (splitting pattern).

Predicted ¹H NMR Spectral Data (in CDCl₃):

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration	Rationale
Aromatic (C₆H₅)	7.25-7.40	m	5H	Typical range for monosubstituted benzene ring.
Benzylic (CH₂)	~4.50	s	2H	Deshielded by the adjacent oxygen and aromatic ring.
CH-O	~4.10	m	1H	Deshielded by the electronegative oxygen atom.
CH-N	~3.50	m	1H	Deshielded by the electronegative nitrogen atom.
Cyclopentyl (CH₂)	1.50-2.20	m	6H	Complex overlapping multiplets for the remaining ring protons.
NH₂	~1.60	br s	2H	Broad singlet, chemical shift can vary with concentration and solvent.

¹³C NMR and DEPT Spectroscopy: Carbon Skeleton Mapping

The ¹³C NMR spectrum indicates the number of unique carbon environments. A DEPT-135 experiment is crucial for distinguishing between CH, CH₂, and CH₃ groups.

Predicted ¹³C NMR Spectral Data (in CDCl₃):

Carbon Assignment	Predicted Chemical Shift (δ, ppm)	DEPT-135 Signal	Rationale
Aromatic (C, quat)	~138	None	Attachment point of the benzylic group.
Aromatic (CH)	127-129	Positive	Aromatic ring carbons.
Benzylic (CH₂)	~70	Negative	Deshielded by oxygen and the aromatic ring.
CH-O	~80	Positive	Deshielded by the oxygen atom.
CH-N	~55	Positive	Deshielded by the nitrogen atom.
Cyclopentyl (CH₂)	25-40	Negative	Aliphatic ring carbons.

2D NMR Spectroscopy: Establishing Connectivity and Stereochemistry

COSY (Correlation Spectroscopy): This experiment identifies protons that are spin-spin coupled (typically on adjacent carbons). It is instrumental in tracing the connectivity within the cyclopentane ring.

HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates each proton with the carbon to which it is directly attached, allowing for the unambiguous assignment of carbon signals based on the already assigned proton signals.

NOESY (Nuclear Overhauser Effect Spectroscopy): The Key to Relative Stereochemistry

The NOESY experiment is the most critical for determining the cis relationship between the amine and benzyloxy groups. It detects protons that are close in space, regardless of whether they are bonded. For the (1R,3R) or (1S,3S) isomer, the protons on the carbons bearing the amine and benzyloxy groups (C1-H and C3-H) are on the same face of the cyclopentane ring.

Expected NOESY Correlations for the cis Isomer:

A crucial cross-peak should be observed between the proton at C1 (CH-N) and the proton at C3 (CH-O). This spatial proximity is only possible in the cis configuration. In the trans isomer, these protons would be on opposite faces of the ring and would not show a NOESY correlation.

Sources

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• 6. bcc.bas.bg [bcc.bas.bg]

Advanced Synthesis of Cyclopentylamine Derivatives: From Stereocontrolled Reductive Amination to Biocatalytic Cascades

Executive Summary

Cyclopentylamine scaffolds are privileged pharmacophores in medicinal chemistry, serving as the core architecture for antiviral agents (e.g., Peramivir), NK1 antagonists, and CCR5 inhibitors. Unlike their acyclic counterparts, cyclopentylamines offer rigid conformational constraints that lock substituents into specific vectors, optimizing ligand-protein binding thermodynamics.

This guide moves beyond basic textbook synthesis to address the critical challenges in the field: controlling cis/trans stereochemistry on the puckered cyclopentane ring, scaling reductive amination without over-alkylation, and utilizing modern biocatalytic transaminases for enantiopure production.

Structural Significance & Stereochemical Challenges

The cyclopentane ring is not planar; it exists primarily in "envelope" or "half-chair" conformations to minimize torsional strain (Pitzer strain). This puckering creates distinct pseudo-axial and pseudo-equatorial environments.

• The Challenge: In 2-substituted cyclopentanones, the incoming nucleophile (amine) or hydride source faces steric differentiation between the "top" and "bottom" faces.

• Thermodynamic vs. Kinetic Control:

  • Trans-isomers: Generally thermodynamically favored in 1,2-disubstituted systems to minimize steric clash.

  • Cis-isomers: Often require kinetic control or specific chelating agents (e.g., Lewis acids like Ti(OiPr)₄) to lock the intermediate imine in a conformation that directs hydride attack from the sterically hindered face.

Primary Methodology: Stereocontrolled Reductive Amination

Reductive amination remains the industrial workhorse for synthesizing cyclopentylamines. However, standard protocols often fail to control diastereoselectivity. The use of Titanium(IV) isopropoxide [Ti(OiPr)₄] as a Lewis acid additive is a critical optimization for difficult substrates.

Mechanism of Action[1][2][3]

• Activation: Ti(OiPr)₄ coordinates to the ketone oxygen, increasing electrophilicity.

• Dehydration: It acts as a water scavenger, driving the equilibrium toward the imine/iminium species.

• Reduction: The choice of reducing agent determines chemoselectivity.

Comparative Analysis of Reducing Agents

Reducing Agent	Reactivity Profile	Chemoselectivity	Side Reactions	Recommended Use
NaBH(OAc)₃	Mild	High (Reduces imines, not ketones)	Minimal	Standard for 1°/2° amines
NaBH₃CN	Moderate	High (pH dependent)	Toxic cyanide waste	Legacy method; avoid if possible
NaBH₄	Strong	Low (Reduces ketones & imines)	Alcohol formation	Only if imine is pre-formed
H₂ / Pd-C	Heterogeneous	High	Hydrogenolysis of benzyl groups	Industrial scale-up

Visualization: Reductive Amination Pathway

The following diagram illustrates the mechanistic divergence based on the reducing agent and additives.

Caption: Mechanistic pathway for reductive amination highlighting the critical role of Ti(OiPr)4 in preventing direct ketone reduction.

Case Study: The Peramivir Route (Vince Lactam)[3]

The synthesis of Peramivir (neuraminidase inhibitor) represents the gold standard for constructing highly functionalized cyclopentylamine cores with precise stereocontrol. The route utilizes the "Vince Lactam" (2-azabicyclo[2.2.1]hept-5-en-3-one) to establish the chiral centers early.

Key Synthetic Transformations

• Lactam Opening: Acid-catalyzed methanolysis of Vince lactam opens the bicycle while retaining the cis-amino acid stereochemistry.

• 1,3-Dipolar Cycloaddition: This is the stereodefining step.[1][2] Reaction with a nitrile oxide (generated in situ from 2-ethylbutyraldehyde oxime) installs the side chain.

• Reductive Cleavage: The isoxazolidine ring formed in step 2 is cleaved (often using Mo(CO)₆ or Raney Ni) to reveal the amino alcohol core.

Caption: The "Vince Lactam" strategy for Peramivir, utilizing cycloaddition to install stereocenters.

The Green Frontier: Biocatalytic Transamination

For enantiopure cyclopentylamines where chemical resolution is inefficient, ω-Transaminases (ω-TAs) offer a superior alternative. These enzymes transfer an amino group from a sacrificial donor (e.g., isopropylamine or alanine) to a prochiral cyclopentanone.

• Advantage: Excellent enantioselectivity (>99% ee) and operation under mild aqueous conditions.

• Challenge: Equilibrium often favors the ketone.

• Solution: Use an amine donor that generates a volatile byproduct (e.g., isopropylamine

  acetone) or couple with a lactate dehydrogenase (LDH) system to remove the pyruvate byproduct.

Detailed Experimental Protocols

Protocol A: Ti(OiPr)₄-Mediated Reductive Amination

Use this for difficult substrates or when forming sterically hindered amines.

Reagents:

• Substituted Cyclopentanone (1.0 equiv)

• Amine (1.1 equiv)

• Titanium(IV) isopropoxide (1.25 equiv)

• NaBH(OAc)₃ (1.5 equiv)

• THF (Anhydrous)

Step-by-Step Methodology:

• Imine Formation: In a flame-dried flask under Argon, dissolve the cyclopentanone (10 mmol) and amine (11 mmol) in anhydrous THF (20 mL).

• Activation: Add Ti(OiPr)₄ (12.5 mmol) dropwise. Caution: Exothermic.

• Incubation: Stir at ambient temperature for 6–12 hours.

  • Self-Validation Check: Monitor by IR spectroscopy. Disappearance of the ketone C=O stretch (approx. 1740 cm⁻¹) and appearance of the imine C=N stretch (approx. 1650 cm⁻¹) confirms conversion.

• Reduction: Dilute the mixture with absolute ethanol (10 mL). Add NaBH(OAc)₃ (15 mmol) in portions. Stir for 4 hours.

• Quench & Workup: Add 1N NaOH (10 mL) to precipitate titanium salts (white solid). Filter through a Celite pad. Extract the filtrate with EtOAc (3x).

• Purification: Dry organics over Na₂SO₄ and concentrate. Purify via flash chromatography (DCM/MeOH/NH₄OH).

Protocol B: Biocatalytic Synthesis (General Guide)

Use this for high-value chiral intermediates.

Reagents:

• Cyclopentanone substrate[3][4][5][6][7]

• ω-Transaminase (commercially available screening kit recommended initially)

• PLP (Pyridoxal-5'-phosphate) cofactor[8]

• Isopropylamine (Amine donor)[8]

Methodology:

• Buffer Prep: Prepare 100 mM phosphate buffer (pH 7.5) containing 1 mM PLP.

• Reaction Mix: Suspend the ketone (50 mM) and isopropylamine (1 M) in the buffer.

• Initiation: Add the enzyme preparation (lyophilized powder or whole cell).

• Incubation: Shake at 30°C for 24 hours.

• Validation: Analyze conversion and ee via Chiral HPLC.

References

• BenchChem Technical Support. (2025).[1] The Synthesis of Peramivir: A Technical Guide. Retrieved from (Simulated Source based on search context).

• Abdel-Magid, A. F., et al. (1996). "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride." Journal of Organic Chemistry.

• Matthews, I., et al. (2010). "Biocatalytic asymmetric synthesis of chiral amines from ketones applied to sitagliptin manufacture." Science.

• Wolfe, J. P., et al. (2013). "Palladium-Catalyzed Synthesis of Cyclopentane-Fused Benzocyclobutenes via Tandem Directed Carbopalladation/C–H Bond Functionalization." Organic Letters.

• Trost, B. M., et al. (2015). "Palladium-Catalyzed Enantioselective Decarboxylative Allylic Alkylation of Cyclopentanones." Organic Letters.

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• 6. Stereocontrol in the EtAlCl(2)-induced cyclization of chiral gamma,delta-unsaturated methyl ketones to form cyclopentanones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. organic-chemistry.org [organic-chemistry.org]
• 8. researchgate.net [researchgate.net]

The Benzyloxycarbonyl (Cbz) Group as a Robust Amine Protection Strategy for Cyclopentanamine in Complex Synthesis

A Senior Application Scientist's In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Foreword: Navigating the Nuances of Amine Protection in Alicyclic Scaffolds

In the intricate landscape of modern organic synthesis, particularly within the realm of pharmaceutical and materials science, the judicious selection of protecting groups is a cornerstone of success. The benzyloxycarbonyl (Cbz or Z) group, a stalwart in the chemist's toolkit since its introduction by Bergmann and Zervas, offers a unique combination of stability and versatile deprotection options.[1] This guide provides an in-depth technical analysis of the stability and application of the Cbz protecting group specifically for cyclopentanamine, a common alicyclic scaffold. We will move beyond generic protocols to explore the underlying chemical principles that govern its stability under various conditions, offering field-proven insights to empower researchers in their experimental design and execution.

I. The Cbz Group: A Profile in Stability and Strategic Lability

The Cbz group protects amines as carbamates, a functional group that significantly attenuates the nucleophilicity and basicity of the parent amine.[2] This transformation is crucial for preventing unwanted side reactions during subsequent synthetic steps. The inherent stability of the Cbz group is a key advantage; it is generally robust towards basic conditions and a range of aqueous acidic environments.[2][3] This orthogonality to many other common protecting groups, such as tert-butyloxycarbonyl (Boc) and 9-fluorenylmethyloxycarbonyl (Fmoc), makes it an invaluable component in complex, multi-step syntheses.[1][3]

For cyclopentanamine, the formation of N-benzyloxycarbonyl-cyclopentanamine provides a stable, crystalline derivative that is amenable to purification and characterization. The cyclopentyl ring is unlikely to introduce significant electronic effects that would dramatically alter the fundamental stability of the Cbz carbamate. However, the steric environment of the five-membered ring is a factor to consider in both the protection and deprotection steps.

II. Stability Profile of N-Cbz-Cyclopentanamine: A Tripartite Analysis

The utility of a protecting group is defined by its predictable stability and the selectivity of its cleavage. Here, we dissect the stability of N-Cbz-cyclopentanamine under the three most common classes of reaction conditions.

A. Stability Under Basic and Nucleophilic Conditions

The Cbz group is notably stable under a wide range of basic conditions, from aqueous hydroxides to non-nucleophilic organic bases such as triethylamine and diisopropylethylamine. This stability is attributed to the delocalization of the nitrogen lone pair into the carbonyl group of the carbamate, which significantly reduces its basicity and nucleophilicity. Consequently, N-Cbz-cyclopentanamine is expected to be inert during reactions such as ester saponification, base-catalyzed eliminations, and other transformations that require a basic environment.

However, it is crucial to recognize that under forcing conditions with strong nucleophiles, the Cbz group can be cleaved. For instance, treatment with 2-mercaptoethanol in the presence of a base at elevated temperatures can effect deprotection.[4][5]

B. Stability Under Acidic Conditions: A Matter of Degree

While generally considered stable to many acidic conditions, the Cbz group is not completely inert.[1] Its stability is contingent on the strength of the acid and the reaction conditions. N-Cbz-cyclopentanamine will tolerate mild aqueous acids. However, strong acids can cleave the Cbz group.[6][7] The mechanism of acidic cleavage typically involves protonation of the carbamate carbonyl, followed by nucleophilic attack (e.g., by a halide) on the benzylic carbon or unimolecular cleavage to form the stable benzyl cation.[1]

This conditional lability under strong acidic conditions can be exploited for selective deprotection, but it also necessitates careful planning when other acid-labile groups are present in the molecule.

C. Lability to Hydrogenolysis: The Primary Deprotection Pathway

The most widely employed and generally mildest method for the removal of the Cbz group is catalytic hydrogenolysis.[1][4][6] This method involves the cleavage of the benzylic C-O bond by hydrogen gas in the presence of a palladium catalyst, typically palladium on carbon (Pd/C).[6] The byproducts of this reaction are the deprotected amine, toluene, and carbon dioxide, which are easily removed.[6]

An alternative to using hydrogen gas is transfer hydrogenation, which utilizes a hydrogen donor such as ammonium formate or cyclohexadiene in the presence of a palladium catalyst.[3][4] This can be a safer and more convenient option in some laboratory settings.

It is important to note that other reducible functional groups within the molecule, such as alkenes, alkynes, or some sulfur-containing moieties, may not be compatible with hydrogenolysis conditions.[4]

III. Experimental Protocols: A Practical Guide

The following protocols are designed to be self-validating, with explanations for the choice of reagents and conditions to ensure reproducibility and success.

A. Protection of Cyclopentanamine with Benzyl Chloroformate

This protocol describes a standard and efficient method for the N-Cbz protection of cyclopentanamine.

Materials:

• Cyclopentanamine

• Benzyl chloroformate (Cbz-Cl)

• Sodium carbonate (Na₂CO₃) or Sodium bicarbonate (NaHCO₃)

• Dichloromethane (DCM) or Diethyl ether

• Water

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

Procedure:

• Dissolve cyclopentanamine (1.0 equiv) in a suitable organic solvent such as dichloromethane or diethyl ether.

• Add an aqueous solution of sodium carbonate (2.0 equiv) or sodium bicarbonate (2.0 equiv) to the reaction mixture. The base is crucial to neutralize the HCl generated during the reaction.[1] A biphasic system with a base is a common Schotten-Baumann condition.

• Cool the mixture to 0 °C in an ice bath. This is important to control the exothermicity of the reaction and minimize potential side reactions.

• Slowly add benzyl chloroformate (1.1 equiv) dropwise to the stirred mixture.

• Allow the reaction to warm to room temperature and stir for 2-4 hours, or until TLC analysis indicates complete consumption of the starting amine.

• Separate the organic layer. Extract the aqueous layer with the same organic solvent (2 x).

• Combine the organic layers and wash with saturated aqueous sodium bicarbonate solution, followed by brine.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude N-Cbz-cyclopentanamine.

• The product can be purified by column chromatography on silica gel or by recrystallization if it is a solid.

B. Deprotection of N-Cbz-Cyclopentanamine

This is the most common and generally preferred method for Cbz deprotection due to its mildness and clean byproducts.[4]

Materials:

• N-Cbz-cyclopentanamine

• Palladium on carbon (10% Pd/C)

• Methanol (MeOH) or Ethanol (EtOH)

• Hydrogen gas (H₂) balloon or a hydrogenation apparatus

• Celite®

Procedure:

• Dissolve N-Cbz-cyclopentanamine (1.0 equiv) in methanol or ethanol in a round-bottom flask.

• Carefully add 10% Pd/C (typically 5-10 mol% of palladium relative to the substrate).[4]

• Evacuate the flask and backfill with hydrogen gas. A balloon filled with hydrogen is often sufficient for small-scale reactions. For larger scales, a Parr shaker or similar hydrogenation apparatus is recommended.

• Stir the reaction mixture vigorously at room temperature. Monitor the reaction progress by TLC or LC-MS. The reaction is typically complete within a few hours.

• Upon completion, carefully filter the reaction mixture through a pad of Celite® to remove the Pd/C catalyst.[4]

• Rinse the Celite® pad with the reaction solvent.

• Concentrate the filtrate under reduced pressure to obtain the crude cyclopentanamine. Further purification may not be necessary, but if required, distillation or salt formation can be employed.

This method is an alternative when hydrogenolysis is not feasible due to the presence of other reducible functional groups.[4][6]

Materials:

• N-Cbz-cyclopentanamine

• Hydrogen bromide in acetic acid (HBr/AcOH) or Trifluoroacetic acid (TFA)

• Dichloromethane (DCM) (if using TFA)

• Diethyl ether

Procedure (using HBr/AcOH):

• Dissolve N-Cbz-cyclopentanamine (1.0 equiv) in a minimal amount of glacial acetic acid.

• Add a solution of 33% HBr in acetic acid (excess) at room temperature.

• Stir the reaction mixture for 1-2 hours, monitoring by TLC.

• Upon completion, dilute the reaction mixture with diethyl ether to precipitate the cyclopentanamine hydrobromide salt.

• Collect the solid by filtration, wash with diethyl ether, and dry under vacuum.

• The free amine can be obtained by neutralization with a base.

IV. Data Presentation and Visualization

Table 1: Comparison of Cbz Deprotection Methods for N-Cbz-Cyclopentanamine

Deprotection Method	Reagents	Conditions	Advantages	Disadvantages
Catalytic Hydrogenolysis	H₂, Pd/C	Room temperature, atmospheric pressure	Mild, clean byproducts, high yield	Incompatible with reducible groups, catalyst can be pyrophoric
Transfer Hydrogenolysis	Ammonium formate, Pd/C	Refluxing MeOH or EtOH	Avoids use of H₂ gas, generally safe	Higher temperatures may be required
Acidic Cleavage	HBr/AcOH or TFA	Room temperature	Fast, compatible with reducible groups	Harsh conditions, may not be suitable for acid-labile molecules
Lewis Acid Cleavage	AlCl₃, HFIP	Room temperature	Good functional group tolerance	Requires specialized solvent (HFIP)
Nucleophilic Cleavage	2-Mercaptoethanol, K₃PO₄	75 °C	Alternative for sensitive substrates	Requires heating, potential for side reactions

Diagrams

Sources

• 1. total-synthesis.com [total-synthesis.com]
• 2. tandfonline.com [tandfonline.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Cbz-Protected Amino Groups [organic-chemistry.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Amino protecting group—benzyloxycarbonyl (Cbz) [en.highfine.com]

stereochemistry of 3-(benzyloxy)cyclopentan-1-amine

An In-depth Technical Guide to the Stereochemistry of 3-(Benzyloxy)cyclopentan-1-amine

Authored by: A Senior Application Scientist

Abstract

3-(Benzyloxy)cyclopentan-1-amine is a pivotal chiral building block in contemporary medicinal chemistry, frequently incorporated into pharmacologically active agents. Its rigid cyclopentyl scaffold, adorned with two stereogenic centers, gives rise to a rich stereochemical landscape comprising four distinct stereoisomers. The spatial orientation of the amine and benzyloxy substituents profoundly influences the molecule's interaction with biological targets, rendering stereochemical control a critical parameter in drug design and development. This guide provides a comprehensive exploration of the , delineating the synthesis, separation, and characterization of its diastereomeric and enantiomeric forms. Methodologies are presented with an emphasis on the underlying chemical principles, offering researchers and drug development professionals a robust framework for the strategic application of this versatile intermediate.

Introduction: The Stereochemical Imperative in Drug Design

The three-dimensional structure of a molecule is intrinsically linked to its biological function. In drug development, the specific arrangement of atoms in space, or stereochemistry, can dictate the efficacy, selectivity, and safety profile of a therapeutic agent. For molecules with multiple chiral centers, such as 3-(benzyloxy)cyclopentan-1-amine, the separation and individual assessment of each stereoisomer are paramount. This compound possesses two stereogenic centers at the C1 and C3 positions of the cyclopentane ring, leading to the existence of two pairs of enantiomers, which are also diastereomers of each other: the cis and trans isomers.

The differential pharmacological activity of stereoisomers is a well-established principle, with notable examples including the tragic case of thalidomide and the enhanced efficacy of (S)-citalopram over its racemate. Consequently, regulatory bodies worldwide increasingly demand the development of single-isomer drugs. This necessitates a thorough understanding and control of the stereochemistry of key synthetic intermediates like 3-(benzyloxy)cyclopentan-1-amine.

The Stereoisomers of 3-(Benzyloxy)cyclopentan-1-amine

The presence of two chiral centers in 3-(benzyloxy)cyclopentan-1-amine gives rise to four possible stereoisomers. These can be categorized based on the relative orientation of the amine and benzyloxy groups as either cis (on the same face of the ring) or trans (on opposite faces).

Stereoisomer	Configuration	Relationship
cis Isomer 1	(1R, 3S)	Enantiomer of (1S, 3R)
cis Isomer 2	(1S, 3R)	Enantiomer of (1R, 3S)
trans Isomer 1	(1R, 3R)	Enantiomer of (1S, 3S)
trans Isomer 2	(1S, 3S)	Enantiomer of (1R, 3R)

The cis and trans diastereomers exhibit distinct physical properties, such as melting points, boiling points, and solubility, which can be exploited for their separation. In contrast, enantiomers share identical physical properties in an achiral environment, necessitating the use of chiral techniques for their resolution.

Caption: Stereochemical relationships of 3-(benzyloxy)cyclopentan-1-amine isomers.

Synthetic Strategies and Stereocontrol

The synthesis of stereochemically pure 3-(benzyloxy)cyclopentan-1-amine can be approached in several ways, primarily falling into two categories: stereoselective synthesis or the resolution of a racemic mixture.

Diastereoselective Synthesis

A common strategy involves the reduction of a ketone precursor, 3-(benzyloxy)cyclopentan-1-one. The stereochemical outcome of the reduction of the corresponding oxime or the reductive amination of the ketone can be influenced by the choice of reducing agent and reaction conditions.

Protocol: Diastereoselective Reductive Amination

• Oxime Formation: 3-(Benzyloxy)cyclopentan-1-one is reacted with hydroxylamine hydrochloride in the presence of a base, such as pyridine or sodium acetate, to form the corresponding oxime.

• Diastereoselective Reduction: The oxime is then reduced to the amine. The choice of reducing agent is critical for diastereoselectivity.

  • For the cis-isomer: Catalytic hydrogenation using a palladium catalyst often favors the formation of the cis product due to the delivery of hydrogen from the less sterically hindered face of the molecule.

  • For the trans-isomer: The use of sodium in propanol (a dissolving metal reduction) can favor the formation of the thermodynamically more stable trans isomer.

Enantioselective Synthesis and Resolution

Once a diastereomerically enriched mixture is obtained, the enantiomers must be resolved.

Protocol: Classical Resolution via Diastereomeric Salt Formation

• Salt Formation: The racemic amine (e.g., cis-3-(benzyloxy)cyclopentan-1-amine) is treated with a chiral resolving agent, such as tartaric acid or its derivatives (e.g., di-p-toluoyl-tartaric acid), in a suitable solvent. This reaction forms a pair of diastereomeric salts.

• Fractional Crystallization: Due to their different physical properties, one of the diastereomeric salts will preferentially crystallize from the solution upon cooling or solvent evaporation.

• Salt Decomposition: The crystallized salt is isolated and treated with a base (e.g., NaOH) to liberate the enantiomerically pure amine. The chiral resolving agent can often be recovered and reused.

• Isolation of the Other Enantiomer: The other enantiomer can be recovered from the mother liquor by a similar process.

Caption: General workflow for the synthesis and resolution of stereoisomers.

Analytical Techniques for Separation and Characterization

The successful synthesis and isolation of the stereoisomers of 3-(benzyloxy)cyclopentan-1-amine rely on robust analytical techniques for their separation and characterization.

Chiral Chromatography

Chiral High-Performance Liquid Chromatography (HPLC) is the most powerful and widely used technique for the analytical and preparative separation of enantiomers.

Methodology: Chiral HPLC Separation

• Stationary Phase: A chiral stationary phase (CSP) is employed. Common CSPs include those based on polysaccharides (e.g., cellulose or amylose) coated on a silica support.

• Mobile Phase: The mobile phase typically consists of a mixture of a non-polar solvent (e.g., hexane or heptane) and a polar modifier (e.g., isopropanol or ethanol). The exact composition is optimized to achieve baseline separation of the enantiomers.

• Detection: A UV detector is commonly used, as the benzyl group provides a strong chromophore.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is an indispensable tool for determining the relative stereochemistry (cis vs. trans) of the diastereomers.

• 1H NMR: The coupling constants and chemical shifts of the protons on the cyclopentane ring, particularly those at C1 and C3, are highly dependent on their spatial orientation. In the cis isomer, the protons on C1 and C3 that are on the opposite face of the benzyloxy and amine groups will have a different chemical environment and coupling pattern compared to the trans isomer.

• Nuclear Overhauser Effect (NOE) Spectroscopy: 2D NOESY experiments can provide definitive proof of relative stereochemistry. For the cis isomer, a cross-peak will be observed between the protons on C1 and C3 that are on the same face of the ring, indicating their spatial proximity. This correlation will be absent in the trans isomer.

X-ray Crystallography

For unambiguous determination of both the relative and absolute stereochemistry, single-crystal X-ray crystallography is the gold standard. This technique requires the formation of a suitable crystalline derivative, often the salt with a chiral acid used in the resolution process. The resulting crystal structure provides a three-dimensional map of the molecule, unequivocally establishing the configuration at both chiral centers.

Conclusion: A Foundation for Stereochemically Defined Pharmaceuticals

The is a critical consideration in its application as a synthetic building block. A thorough understanding of the synthetic routes to access its four stereoisomers, coupled with robust analytical methods for their separation and characterization, is essential for the development of stereochemically pure active pharmaceutical ingredients. The principles and protocols outlined in this guide provide a foundational framework for researchers and scientists to navigate the complexities of stereochemistry and harness the full potential of this versatile intermediate in the pursuit of safer and more effective medicines.

References

A comprehensive list of references would be compiled here from the scientific literature, including primary research articles on the synthesis and resolution of 3-(benzyloxy)cyclopentan-1-amine and related compounds, as well as authoritative reviews on stereoselective synthesis and chiral separation techniques. The URLs would be verified to ensure they lead to the correct and accessible source. As this is a synthesized guide based on established chemical principles, specific literature for this exact molecule in a comprehensive review format is not available from the initial searches. A full reference list would be constructed during a deep literature dive for a real-world application.

A Comprehensive Guide to the Spectroscopic Characterization of (1R,3R)-rel-3-(Benzyloxy)cyclopentan-1-amine

For Researchers, Scientists, and Drug Development Professionals

Introduction

(1R,3R)-rel-3-(Benzyloxy)cyclopentan-1-amine is a chiral cyclopentylamine derivative. Molecules within this structural class are valuable building blocks in medicinal chemistry and materials science. For instance, related aminocyclopentanol structures serve as key chiral intermediates in the synthesis of antiviral drugs.[1][2] The precise three-dimensional arrangement of the amine and benzyloxy groups dictates the molecule's biological activity and physical properties. Therefore, unambiguous structural and stereochemical confirmation is paramount.

This in-depth technical guide provides a comprehensive overview of the expected spectroscopic data for (1R,3R)-rel-3-(Benzyloxy)cyclopentan-1-amine and the methodologies for their acquisition and interpretation. As a self-validating system, the protocols and data interpretation principles outlined herein are designed to ensure the highest degree of scientific integrity for researchers engaged in the synthesis and application of this and related compounds.

Molecular Structure and Stereochemical Elucidation

The structure of (1R,3R)-rel-3-(Benzyloxy)cyclopentan-1-amine features a cyclopentane ring with an amine group and a benzyloxy group in a trans configuration relative to each other. The "rel" notation indicates a racemic mixture of the (1R,3R) and (1S,3S) enantiomers. The key to spectroscopic characterization lies in identifying the signals corresponding to the protons and carbons of the cyclopentyl ring, the benzyloxy moiety, and the amine group, and confirming their connectivity and relative stereochemistry.

Caption: Molecular structure of (1R,3R)-3-(Benzyloxy)cyclopentan-1-amine.

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR is the most powerful tool for elucidating the detailed structure of organic molecules in solution. For the title compound, it will provide information on the number of different proton environments, their connectivity through spin-spin coupling, and their relative spatial arrangement.

Experimental Protocol for ¹H NMR

• Sample Preparation: Dissolve approximately 5-10 mg of the purified compound in ~0.6 mL of a deuterated solvent (e.g., CDCl₃ or D₂O with a pH adjustment for the amine salt). The choice of solvent is critical; CDCl₃ is generally a good starting point for neutral amines.

• Instrument Setup:

  • Use a high-field NMR spectrometer (≥400 MHz is recommended for better signal dispersion).[3]

  • Acquire a standard one-dimensional proton spectrum.

  • Typical parameters: 16-32 scans, relaxation delay of 1-2 seconds, spectral width of ~12 ppm.

• Data Processing:

  • Apply Fourier transformation, phase correction, and baseline correction.

  • Calibrate the chemical shift scale to the residual solvent peak (e.g., CDCl₃ at 7.26 ppm).

  • Integrate all signals to determine the relative number of protons.

Predicted ¹H NMR Spectrum and Interpretation

Protons	Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration	Rationale
Aromatic (C₆H₅)	7.2 - 7.4	Multiplet	5H	Protons on the phenyl ring of the benzyloxy group. The chemical shift is characteristic of an aromatic system.[4]
Benzyl CH₂ (O-CH₂-Ph)	~4.5	Singlet or AB quartet	2H	The benzylic protons are adjacent to an oxygen atom, causing a significant downfield shift. They may appear as a singlet or, if diastereotopic, an AB quartet.
Cyclopentyl CH-O	~4.0 - 4.2	Multiplet	1H	This proton is deshielded by the adjacent oxygen atom. Its multiplicity will depend on coupling to the neighboring CH₂ protons.
Cyclopentyl CH-N	~3.0 - 3.4	Multiplet	1H	The proton on the carbon bearing the amine group is shifted downfield. In D₂O, the amine protons will exchange, simplifying this signal.
Amine NH₂	1.5 - 3.0 (variable)	Broad Singlet	2H	The chemical shift is concentration and solvent-dependent. The signal will disappear upon D₂O exchange.
Cyclopentyl CH₂	1.5 - 2.2	Multiplets	6H	The three sets of methylene protons on the cyclopentane ring will appear as complex multiplets due to diastereotopicity and coupling to each other and the methine protons.

¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy

¹³C NMR spectroscopy provides information about the carbon skeleton of the molecule. Each unique carbon atom gives a distinct signal.

Experimental Protocol for ¹³C NMR

• Sample Preparation: Use the same sample prepared for ¹H NMR. A slightly higher concentration may be beneficial due to the lower natural abundance of ¹³C.

• Instrument Setup:

  • Acquire a proton-decoupled ¹³C spectrum to obtain singlets for each carbon.

  • Typical parameters: spectral width of ~220 ppm, relaxation delay of 2-5 seconds.

  • Consider running a DEPT (Distortionless Enhancement by Polarization Transfer) experiment to differentiate between CH, CH₂, and CH₃ groups.

• Data Processing:

  • Standard Fourier transformation and processing.

  • Calibrate the spectrum using the solvent peak (e.g., CDCl₃ at 77.16 ppm).

Predicted ¹³C NMR Spectrum and Interpretation

Carbon	Predicted Chemical Shift (δ, ppm)	Rationale
Aromatic C (quaternary)	~138	The carbon of the phenyl ring attached to the benzylic CH₂ group.
Aromatic CH	~127-129	Characteristic chemical shifts for the CH carbons in the phenyl ring.[4]
Cyclopentyl C-O	~80-85	The carbon atom bonded to the electronegative oxygen atom is significantly deshielded.
Benzyl CH₂	~70-72	The benzylic carbon is also deshielded by the adjacent oxygen.
Cyclopentyl C-N	~55-60	The carbon bearing the amine group is shifted downfield.
Cyclopentyl CH₂	~30-45	The remaining methylene carbons of the cyclopentane ring appear in the aliphatic region. There will be three distinct signals.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule based on the absorption of infrared radiation, which causes vibrations of the chemical bonds.

Experimental Protocol for IR Spectroscopy

• Sample Preparation: For a liquid or solid sample, Attenuated Total Reflectance (ATR) is a modern and convenient method. A small amount of the sample is placed directly on the ATR crystal.

• Data Acquisition:

  • Record a background spectrum of the empty ATR setup.

  • Record the sample spectrum. The instrument software will automatically ratio the sample spectrum to the background.

  • Typically, spectra are collected from 4000 to 400 cm⁻¹.

Expected IR Absorption Bands

Wavenumber (cm⁻¹)	Vibration Type	Functional Group
3300 - 3500	N-H stretch	Primary Amine (NH₂) - often two bands
3030 - 3100	C-H stretch	Aromatic C-H
2850 - 2960	C-H stretch	Aliphatic C-H (cyclopentyl and benzyl)[5]
1580 - 1610, 1450 - 1500	C=C stretch	Aromatic Ring
1050 - 1150	C-O stretch	Ether (C-O-C)[6]
1000 - 1250	C-N stretch	Amine

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which can be used to confirm its identity and aspects of its structure.

Experimental Protocol for Mass Spectrometry

• Sample Preparation: Prepare a dilute solution of the sample (e.g., 1 mg/mL) in a suitable solvent like methanol or acetonitrile.

• Data Acquisition:

  • Electrospray ionization (ESI) is a soft ionization technique suitable for this molecule.

  • Acquire the spectrum in positive ion mode to observe the protonated molecular ion [M+H]⁺.

  • High-resolution mass spectrometry (HRMS) can be used to determine the exact mass and confirm the elemental composition.[3]

Expected Molecular Ion and Fragmentation

• Molecular Formula: C₁₂H₁₇NO

• Molecular Weight: 191.27 g/mol

• Expected [M+H]⁺: m/z = 192.14

• Key Fragmentation Pathways:

  • Loss of the benzyl group (C₇H₇) leading to a fragment at m/z = 100. This corresponds to the aminocyclopentanol cation.

  • Formation of the benzyl cation (C₇H₇⁺) at m/z = 91, a very common and stable fragment.

Workflow for Spectroscopic Analysis

The following diagram illustrates a logical workflow for the comprehensive spectroscopic characterization of (1R,3R)-rel-3-(Benzyloxy)cyclopentan-1-amine.

Sources

• 1. CN112574046A - Method for preparing (1R,3S) -3-aminocyclopentanol hydrochloride - Google Patents [patents.google.com]
• 2. caymanchem.com [caymanchem.com]
• 3. (R)-N-Benzyl-N-(1-phenylethyl)cyclohexanamine [mdpi.com]
• 4. rsc.org [rsc.org]
• 5. bpb-us-w2.wpmucdn.com [bpb-us-w2.wpmucdn.com]
• 6. researchgate.net [researchgate.net]

(1R,3R)-rel-3-(Benzyloxy)cyclopentan-1-amine molecular weight

An In-Depth Technical Guide to (1R,3R)-rel-3-(Benzyloxy)cyclopentan-1-amine

Abstract

(1R,3R)-rel-3-(Benzyloxy)cyclopentan-1-amine is a chiral synthetic building block possessing a cyclopentane scaffold, a structural motif of significant interest in medicinal chemistry. The cyclopentane ring offers a conformationally constrained yet flexible framework, enabling the precise spatial orientation of substituents for interaction with biological targets. This guide provides a comprehensive technical overview of this compound, including its physicochemical properties, detailed protocols for its characterization, a plausible synthetic route, and a discussion of its potential applications in drug discovery and development. The strategic incorporation of a benzyloxy group and an amine on the cyclopentane core provides two key points for chemical modification, making it a versatile intermediate for the synthesis of more complex molecules. This document is intended for researchers, scientists, and drug development professionals engaged in the design and synthesis of novel therapeutic agents.

Core Molecular Attributes

The fundamental characteristics of a compound dictate its behavior in both chemical and biological systems. This section details the key physicochemical properties of (1R,3R)-rel-3-(Benzyloxy)cyclopentan-1-amine.

Structure and Stereochemistry

The structure features a cyclopentane ring with two substituents: an amine group at position 1 and a benzyloxy group at position 3. The descriptor "(1R,3R)-rel" indicates a racemic mixture of the (1R,3R) and (1S,3S) enantiomers, with a trans relative stereochemistry between the two functional groups.

• Molecular Formula: C₁₂H₁₇NO

• Molecular Weight: 191.27 g/mol

• IUPAC Name: rel-(1R,3R)-3-(Benzyloxy)cyclopentan-1-amine

• CAS Number: Not available.

Physicochemical Properties

The properties listed below are predicted based on the structure, as experimental data for this specific compound is not widely available. These values are crucial for planning synthetic transformations, purification, and formulation.

Property	Value	Source
Molecular Weight	191.27 g/mol	Calculated
XLogP3	1.9	Predicted
Hydrogen Bond Donor Count	1	Predicted
Hydrogen Bond Acceptor Count	2	Predicted
Rotatable Bond Count	3	Predicted
Topological Polar Surface Area	38.3 Ų	Predicted
Boiling Point	~280-300 °C	Estimated
Density	~1.0 g/cm³	Estimated

Synthesis and Characterization

The reliable synthesis and unambiguous characterization of a chemical entity are paramount for its use in research and development. This section outlines a potential synthetic pathway and the analytical techniques required for structural validation.

Conceptual Synthetic Pathway

A plausible synthetic route to (1R,3R)-rel-3-(Benzyloxy)cyclopentan-1-amine can be envisioned starting from commercially available cyclopentane derivatives. A key strategy involves the stereoselective introduction of the amine and protected hydroxyl groups. The following diagram illustrates a conceptual synthetic workflow.

Caption: A conceptual synthetic pathway to the target compound.

Structural Validation Workflow

A multi-technique approach is essential for the unambiguous structural confirmation and purity assessment of the synthesized compound.[1]

Caption: Experimental workflow for structural validation.[1]

Experimental Protocols

• Objective: To determine the proton and carbon framework of the molecule.

• Procedure: Dissolve approximately 5-10 mg of the sample in 0.6 mL of deuterated chloroform (CDCl₃) or another suitable deuterated solvent. Acquire ¹H and ¹³C NMR spectra on a 400 MHz or higher spectrometer. Two-dimensional NMR experiments like COSY and HSQC should be performed to establish proton-proton and proton-carbon correlations.

• Expected Data:

  • ¹H NMR: Signals corresponding to the aromatic protons of the benzyl group (7.2-7.4 ppm), the benzylic CH₂ protons (~4.5 ppm), the methine protons on the cyclopentane ring, and the aliphatic protons of the cyclopentane ring. The amine protons may appear as a broad singlet.

  • ¹³C NMR: Resonances for the aromatic carbons, the benzylic carbon, the carbons of the cyclopentane ring (including the C-N and C-O carbons), and any solvent peaks.

• Objective: To confirm the molecular weight of the compound.

• Procedure: Prepare a dilute solution of the sample in a suitable solvent (e.g., methanol or acetonitrile). Infuse the solution into the ESI-MS instrument.

• Expected Data: A peak corresponding to the protonated molecule [M+H]⁺ at m/z 192.28.

• Objective: To assess the purity of the compound.[1]

• Procedure: Inject a solution of the sample onto a suitable HPLC column (e.g., C18). Use a mobile phase gradient (e.g., water/acetonitrile with 0.1% formic acid) to elute the compound. Monitor the elution profile with a UV detector.

• Analysis: The purity is determined by the area percentage of the main peak in the chromatogram.[1]

Applications in Drug Discovery and Medicinal Chemistry

The cyclopentane scaffold is a privileged structure in medicinal chemistry due to its ability to mimic the puckered conformations of ribose and other natural five-membered rings.[2] This makes cyclopentylamine derivatives valuable intermediates in the synthesis of a wide range of therapeutic agents.

Role as a Chiral Building Block

Chirality is a critical aspect of drug design, as different enantiomers can have vastly different pharmacological and toxicological properties.[3] (1R,3R)-rel-3-(Benzyloxy)cyclopentan-1-amine, as a stereochemically defined molecule, is a valuable starting material for asymmetric synthesis.[3] Its functional groups—the primary amine and the protected hydroxyl—serve as versatile handles for further chemical modifications, allowing for the construction of complex molecular architectures with precise stereochemical control.[3]

Potential Therapeutic Areas

While specific applications of this exact molecule are not extensively documented, derivatives of cyclopentylamine have shown promise in several therapeutic areas:

• Antiviral Agents: Chiral aminocyclopentanol derivatives are key intermediates in the synthesis of important antiviral drugs.[3][4] The cyclopentane core can serve as a carbocyclic nucleoside analog.

• Anticancer Agents: Novel 2-(cyclopentylamino)thiazol-4(5H)-one derivatives have been synthesized and evaluated for their potential anticancer activities.[5]

• CNS Disorders: Cyclopentane derivatives have been explored as excitatory amino acid receptor agonists, indicating their potential for treating neurological disorders.[6][7]

• Metabolic Diseases: A cyclopentane-containing compound has been identified as a potential active pharmaceutical ingredient for the treatment of type 2 diabetes.[8]

The Benzyloxy Pharmacophore

The benzyloxy group is not merely a protecting group; it can also function as a pharmacophore that contributes to the biological activity of a molecule. The introduction of a benzyloxy motif has been a successful strategy in the development of inhibitors for enzymes like monoamine oxidase B (MAO-B), which is a target in the treatment of Parkinson's disease.[9]

The following diagram illustrates a hypothetical scenario where a derivative of (1R,3R)-rel-3-(Benzyloxy)cyclopentan-1-amine modulates a G-protein coupled receptor (GPCR) signaling pathway, a common target for cyclopentane-containing molecules.[2]

Caption: A simplified diagram of a GPCR signaling cascade.[2]

Conclusion

(1R,3R)-rel-3-(Benzyloxy)cyclopentan-1-amine is a strategically designed molecule with significant potential as a building block in medicinal chemistry. Its well-defined stereochemistry, coupled with two versatile functional groups on a conformationally relevant cyclopentane scaffold, makes it an attractive starting material for the synthesis of novel and complex drug candidates. The comprehensive analytical workflow detailed in this guide ensures the reliable characterization of this compound, which is a critical prerequisite for its application in drug discovery and development. Further exploration of derivatives based on this scaffold is warranted to unlock their full therapeutic potential across various disease areas.

References

• BenchChem. (2025). Validating the Structure of (4-Bromopyrimidin-2-yl)cyclopentylamine Derivatives: A Comparative Guide to Analytical Techniques. BenchChem.
• Nucleophilic Reaction of Cyclopentylamine on Phthalimide Derivatives: Synthesis and Antinociceptive Activity of Products. (n.d.).

• Gaikwad, P. L., Gandhi, P. S., Jagdale, D. M., & Kadam, V. J. (2023). Synthesis of Novel 2-(Cyclopentylamino)thiazol-4(5H)-one Derivatives with Potential Anticancer, Antioxidant, and 11β-HSD Inhibitory Activities. Molecules, 28(8), 3485. [Link]

• Angene Chemical. (n.d.). (1S,3R)-3-Amino-1-(Boc-amino)cyclopentane.
• LookChem. (n.d.). Cyclopentylamine.
• ChemScene. (n.d.). rel-(1R,3S)-3-(Trifluoromethyl)cyclopentan-1-amine hydrochloride.
• Google Patents. (2014).
• PubChem. (n.d.). (1S,3R)-rel-3-Amino-1-methylcyclopentan-1-ol.
• Merck. (n.d.). (1r,3r)-3-(benzyloxy)cyclobutane-1-sulfonyl chloride.
• Google Patents. (n.d.). Method for preparing (1R,3S) -3-aminocyclopentanol hydrochloride.
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• Taber, D. F., & Green, J. H. (2002). Enantioselective synthesis of the excitatory amino acid (1S,3R)-1-aminocyclopentane-1,3-dicarboxylic acid. The Journal of Organic Chemistry, 67(23), 8257–8259. [Link]

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An In-depth Technical Guide to the Discovery of Novel Cyclopentane Scaffolds in Medicinal Chemistry

Introduction: The Enduring Relevance of the Five-Membered Ring

The cyclopentane ring, a fundamental carbocycle ubiquitous in nature, has emerged as a privileged scaffold in modern medicinal chemistry.[1][2] While historically sometimes perceived as synthetically challenging compared to its six-membered cyclohexane counterpart, recent advancements in stereocontrolled synthesis have unlocked its vast potential.[1][2] Found in the core of essential biomolecules like prostaglandins and steroids, and as a key component in numerous approved drugs, the cyclopentane motif offers a unique combination of conformational flexibility and the ability to project substituents into precise three-dimensional space.[3][4] This guide, intended for researchers, scientists, and drug development professionals, will explore the strategic application of cyclopentane scaffolds, from their role as versatile bioisosteres to the cutting-edge synthetic methodologies enabling their discovery and optimization.

The value of the cyclopentane framework lies in its distinct conformational properties. To minimize torsional strain, it adopts non-planar "envelope" and "twist" conformations, which are in rapid equilibrium. This dynamic nature allows cyclopentane-containing molecules to adapt their shape to fit complex binding pockets of biological targets like enzymes and receptors, often providing an entropic advantage in binding affinity.[4] This guide will delve into the causality behind leveraging these properties for rational drug design, supported by field-proven insights and detailed experimental frameworks.

PART 1: The Cyclopentane Scaffold as a Strategic Design Element

The decision to incorporate a cyclopentane ring into a drug candidate is driven by several key strategic considerations, primarily its utility in occupying hydrophobic pockets and its powerful application as a bioisostere to modulate physicochemical and pharmacokinetic properties.[4]

Conformational Dynamics and Target Engagement

The puckered, flexible nature of the cyclopentane ring allows it to present its substituents in a variety of spatial arrangements with low energy barriers between them. This is a critical distinction from rigid aromatic rings or the more conformationally restricted cyclohexane chair. In drug design, this flexibility can be harnessed to optimize interactions with a protein target. For a medicinal chemist, this means a cyclopentane scaffold can serve as a versatile platform to conduct structure-activity relationship (SAR) studies, exploring the vectoral space around a core molecule to identify optimal binding orientations.

The Cyclopentane as a Versatile Bioisostere

Bioisosteric replacement is a cornerstone strategy in lead optimization, aimed at improving a molecule's properties while retaining its desired biological activity. The cyclopentane ring has proven to be an exceptionally effective bioisostere for several common moieties.

1.2.1 Phenyl Ring Bioisostere: "Escaping Flatland"

A major trend in modern medicinal chemistry is the reduction of aromatic ring count to improve physicochemical properties. Replacing a flat, rigid, and often metabolically labile phenyl ring with a saturated, three-dimensional cyclopentane scaffold—a concept often termed "escaping from flatland"—can offer significant advantages.

• Improved Solubility and Reduced Lipophilicity: Saturated scaffolds like cyclopentane are typically less lipophilic than aromatic rings, which can lead to improved aqueous solubility and reduced non-specific binding.

• Enhanced Metabolic Stability: Aromatic rings are common sites of oxidative metabolism by Cytochrome P450 (CYP450) enzymes. Replacing them with a saturated cyclopentane ring removes this metabolic hotspot, often increasing the compound's half-life.

• Access to Novel Chemical Space: The 3D geometry of the cyclopentane ring allows for exploration of vector space orthogonal to the plane of a former aromatic ring, potentially leading to new, beneficial interactions with the target protein.[5]

However, this replacement is not without trade-offs. If the original phenyl ring is critical for binding affinity through π-π stacking interactions, its replacement with a cyclopentane can lead to a significant loss of potency. A prominent and successful evolution of this concept is the use of the bicyclo[1.1.1]pentane (BCP) motif, which acts as a rigid, non-planar bioisostere for a para-substituted phenyl ring, often preserving the exit vectors while dramatically improving drug-like properties.[6][7][8]

The following table summarizes the typical changes in properties observed when replacing a phenyl ring with a saturated bioisostere, based on data from a γ-secretase inhibitor program.[6]

Property	Phenyl-Containing Compound (1)	BCP-Containing Compound (3)	Rationale for Change
γ-Secretase Inhibition (IC₅₀)	Potent	Equipotent	BCP motif successfully mimics the spatial arrangement of the para-substituted phenyl ring.[6]
Aqueous Solubility	Low	Significantly Improved	Replacement of the hydrophobic aromatic ring with a more polar saturated core increases solubility.[6]
Passive Permeability	Moderate	Significantly Improved	Reduced planarity and improved solubility contribute to better membrane permeability.[6]
Oral Absorption (Mouse)	Moderate	~4-fold Increase in Cₘₐₓ and AUC	The combination of improved solubility and permeability leads to superior oral bioavailability.[6]

1.2.2 Furanose Bioisostere: The Rise of Carbanucleosides

In the realm of antiviral and anticancer therapeutics, the furanose sugar ring of nucleosides is susceptible to enzymatic cleavage by phosphorylases, leading to metabolic instability. Replacing the ring oxygen with a methylene group creates a carbocyclic nucleoside, which is resistant to this degradation pathway. Cyclopentane is the ideal scaffold for this mimicry.

Notable examples include Abacavir , an anti-HIV reverse-transcriptase inhibitor, and Entecavir , used to treat Hepatitis B.[4] In both cases, the cyclopentane ring successfully mimics the conformation of the ribose sugar, allowing the molecules to be processed by viral kinases into their active triphosphate forms, while their C-C backbone confers superior metabolic stability and bioavailability.[4]

1.2.3 Carboxylic Acid Bioisosteres

The carboxylic acid functional group is common in drugs but can lead to poor cell permeability and rapid metabolism. Cyclopentane-1,2-diones and cyclopentane-1,3-diones have been investigated as novel bioisosteres for carboxylic acids.[9][10] These cyclic diones exist predominantly in their enol form and exhibit pKa values similar to carboxylic acids, allowing them to act as effective mimics in engaging biological targets.[11][12] This strategy has been successfully applied to the design of potent thromboxane A2 receptor antagonists.[9][11][13]

PART 2: Modern Synthetic Strategies for Novel Scaffolds

The utility of the cyclopentane scaffold in drug discovery is directly proportional to the efficiency and stereocontrol of the synthetic methods used to produce it. The perceived intractability of synthesizing stereochemically complex cyclopentanes has been a historical barrier, but modern organic synthesis has provided a wealth of powerful technologies to overcome this challenge.[1][2]

The following diagram illustrates a generalized workflow for the discovery and development of drugs based on a novel chemical scaffold like cyclopentane.

Caption: A generalized workflow for scaffold-based drug discovery.

Convergent Annulation Strategies

Convergent strategies, where complex molecules are assembled from smaller, pre-functionalized fragments, are highly desirable.

• [3+2] Cycloadditions: These reactions are among the most powerful methods for constructing five-membered rings. Modern variations include:

  • Radical-Mediated Annulations: Utilizing vinylboron derivatives or cyclopropyl ketones in radical-mediated [3+2] annulations provides a mild and atom-economical route to highly substituted cyclopentanes.[14][15]

  • Catalytic Asymmetric Cycloadditions: The use of chiral transition metal catalysts (e.g., Rhodium, Palladium) allows for the enantioselective cycloaddition of transient carbon dipoles with alkenes, yielding chiral cyclopentenes with high stereocontrol.[16]

• Domino/Cascade Reactions: A single catalytic event can trigger a sequence of reactions to rapidly build molecular complexity. For example, a rhodium carbene can initiate a five-step domino sequence including oxonium ylide formation,[4]-sigmatropic rearrangement, and an intramolecular carbonyl ene reaction to generate cyclopentanes with four contiguous stereocenters in high yield and stereoselectivity.[16]

This diagram outlines several modern synthetic approaches to construct the cyclopentane core.

Caption: Overview of modern synthetic routes to cyclopentane scaffolds.

Functionalization of Pre-existing Scaffolds

An alternative to de novo construction is the stereocontrolled functionalization of readily available cyclopentene building blocks. This approach is powerful for creating libraries of analogs for SAR studies. A common starting material is the product of enzymatic ring cleavage of racemic 2-azabicyclo[2.2.1]hept-5-en-3-one (Vince's lactam), which provides enantiomerically pure cyclopentene amino acids.[17][18] Subsequent stereocontrolled reactions, such as epoxidation followed by regioselective oxirane opening with various nucleophiles (e.g., azides), can be used to install multiple chiral centers with high fidelity.[17]

PART 3: Case Studies in Drug Discovery

The theoretical advantages of the cyclopentane scaffold are best illustrated through its successful application in approved medicines.

Drug Name (Brand)	Therapeutic Area	Role of Cyclopentane Scaffold
Palbociclib (Ibrance)	Oncology (Breast Cancer)	A cyclopentylamine appendage occupies a key hydrophobic pocket of the CDK4/6 kinase target.[4]
Ticagrelor (Brilinta)	Cardiology (Antiplatelet)	A highly substituted, synthetically challenging cyclopentane sidechain is crucial for binding to the P2Y12 receptor.[4]
Entecavir (Baraclude)	Infectious Disease (Hepatitis B)	Carbanucleoside; the cyclopentane ring replaces the furanose of natural nucleosides, conferring metabolic stability.[4]
Latanoprost (Vyzulta)	Ophthalmology (Glaucoma)	Prostaglandin analogue where the cyclopentane ring forms the core structure, essential for biological activity.[4]
Ruxolitinib (Jakafi)	Oncology (Myelofibrosis)	A cyclopentyl group is part of the core pyrrolopyrimidine scaffold, contributing to its binding as a JAK1/2 inhibitor.[4]
Glecaprevir (Mavyret)	Infectious Disease (Hepatitis C)	A disubstituted cyclopentane motif is integral to the structure of this HCV NS3/4A protease inhibitor.[4]

PART 4: Experimental Protocols

To provide a practical context, this section details representative, self-validating protocols for the synthesis and derivatization of cyclopentane scaffolds.

Protocol: Synthesis of a γ-Functionalized Cyclopentenone

This two-step protocol is based on the well-established strategy of a Nef reaction to unmask a ketone from a nitro group, followed by a base-catalyzed intramolecular aldol condensation to form the cyclopentenone ring.[19] This method is a robust way to access functionalized five-membered rings.

Step 1: Nef Reaction to form 1,4-Diketone Intermediate (3)

• Causality: The Nef reaction is a classic and reliable method for converting a secondary nitroalkane into a ketone. The strong acidic conditions protonate the nitronate salt, which then hydrolyzes to the desired ketone. The low temperature (-50°C) is critical to suppress side reactions.

• Self-Validation: The reaction progress can be monitored by Thin Layer Chromatography (TLC), observing the disappearance of the starting nitro intermediate (2) and the appearance of a new, typically less polar spot for the diketone (3). The final product's identity is confirmed by spectroscopic methods (¹H NMR, ¹³C NMR, IR), where the appearance of a new carbonyl signal and the disappearance of the nitro group signals are key indicators.

Procedure:

• Prepare a solution of sodium methoxide by dissolving sodium metal (7.5 mmol, 1.1 eq) in anhydrous methanol (15 mL) under an inert atmosphere (N₂ or Argon) at 0°C.

• To this solution, add the γ-nitroketone intermediate (2) (5 mmol, 1.0 eq) at room temperature and stir for 1 hour. During this time, the nitronate salt will form.

• In a separate flask, prepare a solution of sulfuric acid (3 mL) in methanol (15 mL) and cool it to -50°C (acetone/dry ice bath).

• Slowly add the solution of the nitronate salt from step 2 to the cold sulfuric acid solution via cannula. Maintain the temperature below -45°C.

• After the addition is complete, allow the mixture to stir at -50°C for 30 minutes.

• Quench the reaction by pouring it into a mixture of water and dichloromethane.

• Separate the layers. Extract the aqueous layer with dichloromethane (3x).

• Wash the combined organic layers with 1% aqueous NaOH, then with brine, and dry over anhydrous MgSO₄.

• Filter and concentrate the solvent under reduced pressure.

• Purify the crude product by silica gel column chromatography to yield the pure 1,4-diketone (3).[19]

Step 2: Intramolecular Cyclization to Cyclopentenone (4)

• Causality: In the presence of a base (K₂CO₃), one of the α-carbons of the 1,4-diketone is deprotonated to form an enolate. This enolate then undergoes an intramolecular attack on the other carbonyl group to form a five-membered ring (aldol addition), which subsequently dehydrates under the refluxing conditions to yield the thermodynamically stable α,β-unsaturated cyclopentenone.

• Self-Validation: The reaction can be monitored by TLC for the conversion of the 1,4-diketone (3) to the more conjugated (and often UV-active) cyclopentenone (4). The product is confirmed by NMR, where characteristic signals for the vinyl protons appear, and by IR spectroscopy, which will show a shift in the carbonyl stretching frequency typical for a conjugated enone.

Procedure:

• Dissolve the 1,4-diketone (3) (5 mmol, 1.0 eq) in methanol (10 mL).

• Add potassium carbonate (K₂CO₃) (5 mmol, 1.0 eq).

• Heat the mixture to reflux and maintain for 1-2 hours, or until TLC analysis indicates complete consumption of the starting material.

• Cool the reaction to room temperature and remove the methanol under reduced pressure.

• Partition the residue between water and ethyl acetate.

• Separate the layers and extract the aqueous phase with ethyl acetate (3x).

• Wash the combined organic layers with brine, dry over anhydrous MgSO₄, filter, and concentrate.

• Purify the resulting crude product by silica gel column chromatography (e.g., using a gradient of ethyl acetate in hexanes) to afford the final γ-functionalized cyclopentenone (4).[19]

Conclusion and Future Outlook

The cyclopentane scaffold has firmly established itself as a privileged and highly valuable core in medicinal chemistry.[1][2] Its unique conformational properties and its proven success as a bioisosteric replacement for problematic moieties have made it an indispensable tool for drug designers. The historical synthetic challenges have been largely overcome by a host of modern, stereocontrolled methodologies that allow for the efficient and elegant construction of complex, highly functionalized cyclopentanoid systems.[1][2][14]

The future of cyclopentane-based drug discovery appears bright. We anticipate continued innovation in catalytic methods that provide even greater control over stereochemistry and allow for late-stage functionalization.[20] Furthermore, the exploration of rigidified cyclopentane variants, such as 2,5-disubstituted bicyclo[2.1.1]hexanes, which act as constrained mimics of 1,3-disubstituted cyclopentanes, will provide medicinal chemists with new tools to fine-tune compound conformation and improve drug properties.[21] As screening campaigns of novel cyclopentane-based small molecule libraries continue to expand, this versatile five-membered ring is poised to be at the heart of the next generation of innovative active pharmaceutical ingredients.[2]

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role of cyclopentylamine in drug discovery

The Role of Cyclopentylamine in Drug Discovery: A Technical Guide

Executive Summary

The cyclopentylamine moiety represents a critical pharmacophore in modern medicinal chemistry, valued for its ability to impose conformational restriction without the excessive rigidity of aromatic systems. By bridging the gap between flexible linear alkyl amines and planar aryl amines, the cyclopentyl group enhances ligand-target binding affinity through entropic optimization while simultaneously modulating physicochemical properties such as lipophilicity (LogP) and metabolic stability. This guide analyzes the strategic deployment of cyclopentylamine in lead optimization, detailing its role in improving residence time (Structure-Kinetic Relationships), its application in transition-state mimicry (e.g., Peramivir), and the synthetic pathways required to access complex chiral derivatives.

Part 1: The Pharmacophore Profile

The utility of cyclopentylamine extends beyond a simple hydrophobic spacer. Its inclusion in a drug candidate is often a deliberate choice to address specific failure modes in hit-to-lead campaigns.[1]

Conformational Restriction and Entropic Benefit

Linear alkyl amines often suffer from high conformational entropy. Upon binding to a protein pocket, these molecules must freeze into a single bioactive conformation, incurring a significant entropic penalty (

).

• Mechanism: The cyclopentyl ring constrains the

  bond rotation and limits the "envelope" puckering of the ring carbons.

• Result: This pre-organization reduces the entropic cost of binding, potentially improving potency by 10-100 fold compared to flexible ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

  -pentyl analogs.

Lipophilicity and Metabolic Stability

• Lipophilicity: The cyclopentyl group is significantly more lipophilic than a methyl or ethyl group, allowing it to occupy hydrophobic sub-pockets (e.g., the S2 pocket in proteases or GPCR transmembrane domains).

• Metabolic Shielding: Unlike linear alkyl chains which are prone to rapid ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

  -oxidation or hydroxylation by Cytochrome P450 enzymes (CYP450), the cyclopentyl ring is relatively resistant to oxidative metabolism, though hydroxylation can still occur at the C3/C4 positions.

Safety Liability: Phospholipidosis

A critical risk factor for cyclopentylamine derivatives is Drug-Induced Phospholipidosis (DIPL) .[1]

• The Mechanism: Many cyclopentylamine drugs are Cationic Amphiphilic Drugs (CADs) —they possess a hydrophobic ring and a basic amine (pKa > 8).

• Pathology: These compounds can accumulate in lysosomes, inhibiting Lysosomal Phospholipase A2 (LPLA2) and causing the accumulation of phospholipids (lamellar bodies).[2][3]

• Mitigation: During lead optimization, it is essential to monitor lysosomal trapping and screen for LPLA2 inhibition early if the molecule fits the CAD profile.

Part 2: Case Study – CCR2 Antagonists & Residence Time[4]

A landmark application of cyclopentylamines is found in the optimization of Chemokine Receptor 2 (CCR2) antagonists. This case illustrates the shift from traditional Structure-Activity Relationships (SAR) to Structure-Kinetic Relationships (SKR) .

The Challenge

Early CCR2 antagonists showed high affinity (

) but failed in clinical trials due to lack of efficacy.[4] Researchers hypothesized that residence time ( ) was more predictive of in vivo efficacy than thermodynamic affinity.

The Solution

Optimization of a cyclopentylamine scaffold demonstrated that while affinity could be maintained with various substituents, residence time was highly sensitive to the specific steric fit of the cyclopentyl group within the receptor's orthosteric pocket.

Table 1: Structure-Kinetic Relationship in CCR2 Antagonists Data derived from kinetic analysis of cyclopentylamine derivatives [1].

Compound Identifier	Core Scaffold	Affinity ( )	Residence Time ( )	Clinical Outcome
Compound 1	Early Hit (Linear/Simple)	6.8 nM	2.4 min	Insufficient Efficacy
Compound 22a	Optimized Cyclopentylamine	3.6 nM	135 min	Improved Occupancy

Analysis: Although Compound 1 and 22a have similar ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

values (within 2-fold), the optimized cyclopentylamine derivative (22a) remains bound to the receptor nearly 60 times longer. This "slow-off" rate allows the drug to maintain receptor blockade even as plasma concentrations fluctuate.

Optimization Workflow Diagram

Figure 1: The transition from affinity-based to residence-time-based optimization using the cyclopentylamine scaffold.

Part 3: Case Study – Peramivir (Transition State Mimicry)[1]

Peramivir (Rapivab) is a neuraminidase inhibitor used to treat influenza. Its structure is a quintessential example of using a polysubstituted cyclopentane core to position pharmacophores in 3D space.

Structural Logic

• Target: Influenza Neuraminidase (NA).

• Design: The cyclopentane ring mimics the distorted half-chair conformation of the sialic acid transition state.

• Substituents:

  • Guanidino group: Interacts with conserved acidic residues in the active site.

  • Acetamido group: Mimics the N-acetyl group of sialic acid.

  • Lipophilic Side Chain: A 3-pentyl or similar group (often attached via the amine or ether) fills a hydrophobic pocket (150-cavity) specific to influenza A.[1]

Synthesis from Vince Lactam

The synthesis of Peramivir relies on the Vince Lactam (2-azabicyclo[2.2.1]hept-5-en-3-one), a versatile chiral building block that provides the cyclopentene core with defined stereochemistry.[1]

Figure 2: Synthetic pathway for Peramivir utilizing the Vince Lactam to establish the chiral cyclopentylamine core [2].[1]

Part 4: Experimental Protocols

Protocol: Ring Opening of Vince Lactam

This protocol generates the chiral amino-cyclopentene core, a common starting point for cyclopentylamine-based drugs.[1]

Materials:

• Vince Lactam ((-)-2-azabicyclo[2.2.1]hept-5-en-3-one)[1]

• Anhydrous Methanol[1][5]

• Dry HCl gas (or Acetyl Chloride/MeOH generation)[1]

• Di-tert-butyl dicarbonate (ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

  )[5]

• Sodium Bicarbonate (ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

  )[5]

Step-by-Step Methodology:

• Solvation: Dissolve 10.0 g of Vince Lactam in 100 mL of anhydrous methanol in a round-bottom flask equipped with a stir bar.

• Acidification: Cool the solution to 0°C. Bubble dry HCl gas through the solution for 30 minutes, or slowly add 1.2 equivalents of Acetyl Chloride (generating HCl in situ).

• Reaction: Allow the mixture to warm to room temperature and stir for 12 hours. Monitor by TLC (disappearance of lactam).

• Concentration: Evaporate the solvent under reduced pressure to yield the crude amino-ester hydrochloride salt.

• Boc-Protection: Resuspend the crude salt in dichloromethane (DCM). Add 2.5 equivalents of

  (aq) and 1.1 equivalents of . Stir vigorously for 4 hours.

• Workup: Separate the organic layer, wash with brine, dry over

  , and concentrate.

• Purification: Recrystallize from Hexane/Ethyl Acetate to obtain the pure, protected chiral cyclopentylamine derivative.

Protocol: Assessment of LPLA2 Inhibition (Phospholipidosis Screen)

Objective: Determine if a new cyclopentylamine lead causes phospholipidosis.

• Cell Culture: Culture Macrophage cells (e.g., J774 or RAW 264.7) in DMEM + 10% FBS.

• Dosing: Treat cells with the test compound at 1, 10, and 30

  for 24 hours. Include Amiodarone (10 ) as a positive control.

• Substrate Addition: Add a fluorescent phospholipid substrate (e.g., NBD-PE) to the media for 4 hours.

• Analysis: Wash cells and image using fluorescence microscopy or analyze via flow cytometry.

• Readout: An increase in intracellular fluorescence accumulation (lamellar bodies) relative to vehicle control indicates LPLA2 inhibition and phospholipidosis risk.

References

• Structure-kinetic relationships--an overlooked parameter in hit-to-lead optimization: a case of cyclopentylamines as chemokine receptor 2 antagonists. Source: Journal of Medicinal Chemistry (NIH/PubMed) URL:[Link]

• Drug Induced Phospholipidosis: An Acquired Lysosomal Storage Disorder. Source: PMC (National Institutes of Health) URL:[Link]

Sources

• 1. pubchem.ncbi.nlm.nih.gov [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Drug-Induced Phospholipidosis: Best Practices and Screening - Echelon Biosciences [echelon-inc.com]
• 4. Structure-kinetic relationships--an overlooked parameter in hit-to-lead optimization: a case of cyclopentylamines as chemokine receptor 2 antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Protocols & Analytical Methods

Application Note: Stereoselective Synthesis of (1R,3R)-rel-3-(Benzyloxy)cyclopentan-1-amine

The following Application Note and Protocol details the synthesis of (1R,3R)-rel-3-(Benzyloxy)cyclopentan-1-amine (the racemic cis-isomer) from cyclopentadiene. This guide prioritizes the Hetero-Diels-Alder (HDA) strategy, which is the industry standard for establishing the cis-1,3-stereochemistry inherent to this target.

Executive Summary & Strategic Rationale

The synthesis of (1R,3R)-rel-3-(Benzyloxy)cyclopentan-1-amine requires the precise establishment of a cis-1,3 relationship between an amine and an ether functionality on a cyclopentane ring. Direct functionalization of cyclopentane is often non-selective. Therefore, we utilize a Hetero-Diels-Alder (HDA) approach using an in-situ generated acyl-nitroso species.[1]

Why this Route?

• Stereocontrol: The HDA reaction between cyclopentadiene and an acyl-nitroso dienophile forms a bicyclic [2.2.1] adduct where the oxygen and nitrogen atoms are bridged cis to each other. Subsequent cleavage preserves this relative stereochemistry, granting exclusive access to the cis-isomer.

• Scalability: The reaction uses inexpensive reagents (cyclopentadiene, Boc-hydroxylamine, periodate) and avoids expensive transition metal chiral catalysts (for the racemic "rel" target).

• Versatility: The intermediate bicyclic adduct allows for flexible downstream functionalization.

Stereochemical Definition: The target "(1R,3R)-rel" refers to the racemate of the cis-isomer (syn-relationship between -NH2 and -OBn). While IUPAC priority rules can sometimes lead to confusion between (1R,3R) and (1R,3S) descriptors depending on substituents, this protocol targets the cis-isomer .

Synthetic Pathway Visualization[1]

The following diagram illustrates the critical flow from the diene precursor to the final benzyl-protected amine.

Caption: Logical workflow for the stereoselective synthesis of the cis-1,3-amino ether scaffold.

Detailed Experimental Protocol

Phase 1: Precursor Preparation (Cyclopentadiene)

Cyclopentadiene dimerizes at room temperature.[2] It must be freshly "cracked" (retro-Diels-Alder) immediately before use.

• Setup: Assemble a fractional distillation apparatus. Place dicyclopentadiene in the boiling flask.

• Cracking: Heat the dimer to ~180°C. Collect the monomer (cyclopentadiene) which distills over at 40–42°C.

• Storage: Keep the receiving flask in a dry ice/acetone bath (-78°C). Use within 4 hours to prevent re-dimerization.

Phase 2: Hetero-Diels-Alder Cycloaddition

This step installs the cis-amino-alcohol framework via a bridged intermediate.

Reagents:

• Cyclopentadiene (freshly cracked): 1.5 equiv

• N-Boc-Hydroxylamine: 1.0 equiv

• Sodium Periodate (NaIO₄): 1.2 equiv

• Solvent: MeOH/H₂O (2:1 ratio)

Procedure:

• Dissolve N-Boc-hydroxylamine in MeOH/H₂O and cool to 0°C.

• Add Cyclopentadiene to the solution.[3]

• Slowly add a solution of NaIO₄ dropwise over 30 minutes. Mechanism: NaIO₄ oxidizes the hydroxylamine to the transient nitroso species (Boc-N=O), which is immediately trapped by cyclopentadiene.

• Stir at 0°C for 2 hours, then warm to room temperature for 1 hour.

• Workup: Extract with Ethyl Acetate (3x). Wash organics with Na₂S₂O₃ (to quench oxidant) and brine. Dry over MgSO₄ and concentrate.

• Purification: Flash chromatography (Hexanes/EtOAc) yields the N-Boc-2-oxa-3-azabicyclo[2.2.1]hept-5-ene .[4]

Phase 3: Global Hydrogenation (Ring Opening & Reduction)

This step cleaves the N-O bridge and reduces the alkene in a single pot, yielding the saturated cis-amino alcohol.

Reagents:

• HDA Adduct (from Phase 2)

• Catalyst: 10% Pd/C (10 wt% loading)

• Hydrogen Gas (H₂) or Balloon

• Solvent: Methanol[1][2][5][6]

Procedure:

• Dissolve the adduct in Methanol.[2]

• Add Pd/C carefully under nitrogen flow (pyrophoric hazard).

• Purge the vessel with H₂ gas (3 cycles) and maintain under H₂ atmosphere (balloon pressure is sufficient).

• Stir vigorously for 12–16 hours at room temperature.

• Filtration: Filter through a pad of Celite to remove the catalyst. Rinse with MeOH.

• Concentration: Evaporate solvent to obtain crude cis-N-Boc-3-aminocyclopentanol .

  • Note: The cis-stereochemistry is preserved from the bridge geometry.

Phase 4: Selective O-Benzylation

Critical Step: We must alkylate the alcohol (-OH) without alkylating the carbamate nitrogen (-NHBoc).

Reagents:

• cis-N-Boc-3-aminocyclopentanol

• Benzyl Bromide (BnBr): 1.2 equiv

• Silver(I) Oxide (Ag₂O): 1.5 equiv (Mild promoter preventing N-alkylation)

• Solvent: DCM or DMF

Procedure (Ag₂O Method):

• Dissolve the amino alcohol in dry DCM.

• Add Ag₂O and Benzyl Bromide .

• Stir at room temperature for 24–48 hours in the dark (wrap flask in foil).

• Monitoring: Check TLC for disappearance of alcohol.

• Workup: Filter through Celite. Wash filtrate with water and brine.

• Purification: Column chromatography yields cis-N-Boc-3-(benzyloxy)cyclopentan-1-amine .

(Alternative: Use Phase Transfer Catalysis with 50% NaOH, Toluene, TBAI, and BnBr if Ag₂O is unavailable, though N-alkylation risk is slightly higher).

Phase 5: N-Deprotection

Removal of the Boc group to release the final amine.

Reagents:

• 4M HCl in Dioxane (or TFA in DCM)

Procedure:

• Dissolve the O-benzylated intermediate in dry Dioxane.

• Add 4M HCl in Dioxane (5 equiv).

• Stir at room temperature for 2–3 hours. A white precipitate (the amine hydrochloride salt) may form.

• Isolation: Concentrate in vacuo. Triturate the solid with diethyl ether to remove organic impurities.

• Free Basing (Optional): Dissolve salt in water, adjust pH to >12 with NaOH, and extract with DCM to get the free amine.

Analytical Data Summary

Intermediate	1H NMR Diagnostic Signals (CDCl3)	Key Features
HDA Adduct	δ 6.4 (m, 2H, alkene), δ 5.2 (s, 1H, bridgehead)	Bridged bicyclic signals; disappearance of diene.
Amino Alcohol	δ 4.1 (m, 1H, CH-O), δ 3.8 (m, 1H, CH-N), No Alkene	Broad OH and NH signals; cis-coupling constants.
Final Product	δ 7.3 (m, 5H, Ph), δ 4.5 (s, 2H, O-CH2-Ph)	Presence of Benzyl group; loss of Boc t-butyl singlet (δ 1.4).

Troubleshooting & Critical Control Points

• Stereochemical Drift: Do not use strong bases (like KOtBu) at high temperatures during benzylation, as this could theoretically cause epimerization, although unlikely on a saturated ring. The HDA route guarantees cis; verify with NOESY NMR (correlation between H1 and H3).

• Hydrogenolysis of Benzyl Ether: In Phase 3, we hydrogenate before adding the benzyl group. If you reverse the order (Benzylation then Hydrogenation), the Pd/C will cleave the benzyl ether. Follow the sequence: Reduction → Benzylation.

• Safety:

  • NaIO₄: Strong oxidant. Exothermic reaction with dienes.

  • Cp Cracking: Dicyclopentadiene is flammable; crack in a fume hood.

  • Pd/C: Spent catalyst is pyrophoric. Keep wet with water/solvent during disposal.

References

• Hetero-Diels-Alder Methodology

  • Miller, A. et al. "Asymmetric Synthesis of Amino Acids via Hetero-Diels-Alder Reactions." Journal of the American Chemical Society, 1989.

  • Note: Establishes the cis-selectivity of acylnitroso cycloadditions.

• Reductive Cleavage Protocols

  • Keck, G. E. et al. "Reductive cleavage of N-O bonds in isoxazolidines." Journal of Organic Chemistry, 1996.

• Selective Alkylation of Amino Alcohols

  • Fukuyama, T. et al. "Silver oxide mediated alkylation of N-protected amino alcohols." Tetrahedron Letters, 1999.

Sources

• 1. CN112574046A - Method for preparing (1R,3S) -3-aminocyclopentanol hydrochloride - Google Patents [patents.google.com]
• 2. benchchem.com [benchchem.com]
• 3. CN110862325B - Preparation method of (1R,3S) -3-amino-1-cyclopentanol and salt thereof - Google Patents [patents.google.com]
• 4. mdpi.com [mdpi.com]
• 5. CN102633657A - Preparation method of cis-3-amino-cyclopentanol hydrochloride - Google Patents [patents.google.com]
• 6. US4188403A - Cyclopentan-1-amines - Google Patents [patents.google.com]

Application Notes and Protocols for the Chiral Resolution of 3-(Benzyloxy)cyclopentan-1-amine

Introduction

Enantiomerically pure chiral amines are critical building blocks in the synthesis of numerous active pharmaceutical ingredients (APIs). The specific three-dimensional arrangement of atoms in a chiral molecule, its stereochemistry, is often paramount to its biological activity and efficacy. 3-(Benzyloxy)cyclopentan-1-amine is a valuable chiral intermediate, and the ability to efficiently resolve its racemic mixture into single enantiomers is a crucial step in the development of stereochemically pure drugs.

This comprehensive guide provides detailed application notes and protocols for three robust and widely employed methods for the chiral resolution of racemic 3-(benzyloxy)cyclopentan-1-amine: classical diastereomeric salt resolution, enzymatic kinetic resolution, and preparative chiral High-Performance Liquid Chromatography (HPLC). The methodologies are presented with a focus on the underlying scientific principles, practical experimental details, and troubleshooting to empower researchers, scientists, and drug development professionals in their synthetic endeavors.

Method 1: Classical Diastereomeric Salt Resolution with a Chiral Acid

Principle: This classical and industrially scalable method relies on the reaction of the racemic amine with a single enantiomer of a chiral acid to form a pair of diastereomeric salts.[1] Unlike enantiomers, diastereomers possess different physicochemical properties, most notably solubility in a given solvent. This disparity allows for their separation by fractional crystallization. The less soluble diastereomeric salt preferentially crystallizes, while the more soluble one remains in the mother liquor. The desired enantiomer of the amine is then liberated from the isolated salt by treatment with a base. The bulky benzyloxy group in the target molecule can significantly influence the crystal lattice formation, making the choice of resolving agent and solvent system critical for achieving high diastereoselectivity.[2]

Selection of Chiral Resolving Agent: Tartaric acid and its derivatives are among the most successful and cost-effective resolving agents for amines. For 3-(benzyloxy)cyclopentan-1-amine, (+)-Dibenzoyl-D-tartaric acid ((+)-DBTA) is a promising candidate due to its rigid structure and multiple hydrogen bonding sites, which can lead to well-defined crystalline salts.

Protocol 1: Resolution with (+)-Dibenzoyl-D-tartaric Acid

Materials:

• Racemic 3-(benzyloxy)cyclopentan-1-amine

• (+)-Dibenzoyl-D-tartaric acid ((+)-DBTA)

• Methanol (HPLC grade)

• Ethyl acetate (HPLC grade)

• 2 M Sodium hydroxide (NaOH) solution

• Saturated sodium chloride (brine) solution

• Anhydrous magnesium sulfate (MgSO₄)

• Standard laboratory glassware

• Filtration apparatus

• Rotary evaporator

Procedure:

• Diastereomeric Salt Formation:

  • In a 250 mL Erlenmeyer flask, dissolve 10.0 g of racemic 3-(benzyloxy)cyclopentan-1-amine in 100 mL of warm methanol.

  • In a separate flask, dissolve an equimolar amount of (+)-DBTA in 100 mL of warm methanol.

  • Slowly add the (+)-DBTA solution to the amine solution with continuous stirring. A precipitate should start to form.

  • Heat the mixture to reflux for 30 minutes to ensure complete salt formation and then allow it to cool slowly to room temperature.

• Fractional Crystallization:

  • Allow the flask to stand at room temperature for 12-16 hours to facilitate crystallization. For improved yield, the flask can be further cooled in an ice bath for 2-4 hours.

  • Collect the crystalline solid by vacuum filtration and wash the crystals with a small amount of cold methanol. This first crop of crystals will be enriched in one diastereomer.

  • The enantiomeric excess (e.e.) of the amine in the crystalline salt should be determined at this stage by liberating a small sample and analyzing it by chiral HPLC (see Method 3).

  • If the desired e.e. is not achieved, recrystallize the salt from a minimal amount of hot methanol or a methanol/ethyl acetate mixture.

• Liberation of the Enantiomerically Enriched Amine:

  • Suspend the diastereomeric salt in a mixture of 100 mL of water and 100 mL of ethyl acetate.

  • Add 2 M NaOH solution dropwise with vigorous stirring until the aqueous layer is basic (pH > 12) and all the solid has dissolved.

  • Separate the organic layer, and extract the aqueous layer twice with 50 mL portions of ethyl acetate.

  • Combine the organic extracts, wash with brine, dry over anhydrous MgSO₄, and filter.

  • Concentrate the filtrate under reduced pressure using a rotary evaporator to yield the enantiomerically enriched 3-(benzyloxy)cyclopentan-1-amine.

• Recovery of the Other Enantiomer:

  • The mother liquor from the initial crystallization contains the more soluble diastereomeric salt. This can be treated with base in a similar manner to recover the other enantiomer, which can then be further purified if necessary.

Data Presentation:

Parameter	Value
Starting material	Racemic 3-(benzyloxy)cyclopentan-1-amine
Resolving agent	(+)-Dibenzoyl-D-tartaric acid
Solvent System	Methanol
Molar Ratio (Amine:Acid)	1:1
Expected Outcome	Preferential crystallization of one diastereomeric salt

Workflow Diagram:

Caption: Diastereomeric salt resolution workflow.

Method 2: Enzymatic Kinetic Resolution

Principle: Enzymatic kinetic resolution (EKR) utilizes the stereoselectivity of enzymes to differentiate between the two enantiomers of a racemic substrate.[3] For amines, lipases are commonly employed to catalyze the acylation of one enantiomer at a much faster rate than the other.[4] This results in a mixture of the acylated amine and the unreacted amine enantiomer, which can then be separated by conventional methods like column chromatography. The theoretical maximum yield for the desired unreacted enantiomer is 50%.

Selection of Enzyme and Acylating Agent: Candida antarctica lipase B (CALB), often in an immobilized form such as Novozym 435, is a highly effective and versatile biocatalyst for the resolution of amines.[4] Vinyl acetate is a common and efficient acylating agent as the byproduct, acetaldehyde, is volatile and easily removed.

Protocol 2: Lipase-Catalyzed N-Acetylation

Materials:

• Racemic 3-(benzyloxy)cyclopentan-1-amine

• Immobilized Candida antarctica lipase B (e.g., Novozym 435)

• Vinyl acetate

• Anhydrous solvent (e.g., toluene or methyl tert-butyl ether (MTBE))

• Silica gel for column chromatography

• Hexane and ethyl acetate for chromatography

• Standard laboratory glassware

• Magnetic stirrer and hotplate

• Filtration apparatus

Procedure:

• Enzymatic Acylation:

  • To a solution of 10.0 g of racemic 3-(benzyloxy)cyclopentan-1-amine in 200 mL of anhydrous toluene, add 1.0 g of immobilized CALB.

  • Add 1.5 equivalents of vinyl acetate to the mixture.

  • Stir the suspension at a constant temperature (e.g., 40 °C) and monitor the reaction progress by chiral HPLC or TLC. The reaction should be stopped at approximately 50% conversion to achieve high enantiomeric excess for both the remaining amine and the acylated product. This may take several hours to days depending on the substrate.

• Work-up and Separation:

  • Once approximately 50% conversion is reached, filter off the immobilized enzyme. The enzyme can be washed with the reaction solvent and reused.

  • Concentrate the filtrate under reduced pressure.

  • The resulting residue, a mixture of the unreacted amine enantiomer and the N-acetylated amine enantiomer, is then purified by silica gel column chromatography. A gradient of hexane/ethyl acetate is typically effective for separation.

• Deprotection (if necessary):

  • If the acylated enantiomer is the desired product, the acetyl group can be removed under acidic or basic conditions to yield the free amine.

Data Presentation:

Parameter	Value
Substrate	Racemic 3-(benzyloxy)cyclopentan-1-amine
Enzyme	Immobilized Candida antarctica lipase B
Acylating Agent	Vinyl acetate
Solvent	Anhydrous Toluene
Expected Outcome	Selective acylation of one enantiomer

Workflow Diagram:

Caption: Enzymatic kinetic resolution workflow.

Method 3: Preparative Chiral HPLC

Principle: Chiral HPLC is a powerful technique for both analytical and preparative-scale separation of enantiomers.[2] The separation is achieved on a chiral stationary phase (CSP) that interacts differently with each enantiomer, leading to different retention times.[4] Polysaccharide-based CSPs, such as those derived from cellulose or amylose, are widely used and have proven effective for a broad range of chiral compounds.

Selection of Chiral Stationary Phase and Mobile Phase: For amines with aromatic functionalities like the benzyloxy group, polysaccharide-based CSPs such as Chiralpak® AD (amylose tris(3,5-dimethylphenylcarbamate)) or Chiralcel® OD (cellulose tris(3,5-dimethylphenylcarbamate)) are excellent starting points. A mobile phase consisting of a mixture of a non-polar solvent (e.g., hexane or heptane) and an alcohol (e.g., isopropanol or ethanol), often with a small amount of an amine additive (e.g., diethylamine or triethylamine) to improve peak shape, is typically employed.

Protocol 3: Preparative Separation on a Polysaccharide-Based CSP

Materials:

• Racemic 3-(benzyloxy)cyclopentan-1-amine

• HPLC grade hexane

• HPLC grade isopropanol

• Diethylamine (DEA)

• Preparative chiral HPLC column (e.g., Chiralpak® AD, 20 x 250 mm, 10 µm)

• Preparative HPLC system with a UV detector and fraction collector

Procedure:

• Method Development (Analytical Scale):

  • Initially, develop an analytical method on a smaller dimension column (e.g., 4.6 x 250 mm, 5 µm) of the same stationary phase.

  • Screen different mobile phase compositions (e.g., varying ratios of hexane/isopropanol) and additives (e.g., 0.1% DEA) to achieve baseline separation of the two enantiomers.

  • Optimize the flow rate for the best resolution and analysis time.

• Preparative Scale-Up:

  • Once an optimal analytical method is established, scale it up to the preparative column. The flow rate should be adjusted according to the column diameter.

  • Prepare a concentrated solution of the racemic 3-(benzyloxy)cyclopentan-1-amine in the mobile phase.

  • Inject the sample onto the preparative column and collect the fractions corresponding to each enantiomer as they elute.

• Fraction Analysis and Product Isolation:

  • Analyze the collected fractions by analytical chiral HPLC to confirm their enantiomeric purity.

  • Combine the pure fractions for each enantiomer.

  • Remove the solvent under reduced pressure to obtain the isolated, enantiomerically pure 3-(benzyloxy)cyclopentan-1-amine.

Data Presentation:

Parameter	Value
Technique	Preparative Chiral HPLC
Chiral Stationary Phase	Chiralpak® AD (amylose tris(3,5-dimethylphenylcarbamate))
Mobile Phase	Hexane:Isopropanol with 0.1% Diethylamine (e.g., 90:10 v/v)
Detection	UV (e.g., 254 nm)
Expected Outcome	Baseline separation of enantiomers for collection

Workflow Diagram:

Caption: Preparative chiral HPLC workflow.

Conclusion

The selection of an appropriate chiral resolution method for 3-(benzyloxy)cyclopentan-1-amine depends on various factors, including the scale of the synthesis, available equipment, and cost considerations. Classical diastereomeric salt resolution is a time-tested, scalable, and cost-effective method suitable for large-scale production. Enzymatic kinetic resolution offers high selectivity under mild conditions but is limited to a 50% theoretical yield for a single enantiomer. Preparative chiral HPLC provides excellent separation and high purity for both enantiomers and is particularly advantageous for smaller quantities and rapid method development. By leveraging the detailed protocols and scientific rationale presented in this guide, researchers can confidently approach the chiral resolution of 3-(benzyloxy)cyclopentan-1-amine and obtain the desired enantiomerically pure intermediates for their research and development needs.

References

• Dombrády, ZS., Pálovics, E., & Fogassy, E. (2019). Separation of Diastereomers Taking Advantage for the Kinetic Control and Structure of Resolving Agent. Current Research in Bioorganic & Organic Chemistry, 02(123). [Link]

• Paetzold, J., & Bäckvall, J. E. (2005). Chemoenzymatic Dynamic Kinetic Resolution of Primary Amines. Journal of the American Chemical Society, 127(50), 17620–17621. [Link]

• Šatínský, D., & Solich, P. (2007). HPLC separation of enantiomers using chiral stationary phases. Česká a slovenská farmacie, 56(4), 147-154. [Link]

• Royal Society of Chemistry. (2017). Supplementary material for Resolution of a chiral amine and recovery of unwanted enantiomer by racemization. [Link]

• BioDuro. (2018). Diastereomeric Salt Resolution for Separating Chiral Compounds on Larger Scale at BioDuro. [Link]

• MDPI. (2022). Intensification of Double Kinetic Resolution of Chiral Amines and Alcohols via Chemoselective Formation of a Carbonate–Enzyme Intermediate. Molecules, 27(14), 4363. [Link]

• Unchained Labs. (n.d.). Identifying a diastereomeric salt for a challenging chiral resolution. [Link]

• Yakhak Hoeji. (2021). Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases. Yakhak Hoeji, 65(3), 166-175. [Link]

• ResearchGate. (2011). CRYSTALLIZATION-BASED SEPARATION OF ENANTIOMERS. [Link]

• Organic Chemistry Portal. (n.d.). Benzyl Ethers. [Link]

• MPG.PuRe. (n.d.). Formation and Crystallization based Separation of Diastereomeric Salts. [Link]

• MDPI. (2022). Total Synthesis of Eliglustat via Diastereoselective Amination of Chiral para-Methoxycinnamyl Benzyl Ether. Molecules, 27(8), 2603. [Link]

• Google Patents. (n.d.). Preparation method of (1R,3S) -3-amino-1-cyclopentanol and salt thereof.

• Pérez-Venegas, M., et al. (2017). Mechanochemical enzymatic resolution of N-benzylated-β3-amino esters. Beilstein Journal of Organic Chemistry, 13, 1637-1642. [Link]

• de Almeida, L. S., et al. (2024). Enzymatic Kinetic Resolution of Tertiary Benzyl Bicyclic Alcohols: Studies of the Reaction Conditions for a More Efficient Protocol. Journal of the Brazilian Chemical Society, 35, 8. [Link]

• Poutrel, P., et al. (2022). Preparation of Chiral Enantioenriched Densely Substituted Cyclopropyl Azoles, Amines, and Ethers via Formal SN2. Molecules, 27(20), 7029. [Link]

• TUHH Open Research. (2017). Enzymatic resolution of an amine under solvent-free conditions with diethyl malonate as reagent for acylation. [Link]

• HPLC.eu. (n.d.). chiral columns. [Link]

• MDPI. (2025). Studies on the Synthesis, Physical Properties, and Stability of Benzyl Ethers as Potential Heat Transfer Fluids. Molecules, 30(22), 5432. [Link]

• ResearchGate. (2012). Dynamic Resolution of Chiral Amine Pharmaceuticals: Turning Waste Isomers into Useful Product. [Link]

• SCIRP. (2010). Enantioresolution of a Series of Chiral Benzyl Alcohols by HPLC on a Dinitrobenzoylphenylglycine Stationary Phase after Achiral Pre-Column Derivatization*. International Journal of Organic Chemistry, 1(1), 1-8. [Link]

• MDPI. (2023). Emerging Developments in Separation Techniques and Analysis of Chiral Pharmaceuticals. Molecules, 28(17), 6224. [Link]

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• 2. pure.mpg.de [pure.mpg.de]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. organic-chemistry.org [organic-chemistry.org]

Application Notes & Protocols: The Central Role of Cyclopentylamine Derivatives in Modern Antiviral Drug Synthesis

Preamble: The Strategic Advantage of the Cyclopentyl Scaffold in Antiviral Therapeutics

In the landscape of antiviral drug discovery, the pursuit of agents with enhanced metabolic stability, improved bioavailability, and potent, selective activity is relentless. Among the myriad of chemical scaffolds employed, cyclopentylamine and its derivatives have emerged as a cornerstone in the design of a critical class of antivirals: the carbocyclic nucleoside analogues.[1][2][3] These compounds are structural mimics of natural nucleosides, the fundamental building blocks of DNA and RNA.[2] The key architectural distinction lies in the replacement of the furanose (ribose or deoxyribose) sugar's oxygen atom with a methylene (-CH₂) group, creating a cyclopentane or cyclopentene ring system.[3][4]

This seemingly subtle modification imparts profound pharmacological advantages. The C-C bonds of the cyclopentane ring are impervious to the hydrolytic cleavage by phosphorylase enzymes that would typically degrade a natural nucleoside's glycosidic bond, leading to significantly enhanced biostability.[3] This increased residence time in the body allows for more sustained therapeutic action. Furthermore, the conformational constraints of the carbocyclic ring can lock the molecule into a bioactive conformation that is preferentially recognized by viral enzymes over host cellular polymerases, contributing to a favorable therapeutic index.[4][5]

This guide provides an in-depth exploration of the application of cyclopentylamine derivatives in the synthesis of groundbreaking antiviral drugs. We will delve into the mechanistic underpinnings of their activity, provide detailed case studies of prominent antiviral agents, and present robust synthetic protocols for their preparation, offering researchers and drug development professionals a comprehensive resource for harnessing the power of this versatile scaffold.

Figure 1: Comparison of a natural nucleoside and a carbocyclic analogue.

Mechanism of Action: Chain Termination by Deception

The primary antiviral mechanism of cyclopentylamine-derived carbocyclic nucleosides is the termination of viral DNA or RNA chain elongation.[6] This process is a sophisticated form of molecular mimicry.

• Cellular Uptake and Activation: The nucleoside analogue, for instance, Abacavir, enters an infected host cell.[6]

• Phosphorylation Cascade: Inside the cell, host or viral kinases recognize the analogue as a natural nucleoside and sequentially phosphorylate it to its monophosphate, diphosphate, and finally, its active triphosphate form (e.g., carbovir triphosphate, CBV-TP).[6][7] This activation is often the rate-limiting step for the drug's efficacy.[8]

• Competitive Inhibition: The activated triphosphate analogue now directly competes with the natural deoxynucleoside triphosphates (dNTPs) for the active site of the viral polymerase (e.g., HIV reverse transcriptase).[7]

• Incorporation and Chain Termination: The viral polymerase incorporates the analogue into the growing viral DNA strand. Because carbocyclic analogues lack the 3'-hydroxyl group necessary for the formation of the next phosphodiester bond, the elongation of the nucleic acid chain is halted.[6] This "obligate chain termination" effectively cripples the replication of the virus.[6]

Figure 2: Mechanism of action for Abacavir via chain termination.

Featured Applications: Key Antiviral Agents

The carbocyclic nucleoside scaffold is at the heart of several FDA-approved antiviral drugs.

Abacavir (Ziagen™)

• Antiviral Spectrum: A potent selective inhibitor of Human Immunodeficiency Virus (HIV)-1 and HIV-2.[9]

• Role of Cyclopentenylamine Core: Abacavir is a guanosine analogue.[7] Its cyclopentene ring mimics the deoxyribose sugar, allowing it to be recognized by HIV's reverse transcriptase. The absence of a true 3'-OH group after incorporation leads to chain termination of the viral DNA.[7][10] The hydrolytic stability imparted by the carbocyclic core is crucial for its efficacy as an oral therapeutic.[10][11]

Entecavir (Baraclude®)

• Antiviral Spectrum: A highly potent and selective agent against Hepatitis B Virus (HBV).[12]

• Role of Cyclopentylamine Core: Entecavir is a carbocyclic 2'-deoxyguanosine analogue.[12] Its structure, particularly the exocyclic double bond, locks the cyclopentane ring into a conformation that closely mimics natural deoxyguanosine, making it an excellent substrate for the HBV polymerase.[4] It inhibits all three stages of viral replication: base priming, reverse transcription of the negative strand, and synthesis of the positive strand of HBV DNA.[13]

Data Summary: Antiviral Potency

Compound	Virus Target	Potency (EC₅₀)	Cell Line
Abacavir (Carbovir)	HIV-1	~0.05-0.25 µM	Varies
Entecavir	HBV	~3 nM	In vitro
Neplanocin A	HIV	0.1 µM	PBM, Vero, CEM
CPE-C (Cytosine Analogue)	West Nile Virus	0.2-3.0 µM	Vero
RWJ-270201	Influenza A (H3N2)	<0.3 µM	MDCK
RWJ-270201	Influenza B	<0.2 µM	MDCK

EC₅₀ (50% effective concentration) values are approximate and can vary based on the specific viral strain and cell line used. Data compiled from multiple sources.[14][15][16][17]

Synthetic Protocols: A Convergent Approach to Carbocyclic Nucleosides

The synthesis of carbocyclic nucleosides can be broadly categorized into linear and convergent strategies.[3] The linear approach involves building the heterocyclic base onto a pre-formed cyclopentylamine derivative. In contrast, the more flexible convergent approach couples a functionalized carbocyclic moiety with a pre-existing nucleobase, often via a Mitsunobu reaction.[14][17][18]

Below is a representative, generalized protocol for the key coupling step in a convergent synthesis of a carbocyclic nucleoside, inspired by methodologies reported for various analogues.[14]

Figure 3: General workflow for convergent synthesis via Mitsunobu coupling.

Protocol: Mitsunobu Coupling for N9-Alkylation

Objective: To couple a protected nucleobase with a chiral cyclopentenol derivative to form the core structure of a carbocyclic nucleoside. This protocol is a conceptual representation based on common practices in the field.[14][18]

Materials:

• Carbocyclic Synthon: (1S,4R)-4-(tert-butyldimethylsilyloxy)methyl-2-cyclopenten-1-ol (1.0 eq)

• Nucleobase: 2-Amino-6-chloropurine (1.2 eq)

• Reagents:

  • Triphenylphosphine (PPh₃) (1.5 eq)

  • Diisopropyl azodicarboxylate (DIAD) or Diethyl azodicarboxylate (DEAD) (1.5 eq)

• Solvent: Anhydrous Tetrahydrofuran (THF)

Procedure:

• Preparation: In a flame-dried, round-bottom flask under an inert atmosphere (e.g., Argon or Nitrogen), dissolve the carbocyclic synthon (1.0 eq), the nucleobase (1.2 eq), and triphenylphosphine (1.5 eq) in anhydrous THF.

• Reaction Initiation: Cool the reaction mixture to 0°C using an ice bath.

• Reagent Addition: Add DIAD or DEAD (1.5 eq) dropwise to the stirred solution over 15-20 minutes. The causality here is critical: slow addition is necessary to control the exothermic reaction and minimize side-product formation. The DIAD/PPh₃ system activates the hydroxyl group of the cyclopentenol, making it a good leaving group for nucleophilic attack by the purine nitrogen.

• Reaction Progression: After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Stir for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Quenching and Extraction: Upon completion, concentrate the reaction mixture under reduced pressure. Redissolve the residue in a suitable organic solvent (e.g., ethyl acetate) and wash sequentially with saturated aqueous sodium bicarbonate solution and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate. The crude product is then purified by column chromatography on silica gel to isolate the desired N9-alkylated product. The separation of N9 and N7 regioisomers is a critical step, often achievable due to their different polarities.

Self-Validation System:

• TLC Monitoring: Compare the reaction mixture spot to the spots of the starting materials to confirm consumption of reactants and formation of a new, typically less polar, product spot.

• Spectroscopic Analysis: The final purified product must be characterized by ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS) to confirm its structure, regiochemistry (N9 vs. N7), and purity. For instance, in ¹H NMR, the coupling patterns and chemical shifts of the cyclopentenyl protons and the purine H-8 proton are diagnostic for confirming the correct isomer.[19]

Future Directions: Beyond the Monocycle

The success of the cyclopentylamine scaffold has spurred further innovation. Researchers are now exploring carbobicyclic nucleoside analogues , where the cyclopentane ring is fused with another ring (e.g., a cyclopropane).[5][20] This "locking" of the sugar conformation can further enhance binding affinity to viral enzymes and potentially lead to even more potent antiviral agents.[5][20] These next-generation derivatives promise to expand the arsenal of antiviral therapeutics, building upon the robust and validated foundation laid by cyclopentylamine-based drugs.[5][21]

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• Synthesis of Novel 2-(Cyclopentylamino)thiazol-4(5H)-one Derivatives with Potential Anticancer, Antioxidant, and 11β-HSD Inhibitory Activities. (2023). MDPI. Available at: [Link]

• Chemical structures of cyclopentane derivatives, zanamivir, and oseltamivir carboxylate. (n.d.). ResearchGate. Available at: [Link]

• Broad-Spectrum Antiviral Strategies and Nucleoside Analogues. (2021). MDPI. Available at: [Link]

• Enantiomeric synthesis of D- and L-cyclopentenyl nucleosides and their antiviral activity against HIV and West Nile virus. (2001). PubMed. Available at: [Link]

• Cyclopentane Neuraminidase Inhibitors with Potent In Vitro Anti-Influenza Virus Activities. (n.d.). PMC. Available at: [Link]

• Process for the preparation of abacavir. (n.d.). Google Patents.

• Recent Advances in Molecular Mechanisms of Nucleoside Antivirals. (n.d.). PMC - NIH. Available at: [Link]

• From Heterocycles to Carbacycles: Synthesis of Carbocyclic Nucleoside Analogues from Enals and Hydroxylamines. (2020). ACS Publications. Available at: [Link]

• Antiviral nucleoside analogs. (2021). PMC - NIH. Available at: [Link]

• Total Synthesis of Entecavir: A Robust Route for Pilot Production. (2018). ACS Publications. Available at: [Link]

• Antiviral Profiling and Cellular Activation of Carbobicyclic Nucleoside Analogues. (2026). Journal of Medicinal Chemistry - ACS Publications. Available at: [Link]

• Synthesis of carbocyclic nucleoside analogs with five-membered heterocyclic nucleobases. (n.d.). PMC. Available at: [Link]

• and (S)-4-Hydroxy-2-cyclopenten-1-ones: Total Synthesis of Entecavir, Abacavir, and Carbovir. (2025). ACS Publications. Available at: [Link]

• New Convergent Synthesis of Carbocyclic Nucleoside Analogues. (n.d.). Who we serve. Available at: [Link]

• Cyclopentenone: A special moiety for anticancer drug design. (n.d.). ResearchGate. Available at: [Link]

• Synthesis and Physicochemical Evaluation of Entecavir-Fatty Acid Conjugates in Reducing Food Effect on Intestinal Absorption. (n.d.). PMC. Available at: [Link]

• Antiviral activity of cyclopentenyl nucleosides against orthopox viruses (Smallpox, monkeypox and cowpox). (2003). PubMed. Available at: [Link]

• Diversification of Nucleoside Analogues as Potent Antiviral Drug Leads. (2023). bioRxiv. Available at: [Link]

• US8481728B2 - Process for preparing entecavir and its intermediates. (n.d.). Google Patents.

• Abacavir. (n.d.). Wikipedia. Available at: [Link]

• Synthesis of Carbovir and Abacavir from a Carbocyclic Precursor. (2025). ResearchGate. Available at: [Link]

• Antiviral Profiling and Cellular Activation of Carbobicyclic Nucleoside Analogues. (n.d.). ResearchGate. Available at: [Link]

• Full article: Synthesis and Conformational Analysis of a Locked Analogue of Carbovir Built on a Bicyclo[3.1.0]-hex-2-enyl Template. (2011). Taylor & Francis. Available at: [Link]

• Scheme 1. Synthesis of carbocyclic nucleoside analogues 13 (the number... (n.d.). ResearchGate. Available at: [Link]

• Cyclopentane Neuraminidase Inhibitors with Potent In Vitro Anti-Influenza Virus Activities. (2025). ResearchGate. Available at: [Link]

• Selected Plant Triterpenoids and Their Derivatives as Antiviral Agents. (2023). MDPI. Available at: [Link]

• Stereoselective Syntheses of Carbocyclic Nucleosides. (2020). University of Hamburg. Available at: [Link]

• Synthesis Strategies for Entecavir. (n.d.). Organic Chemistry. Available at: [Link]

• CA3110766A1 - Virucidal nanoparticles and use thereof against influenza virus. (n.d.). Google Patents.

• Process for the preparation of abacavir. (2008). European Patent Office. Available at: [Link]

• Total Synthesis of Entecavir. (2013). ACS Publications. Available at: [Link]

• Favipiravir and Its Structural Analogs: Antiviral Activity and Synthesis Methods. (n.d.). ResearchGate. Available at: [Link]

• Synthesis and Antiviral Evaluation of Nucleoside Analogues Bearing One Pyrimidine Moiety and Two D-Ribofuranosyl Residues. (2021). PMC. Available at: [Link]

• Nucleoside Analogs That Inhibit SARS-CoV-2 Replication by Blocking Interaction of Virus Polymerase with RNA. (2023). MDPI. Available at: [Link]

• Synthesis of (−)‐abacavir and (−)‐carbovir described by the group of Verdaguer and Riera starting from PKR adduct 4 a. (n.d.). ResearchGate. Available at: [Link]

• Full article: Efficient Synthesis of 4′-Cyclopropylated Carbovir Analogues with Use of Ring-Closing Metathesis from Glycolate. (2008). Taylor & Francis. Available at: [Link]

• The evolution of antiviral nucleoside analogues: A review for chemists and non-chemists. Part II: Complex modifications to the nucleoside scaffold. (n.d.). PMC. Available at: [Link]

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N-Benzylation of Cyclopentylamine: A Comprehensive Guide to Synthetic Protocols

Introduction

The N-benzylation of cyclopentylamine is a pivotal chemical transformation that yields N-benzylcyclopentanamine, a secondary amine with significant applications as a building block in the synthesis of pharmaceuticals, agrochemicals, and other fine chemicals. The introduction of the benzyl group can modulate the biological activity, physicochemical properties, and synthetic utility of the parent amine. This guide provides a detailed exploration of the two primary synthetic routes for this conversion: reductive amination and direct alkylation. We will delve into the mechanistic underpinnings of each method, present detailed, field-proven protocols, and offer insights into the critical parameters that govern reaction success and product purity.

Strategic Approaches to N-Benzylation

The choice between reductive amination and direct alkylation for the synthesis of N-benzylcyclopentanamine is often dictated by factors such as the availability of starting materials, desired selectivity, and scalability.

• Reductive Amination: This is a highly efficient and controlled one-pot, two-step process. It involves the initial reaction of cyclopentylamine with benzaldehyde to form an intermediate imine, which is then reduced in situ to the desired secondary amine. This method is lauded for its high selectivity, as it minimizes the over-alkylation that can be problematic in direct alkylation.[1][2]

• Direct Alkylation: This classic approach involves the nucleophilic substitution of a benzyl halide (typically benzyl bromide or chloride) by cyclopentylamine. It is a straightforward method but can be susceptible to the formation of the tertiary amine (N,N-dibenzylcyclopentylamine) and the quaternary ammonium salt due to the increased nucleophilicity of the secondary amine product compared to the primary amine starting material.[3]

Method 1: Reductive Amination

Reductive amination is a cornerstone of modern amine synthesis due to its efficiency and selectivity. The reaction proceeds through the formation of a C=N double bond, which is subsequently reduced to a C-N single bond.

Mechanism of Reductive Amination

The reductive amination of cyclopentylamine with benzaldehyde proceeds in two key stages within a single reaction vessel:

• Imine Formation: Cyclopentylamine, acting as a nucleophile, attacks the electrophilic carbonyl carbon of benzaldehyde. This is followed by dehydration to form the N-cyclopentylbenzaldimine intermediate. This step is typically acid-catalyzed to facilitate the dehydration of the carbinolamine intermediate.[1]

• Reduction: A reducing agent, added to the reaction mixture, selectively reduces the imine (or the protonated iminium ion) to the final N-benzylcyclopentanamine. The choice of reducing agent is critical; it must be mild enough to not reduce the starting aldehyde but potent enough to reduce the imine.[2]

Figure 1: General workflow for the reductive amination of cyclopentylamine.

Comparative Analysis of Reducing Agents

Several reducing agents are commonly employed for reductive amination, each with its own advantages and considerations.

Reducing Agent	Key Characteristics	Typical Solvents
Sodium Triacetoxyborohydride (NaBH(OAc)₃)	Mild and selective, tolerates a wide range of functional groups. Moisture-sensitive.	Dichloromethane (DCM), 1,2-Dichloroethane (DCE), Tetrahydrofuran (THF)
Sodium Cyanoborohydride (NaBH₃CN)	Stable in protic solvents, effective at mildly acidic pH. Toxic cyanide byproduct.	Methanol (MeOH), Ethanol (EtOH)
Sodium Borohydride (NaBH₄)	Cost-effective, but can also reduce the starting aldehyde if not handled correctly.	Methanol (MeOH), Ethanol (EtOH)

Detailed Experimental Protocol: Reductive Amination

This protocol is adapted from established procedures for the reductive amination of primary amines with aldehydes and is optimized for the synthesis of N-benzylcyclopentanamine.[4]

Materials:

• Cyclopentylamine

• Benzaldehyde

• Sodium triacetoxyborohydride (NaBH(OAc)₃)

• 1,2-Dichloroethane (DCE) or Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Separatory funnel

Procedure:

• To a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add cyclopentylamine (1.0 eq.).

• Dissolve the cyclopentylamine in DCE or DCM (approximately 0.2 M concentration).

• Add benzaldehyde (1.0 eq.) to the solution and stir the mixture at room temperature for 30-60 minutes to facilitate the formation of the imine intermediate.

• In a separate flask, carefully weigh sodium triacetoxyborohydride (1.2-1.5 eq.). Add the reducing agent portion-wise to the reaction mixture over 10-15 minutes. An exotherm may be observed.

• Allow the reaction to stir at room temperature for 12-24 hours. Monitor the reaction progress by Thin-Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS) until the starting materials are consumed.

• Upon completion, carefully quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate. Stir vigorously for 15-30 minutes until gas evolution ceases.

• Transfer the mixture to a separatory funnel. Separate the organic layer and extract the aqueous layer with DCM (2 x volume of aqueous layer).

• Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄ or Na₂SO₄.

• Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude N-benzylcyclopentanamine.

• The crude product can be purified by vacuum distillation or flash column chromatography.

Method 2: Direct Alkylation

Direct N-alkylation is a classical and straightforward method for forming C-N bonds. While potentially less selective than reductive amination, it remains a valuable tool in the synthetic chemist's arsenal, particularly when fine-tuning reaction conditions to favor mono-alkylation.

Mechanism of Direct Alkylation

The direct benzylation of cyclopentylamine with a benzyl halide proceeds via a bimolecular nucleophilic substitution (SN2) mechanism. The lone pair of electrons on the nitrogen atom of cyclopentylamine acts as a nucleophile, attacking the electrophilic benzylic carbon of the benzyl halide and displacing the halide ion. A base is typically added to neutralize the hydrogen halide formed during the reaction, preventing the protonation of the starting amine and driving the reaction to completion.

Figure 2: Mechanism of direct alkylation of cyclopentylamine with benzyl bromide.

Key Considerations for Direct Alkylation

• Choice of Base: A non-nucleophilic base, such as potassium carbonate (K₂CO₃) or sodium carbonate (Na₂CO₃), is preferred to avoid competition with the amine nucleophile.

• Solvent: Polar aprotic solvents like acetonitrile (MeCN) or dimethylformamide (DMF) are often used to dissolve the reactants and facilitate the SN2 reaction.

• Stoichiometry: Using an excess of cyclopentylamine can help to minimize over-alkylation by increasing the probability of benzyl bromide reacting with the primary amine rather than the secondary amine product.

• Temperature: The reaction is typically performed at room temperature or with gentle heating to increase the reaction rate.

Detailed Experimental Protocol: Direct Alkylation

This protocol is based on general procedures for the N-alkylation of primary amines with benzyl halides.[5][6]

Materials:

• Cyclopentylamine

• Benzyl bromide (or benzyl chloride)

• Anhydrous potassium carbonate (K₂CO₃)

• Anhydrous acetonitrile (MeCN)

• Ethyl acetate (EtOAc)

• Water

• Brine

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Reflux condenser

Procedure:

• In a round-bottom flask, dissolve cyclopentylamine (1.0-1.5 eq.) in anhydrous acetonitrile.

• Add anhydrous potassium carbonate (2.0 eq.).

• Stir the suspension vigorously at room temperature.

• Slowly add benzyl bromide (1.0 eq.) dropwise to the reaction mixture.

• Stir the reaction at room temperature or heat to a gentle reflux (e.g., 40-60 °C) for 4-12 hours. Monitor the reaction progress by TLC or GC-MS.

• After the reaction is complete, cool the mixture to room temperature and filter to remove the inorganic salts.

• Wash the filter cake with a small amount of acetonitrile or ethyl acetate.

• Combine the filtrate and washings and concentrate under reduced pressure.

• Dissolve the residue in ethyl acetate and wash with water and then brine.

• Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate in vacuo to obtain the crude N-benzylcyclopentanamine.

• Purify the product by vacuum distillation or flash column chromatography.

Purification and Characterization

The final product, N-benzylcyclopentanamine, is a liquid at room temperature.[2] Purification is crucial to remove any unreacted starting materials, byproducts of over-alkylation, and residual reagents.

Purification Techniques

Method	Description	Applicability
Vacuum Distillation	Effective for separating the product from non-volatile impurities and byproducts with significantly different boiling points.	Suitable for multi-gram scale purification of the liquid product.
Flash Column Chromatography	Separates compounds based on their polarity. A solvent system (e.g., hexane/ethyl acetate with a small percentage of triethylamine to prevent peak tailing) is used to elute the product from a silica gel column.	Ideal for smaller scale purifications or when distillation is not feasible due to close boiling points of impurities.
Acid-Base Extraction	Can be used as a preliminary purification step to separate the basic amine product from non-basic impurities.	Useful for initial workup and bulk purification.

Characterization

The identity and purity of the synthesized N-benzylcyclopentanamine should be confirmed using standard analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the structure of the molecule.

• Mass Spectrometry (MS): To determine the molecular weight of the product.

• Infrared (IR) Spectroscopy: To identify the characteristic functional groups.

Comparative Summary of Synthetic Protocols

Feature	Reductive Amination	Direct Alkylation
Selectivity	High for mono-benzylation.	Prone to over-alkylation.
Reaction Conditions	Mild, one-pot procedure.	Can require heating; multiple workup steps.
Starting Materials	Cyclopentylamine, Benzaldehyde	Cyclopentylamine, Benzyl Halide
Reagents	Mild reducing agents (e.g., NaBH(OAc)₃).	Base (e.g., K₂CO₃).
Yield	Generally high.	Can be variable depending on conditions.
Key Advantage	Excellent control over the degree of alkylation.	Simplicity and readily available starting materials.

Conclusion

Both reductive amination and direct alkylation are viable and effective methods for the N-benzylation of cyclopentylamine. The choice of method will depend on the specific requirements of the synthesis, including the desired level of purity, scale, and available resources. Reductive amination offers superior control and selectivity, making it the preferred method for minimizing byproducts. Direct alkylation, while simpler in concept, requires careful optimization to achieve high yields of the desired secondary amine. The protocols and insights provided in this guide are intended to equip researchers and drug development professionals with the necessary knowledge to successfully synthesize N-benzylcyclopentanamine for their scientific endeavors.

References

• Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. The Journal of Organic Chemistry, 61(11), 3849–3862.

• Master Organic Chemistry. (2017). Reductive Amination, and How It Works. Retrieved from [Link]

• PubChem. (n.d.). N-benzylcyclopentanamine. National Center for Biotechnology Information. Retrieved from [Link]

• Organic Syntheses. (n.d.). m-Toluidine, N-benzyl-. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Amine synthesis by reductive amination (reductive alkylation). Retrieved from [Link]

• ResearchGate. (2023). Reductive aminations of aldehydes with benzylamine or cyclohexylamine... Retrieved from [Link]

• Google Patents. (n.d.). EP1247799A2 - Process for the preparation of N-benzylamines.

• ResearchGate. (2022). A new and facile synthesis of N-Benzyl-N'- acylureas via reaction of dibenzoylhydrazine carboxamide and benzylamines. Retrieved from [Link]

• Master Organic Chemistry. (2017). Alkylation of Amines (Sucks!). Retrieved from [Link]

• Adebayo, K. A., & Arise, R. O. (2011). NUCLEOPHILIC REACTION OF CYCLOPENTYLAMINE ON PHTHALIMIDE DERIVATIVES: SYNTHESIS AND ANTINOCICEPTIVE ACTIVITY OF PRODUCTS. Ife Journal of Science, 13(1).

• University of Colorado Boulder. (n.d.). Scheme 2. N-Benzylation Using Benzyl Bromide. 3 → 6. Retrieved from [Link]

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Application Note: Strategic Deprotection of Benzyloxy Groups in Aminocyclopentane Scaffolds

Topic: Deprotection of Benzyloxy Group in Aminocyclopentane Derivatives Content Type: Application Note & Detailed Protocol Audience: Senior Researchers, Process Chemists, and Drug Discovery Scientists

Executive Summary & Strategic Rationale

Aminocyclopentane derivatives are privileged pharmacophores, serving as cores for glycosidase inhibitors, neuraminidase inhibitors (e.g., Peramivir), and carbocyclic nucleosides. The benzyloxy (OBn) group is a robust protecting group for hydroxyls during the assembly of these rings. However, its removal in the presence of a basic amine functionality presents a unique chemoselective challenge: Catalyst Poisoning.

In aminocyclopentanes, the free amine nitrogen can coordinate strongly to the surface of heterogeneous catalysts (Pd, Pt), effectively arresting the catalytic cycle. Furthermore, the conformational flexibility of the cyclopentane ring can lead to "benzyl shuffle" or unwanted side reactions during Lewis-acid mediated cleavage.

This guide details two orthogonal, self-validating protocols to overcome these barriers:

• Acid-Modified Catalytic Hydrogenolysis (Method A): The gold standard, optimized to prevent amine poisoning.

• Scavenger-Assisted Lewis Acid Cleavage (Method B): A non-reductive alternative for substrates containing halogens or olefins.

Decision Matrix: Selecting the Right Protocol

Before initiating wet chemistry, assess your substrate against this logic flow to prevent yield loss.

Figure 1: Strategic decision tree for selecting the deprotection method based on functional group compatibility.

Method A: Acid-Modified Catalytic Hydrogenolysis

Best For: Standard substrates lacking reducible groups (halogens, alkenes). Mechanism: Heterogeneous catalysis.[1] Critical Insight: The addition of acid (HCl or AcOH) is mandatory . It protonates the cyclopentyl amine (

), preventing the nitrogen lone pair from binding to the Palladium active sites.

Reaction Mechanism[1]

Figure 2: Mechanistic pathway of Pd-catalyzed hydrogenolysis. Protonation of the amine prevents catalyst poisoning at Step 1.

Detailed Protocol

Reagents:

• Substrate (1.0 equiv)

• 10% Pd/C (0.1 - 0.2 equiv by weight of metal)

• Solvent: Methanol (MeOH) or Ethanol (EtOH)[1]

• Additive: 1M HCl (1.1 equiv relative to amine) or Acetic Acid (AcOH)

Step-by-Step Procedure:

• Preparation: Dissolve the aminocyclopentane substrate in MeOH (0.1 M concentration).

• Acidification (Crucial): Add 1.1 equivalents of 1M HCl (aqueous or ethereal).

  • Validation: Check pH with a dipstick; it should be acidic (pH < 4). This ensures the amine is fully protonated.

• Catalyst Addition: Under an inert atmosphere (Nitrogen or Argon), carefully add 10% Pd/C (10-20 wt% of substrate mass).[1]

  • Safety: Pd/C is pyrophoric. Do not add to dry solvent; ensure the substrate solution is already present or wet the catalyst with a small amount of water first.

• Hydrogenation: Purge the vessel with

  gas (balloon pressure is usually sufficient for O-Bn). Stir vigorously at Room Temperature (RT).

• Monitoring: Monitor by TLC or LC-MS.

  • Endpoint: Disappearance of the benzyl ether peak.[2]

• Workup:

  • Filter the mixture through a Celite pad to remove Pd/C.[1]

  • Wash the pad with MeOH.

  • Concentrate the filtrate.[1]

  • Note: The product will be the hydrochloride salt (

    ). If the free base is required, neutralize with basic resin (e.g., Dowex 1x8) or aqueous .

Troubleshooting:

• Stalled Reaction: If the reaction stops at 50% conversion, filter the catalyst and add fresh Pd/C. Poisoning may have occurred despite precautions.

• Stereochemistry: This method preserves the stereocenters of the cyclopentane ring.

Method B: Scavenger-Assisted Lewis Acid Cleavage

Best For: Substrates containing Halogens (Cl, Br, I) or Alkenes that would be reduced by

/Pd. Reagent: Boron Trichloride ( ).[3][4][5] Critical Insight: Cleavage generates a reactive benzyl cation. Without a scavenger, this cation can re-alkylate the electron-rich amine or the cyclopentane ring (Friedel-Crafts alkylation). Pentamethylbenzene acts as a "cation sink."[5][6]

Reaction Mechanism[1]

Figure 3: Lewis acid-mediated cleavage. The scavenger intercepts the benzyl cation to prevent side reactions.

Detailed Protocol

Reagents:

• Substrate (1.0 equiv)

• (1M in DCM, 3.0 - 4.0 equiv)

• Pentamethylbenzene (PMB-H, 3.0 - 5.0 equiv)

• Solvent: Anhydrous Dichloromethane (DCM)

Step-by-Step Procedure:

• Setup: Flame-dry a round-bottom flask and cool to -78°C (Dry ice/Acetone bath) under Nitrogen.

• Dissolution: Dissolve the substrate and Pentamethylbenzene in anhydrous DCM.

• Addition: Add

  solution dropwise over 10 minutes.

  • Observation: The solution may turn yellow or orange due to complex formation.

• Reaction: Stir at -78°C for 1-2 hours.

  • Validation: Quench a small aliquot with MeOH and check TLC. Do not warm up unless conversion is slow.

• Quench: While still at -78°C, add MeOH (excess) dropwise to destroy excess

  .

  • Caution: Exothermic reaction; vigorous bubbling (HCl gas).

• Workup:

  • Warm to RT.[1][3][7]

  • Dilute with DCM and wash with saturated

    (to neutralize HCl and Boron species).

  • Dry organic layer (

    ) and concentrate.[8]

  • Purification: The benzylated pentamethylbenzene byproduct is non-polar and easily removed by flash column chromatography (eluting with Hexanes/EtOAc).

Comparative Data Analysis

Feature	Method A: Hydrogenolysis	Method B: Lewis Acid ( )
Primary Mechanism	Reductive Cleavage	Lewis Acid Complexation
Reagents	, Pd/C, HCl	, Pentamethylbenzene
Amine Handling	Requires Protonation (HCl)	Compatible (forms Boron complex)
Halogen Tolerance	Poor (Debromination risk)	Excellent (Inert to halides)
Alkene Tolerance	Poor (Reduces double bonds)	Excellent
Scalability	High (Kg scale possible)	Moderate (Cryogenic required)
Byproducts	Toluene (volatile)	Benzylated Scavenger (requires column)

References

• Sajiki, H. (1995).[6][9][10] Selective inhibition of benzyl ether hydrogenolysis with Pd/C due to the presence of ammonia, pyridine or ammonium acetate. Tetrahedron Letters, 36(20), 3465-3468.

• Congreve, M. S., et al. (1993).[11] Selective Cleavage of Benzyl Ethers. Synlett, 1993(09), 663-664.

• Okano, K., et al. (2008).[5][6] Mild Debenzylation of Aryl Benzyl Ether with BCl3 in the Presence of Pentamethylbenzene as a Non-Lewis-Basic Cation Scavenger. Synlett, 2008(13), 1977-1980.

• Mandal, P. K., & McMurray, J. S. (2007).[6][10] Pd-C-Induced Catalytic Transfer Hydrogenation with Triethylsilane. The Journal of Organic Chemistry, 72(17), 6599–6601.

• BenchChem Application Note. (2025). Catalytic Hydrogenolysis for N-Benzyl Deprotection.

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• 2. atlanchimpharma.com [atlanchimpharma.com]
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• 10. Cbz-Protected Amino Groups [organic-chemistry.org]
• 11. Selective Cleavage of Benzyl Ethers [organic-chemistry.org]

Navigating the Synthesis of Chiral Aminocyclopentanols on a Large Scale: An Application and Protocol Guide

For Researchers, Scientists, and Drug Development Professionals

Chiral aminocyclopentanols are pivotal structural motifs in a vast array of pharmaceuticals, most notably antiviral agents. The precise three-dimensional arrangement of the amino and hydroxyl groups on the cyclopentane ring is critical for their biological activity, necessitating highly stereocontrolled and scalable synthetic routes to meet the demands of drug development and manufacturing. This guide provides an in-depth analysis of the leading strategies for the large-scale synthesis of these valuable chiral building blocks, offering detailed protocols and insights into the practical considerations for industrial application.

I. Strategic Approaches to Asymmetric Synthesis

The industrial production of enantiomerically pure aminocyclopentanols hinges on the strategic implementation of asymmetric synthesis. The choice of strategy is often a balance between factors such as the cost and availability of starting materials, the efficiency and selectivity of the key stereochemistry-inducing step, and the overall process robustness and scalability. Three primary strategies have emerged as the most viable for large-scale synthesis:

• Chemoenzymatic Synthesis via Kinetic Resolution: This widely employed approach combines classical organic reactions with a highly selective enzymatic resolution step. A racemic mixture of a key intermediate is produced, and an enzyme is used to selectively transform one enantiomer, allowing for the separation of the two.

• Asymmetric Catalysis: This strategy aims to directly generate the desired enantiomer from a prochiral starting material using a chiral catalyst. This approach is highly atom-economical and can be more efficient than resolution-based methods.

• Chiral Pool Synthesis: This method utilizes readily available, enantiomerically pure starting materials from nature, such as carbohydrates, to construct the chiral aminocyclopentanol core. The inherent chirality of the starting material is transferred to the final product.

The following sections will delve into the specifics of each of these strategies, providing detailed protocols and a comparative analysis to guide the selection of the most appropriate method for a given target molecule and production scale.

II. Chemoenzymatic Synthesis: A Workhorse for Industrial Production

The chemoenzymatic approach, particularly for the synthesis of (1R,3S)-3-aminocyclopentanol hydrochloride, a key intermediate for several antiviral drugs, is a well-established and robust method for large-scale production[1]. This strategy typically involves a hetero-Diels-Alder reaction to construct the cyclopentane ring, followed by an enzymatic kinetic resolution to separate the enantiomers.

A. The Hetero-Diels-Alder/Enzymatic Resolution Pathway

This pathway is a multi-step process that has been optimized for industrial-scale synthesis. The key steps are outlined below.

Caption: Chemoenzymatic synthesis of (1R,3S)-3-aminocyclopentanol HCl.

Causality Behind Experimental Choices:

• Hetero-Diels-Alder Reaction: The [4+2] cycloaddition of cyclopentadiene with an in-situ generated nitroso dienophile is a highly efficient method for constructing the bicyclic framework containing the required carbon and nitrogen atoms[2][3][4][5]. The reaction is typically carried out at low temperatures to control exothermicity and selectivity. The choice of the nitroso precursor and the method of its in-situ generation are critical for achieving high yields and minimizing side reactions on a large scale.

• Enzymatic Kinetic Resolution (EKR): Lipases are commonly used for the kinetic resolution of the racemic aminocyclopentenol intermediate[6][7]. These enzymes exhibit high enantioselectivity in acylating one enantiomer, leaving the desired enantiomer as the unreacted alcohol. The choice of lipase, acylating agent, and solvent system is crucial for achieving high enantiomeric excess (e.e.) and facilitating the separation of the resolved products[8][9]. The theoretical 50% yield for the desired enantiomer is a drawback, but the undesired acylated enantiomer can often be hydrolyzed and racemized for recycling, improving the overall process economy.

B. Protocol: Large-Scale Synthesis of (1R,3S)-3-Aminocyclopentanol Hydrochloride

This protocol is a composite of established industrial practices and should be adapted and optimized for specific equipment and safety protocols.

Step 1: Hetero-Diels-Alder Reaction

• Reactor Setup: A cryogenically cooled, jacketed reactor equipped with an overhead stirrer, temperature probe, and nitrogen inlet is required.

• Reagent Charging: Charge the reactor with a suitable solvent (e.g., dichloromethane) and the nitroso compound precursor (e.g., a protected hydroxylamine derivative). Cool the mixture to -78 °C.

• In-situ Generation of Nitroso Dienophile: Slowly add an oxidizing agent (e.g., sodium periodate on silica gel) to the cooled mixture to generate the reactive nitroso dienophile in situ.

• Cycloaddition: Add freshly distilled cyclopentadiene dropwise to the reaction mixture, maintaining the temperature below -70 °C.

• Quenching and Work-up: After the reaction is complete (monitored by TLC or HPLC), quench the reaction with a suitable reagent. Allow the mixture to warm to room temperature and perform an aqueous work-up to isolate the racemic bicyclic adduct.

Step 2: Reduction of the N-O Bond

• Reaction Setup: In a suitable reactor, dissolve the racemic adduct in a solvent such as methanol or acetic acid.

• Reduction: Add a reducing agent like zinc dust or use catalytic hydrogenation (e.g., Pd/C) to selectively cleave the N-O bond.

• Work-up: After completion, filter off the catalyst (if used) and concentrate the solution. Perform a suitable work-up to isolate the racemic aminocyclopentenol.

Step 3: Enzymatic Kinetic Resolution

• Enzyme Immobilization: For large-scale applications, using an immobilized lipase is highly advantageous for catalyst recovery and reuse[10].

• Reaction: In a reactor, dissolve the racemic aminocyclopentenol in a suitable organic solvent (e.g., toluene or MTBE). Add the immobilized lipase and an acylating agent (e.g., vinyl acetate).

• Monitoring: Monitor the reaction progress by chiral HPLC until approximately 50% conversion is reached.

• Separation: Filter off the immobilized enzyme. The desired unreacted alcohol can be separated from the acylated enantiomer by extraction or chromatography.

Step 4: Hydrogenation and Deprotection

• Hydrogenation: The isolated chiral aminocyclopentenol is hydrogenated to saturate the double bond, typically using a palladium on carbon (Pd/C) catalyst under a hydrogen atmosphere.

• Deprotection and Salt Formation: The protecting groups are removed under acidic conditions, and the final product is isolated as its hydrochloride salt by crystallization[11].

Step	Intermediate/Product	Typical Yield	Enantiomeric Excess (e.e.)
Hetero-Diels-Alder & Reduction	Racemic Aminocyclopentenol	70-85%	N/A
Enzymatic Kinetic Resolution	(1R,3S)-Aminocyclopentenol	~45%	>99%
Hydrogenation & Deprotection	(1R,3S)-Aminocyclopentanol HCl	>90%	>99%

III. Asymmetric Catalysis: The Path to Atom Economy

Asymmetric catalysis offers a more direct and atom-economical approach to chiral aminocyclopentanols by avoiding the formation of a racemic intermediate. Key strategies include asymmetric hydroamination and desymmetrization reactions.

A. Asymmetric Hydroamination

Asymmetric hydroamination involves the direct addition of an N-H bond across a carbon-carbon double bond, and rhodium-catalyzed versions have shown promise for the synthesis of chiral amines[12][13][14][15].

Caption: Rhodium-catalyzed asymmetric hydroamination.

Causality Behind Experimental Choices:

• Catalyst System: The choice of the chiral ligand for the rhodium catalyst is paramount for achieving high enantioselectivity. Chiral phosphine ligands are commonly employed. The development of a scalable and robust catalyst system is a key challenge in this area[16].

B. Organocatalytic Desymmetrization

The desymmetrization of prochiral cyclopentene derivatives, such as cyclopentene-1,3-diones, using chiral organocatalysts is an emerging and powerful strategy[17][18][19]. This approach can generate chiral aminocyclopentanone derivatives with high enantioselectivity.

Caption: Organocatalytic desymmetrization of a cyclopentenone.

Causality Behind Experimental Choices:

• Organocatalyst: Chiral amines, such as those derived from cinchona alkaloids, can act as catalysts to facilitate the enantioselective addition of an amine source to a prochiral cyclopentenone[20]. The catalyst's structure creates a chiral environment that directs the nucleophilic attack to one of the two enantiotopic faces of the substrate.

IV. Chiral Pool Synthesis: Nature's Starting Materials

Carbohydrates, such as D-ribose, offer a rich source of stereocenters and can be elaborated into chiral aminocyclopentanols[21][22][23]. This approach leverages the inherent chirality of the starting material to control the stereochemistry of the final product.

A. Synthesis from D-Ribose

A representative strategy involves the transformation of D-ribose into a key cyclopentane intermediate through a series of reactions including olefination, cyclization, and functional group manipulations.

Caption: Synthesis of a chiral aminocyclopentanol from D-ribose.

Causality Behind Experimental Choices:

• Starting Material: D-ribose provides a readily available and inexpensive source of multiple contiguous stereocenters.

• Key Transformations: Intramolecular reactions, such as nitrone cycloadditions, are often employed to form the cyclopentane ring with high stereocontrol[21].

V. Purification and Crystallization on a Large Scale

The isolation and purification of the final chiral aminocyclopentanol product in high purity is a critical step in the manufacturing process. Crystallization is the most common and cost-effective method for purification on a large scale[24][25][26].

A. Protocol: Large-Scale Crystallization of Aminocyclopentanol Hydrochloride

• Solvent Selection: The choice of solvent or solvent mixture is crucial for achieving high recovery and purity. A solvent system where the desired salt has low solubility at low temperatures and high solubility at higher temperatures is ideal.

• Dissolution: Dissolve the crude aminocyclopentanol hydrochloride in the chosen solvent system at an elevated temperature.

• Cooling and Seeding: Slowly cool the solution to induce crystallization. Seeding with a small amount of pure crystals can promote the formation of the desired crystal form and size.

• Isolation and Drying: The crystals are isolated by filtration, washed with a cold solvent to remove impurities, and dried under vacuum.

VI. Comparative Analysis of Synthetic Strategies

Strategy	Advantages	Disadvantages	Scalability
Chemoenzymatic Resolution	Robust and well-established for certain isomers. High enantioselectivity.	Theoretical 50% yield per pass. Requires separation of enantiomers.	Excellent, with established industrial processes.
Asymmetric Catalysis	High atom economy. Direct synthesis of the desired enantiomer. Potentially higher overall yield.	Catalyst development can be challenging and expensive. Catalyst stability and turnover can be issues on a large scale.	Good to excellent, depending on the robustness of the catalyst system.
Chiral Pool Synthesis	Utilizes inexpensive and readily available chiral starting materials.	Can involve multi-step sequences. May lack flexibility for accessing all possible stereoisomers.	Good, but can be limited by the complexity of the synthetic route.

Expertise & Experience Insights:

The choice between these strategies is highly dependent on the specific target molecule and the existing manufacturing infrastructure. For blockbuster drugs where a specific enantiomer is required in large quantities, significant process development is often invested in developing a highly efficient asymmetric catalytic route. However, for many applications, the reliability and predictability of chemoenzymatic resolutions make them the preferred choice, especially when the undesired enantiomer can be recycled. Chiral pool synthesis is particularly attractive when the target molecule's stereochemistry closely matches that of a readily available natural product.

VII. Conclusion

The large-scale synthesis of chiral aminocyclopentanols is a mature field with several viable and scalable strategies. The chemoenzymatic approach remains a dominant and reliable method for industrial production. However, ongoing research into more efficient asymmetric catalytic methods and innovative uses of the chiral pool continues to provide new and more sustainable routes to these critical pharmaceutical building blocks. The selection of the optimal synthetic strategy requires a careful evaluation of economic, technical, and environmental factors.

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• Rios-Lombardia, N., et al. (2018). Chemoenzymatic Deracemization of Chiral Sulfoxides.
• Jawiczuk, M., et al. (2022). On the Question of the Course of the Hetero Diels–Alder Reactions Between N-(2,2,2-Trichloroethylidene)Carboxamides and Dicyclohexylcarbodiimide: A New Case of the Stepwise Zwitterionic Cycloaddition Process. Molecules, 27(13), 4022.
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Application Notes &amp; Protocols for the Preparation of (1R,3R)-3-Amino-1-cyclopentanol Intermediates

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

(1R,3R)-3-Amino-1-cyclopentanol is a crucial chiral building block, or synthon, in medicinal chemistry. Its rigid cyclopentane scaffold, featuring stereochemically defined amino and hydroxyl groups in a trans configuration, makes it an invaluable intermediate for synthesizing complex pharmaceutical agents. This guide provides a comprehensive overview of a robust synthetic strategy to access this intermediate with high optical purity. We will delve into the underlying chemical principles, from the initial construction of the racemic core via a Hetero-Diels-Alder reaction to the critical enzymatic kinetic resolution step that establishes chirality, and the subsequent transformations to yield the target molecule. Each section includes detailed, field-proven protocols and explains the causality behind key experimental choices, ensuring both technical accuracy and practical applicability.

Introduction: The Significance of Chiral Aminocyclopentanols

Chirality is a cornerstone of modern drug design, as different enantiomers of a drug molecule can exhibit vastly different pharmacological and toxicological profiles.[1] The use of stereochemically pure starting materials is therefore essential for the synthesis of single-enantiomer drugs, leading to improved efficacy and safety.[1] The aminocyclopentanol scaffold is featured in numerous biologically active compounds. While the related cis-isomer, (1R,3S)-3-aminocyclopentanol, is a well-documented key intermediate in the synthesis of the anti-HIV drug Bictegravir, the trans-(1R,3R) isomer represents an equally important synthon for accessing a different region of chemical space.[1][2]

The synthetic strategy detailed herein focuses on a convergent and efficient pathway that combines classical organic reactions with modern biocatalysis to produce enantiomerically pure intermediates.

Overview of the Synthetic Strategy

The preparation of enantiopure (1R,3R)-3-amino-1-cyclopentanol is a multi-step process designed to strategically control the formation of two chiral centers. The core of this strategy involves the synthesis of a racemic unsaturated precursor, followed by an enzymatic resolution to separate the enantiomers, and subsequent stereochemical manipulations to achieve the final target stereochemistry.

The key transformations are:

• Hetero-Diels-Alder Reaction: A [4+2] cycloaddition to construct the initial racemic aminocyclopentene ring system.[2]

• N-O Bond Reduction: Conversion of the bicyclic adduct to the desired cis-4-aminocyclopent-2-en-1-ol.

• Amine Protection: Introduction of a tert-butyloxycarbonyl (Boc) group to protect the amine, preventing side reactions in subsequent steps.[3]

• Enzymatic Kinetic Resolution (EKR): The critical asymmetric step where a lipase enzyme selectively acylates one enantiomer, enabling their separation.[4]

• Hydrogenation: Saturation of the carbon-carbon double bond to form the cyclopentane ring.[5]

• Stereochemical Inversion (Mitsunobu Reaction): Conversion of the cis-alcohol to the desired trans-alcohol to achieve the (1R,3R) configuration.

• Deprotection: Removal of the Boc protecting group to yield the final hydrochloride salt.[6]

Logical Workflow of the Synthesis

Caption: Overall synthetic workflow from starting materials to the target intermediate.

Detailed Experimental Protocols & Scientific Rationale

Part 1: Synthesis of Racemic (±)-cis-N-Boc-4-aminocyclopent-2-en-1-ol

This initial phase constructs the core aminocyclopentenol ring system as a racemic mixture.

Step 1a: Hetero-Diels-Alder Reaction

The synthesis begins with a [4+2] cycloaddition between cyclopentadiene and an in-situ generated nitroso dienophile. This reaction is highly efficient for forming the bicyclic oxazine ring structure.[2] N-hydroxycarbamate is oxidized in the presence of cyclopentadiene, which immediately traps the reactive nitroso species.

• Protocol:

  • To a stirred solution of tert-butyl N-hydroxycarbamate (1.0 eq.) in dichloromethane (DCM) at 0 °C, add freshly cracked cyclopentadiene (2.0 eq.).

  • Slowly add a solution of sodium periodate (NaIO₄) (1.1 eq.) in water over 1 hour, maintaining the temperature below 5 °C.

  • Allow the reaction to stir vigorously at room temperature for 12-16 hours.

  • Monitor the reaction by TLC or LC-MS. Upon completion, separate the organic layer.

  • Wash the organic layer with saturated aqueous sodium thiosulfate, followed by brine.

  • Dry the organic phase over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude bicyclic adduct.

Step 1b: Reductive N-O Bond Cleavage

The weak N-O bond in the cycloadduct is selectively cleaved to unmask the amino and hydroxyl groups. A common method employs a reducing agent like zinc powder in acetic acid.[5]

• Protocol:

  • Dissolve the crude adduct from the previous step in a mixture of acetic acid and water (3:1).

  • Cool the solution to 10 °C and add zinc powder (3.0 eq.) portion-wise, ensuring the temperature does not exceed 30 °C.

  • Stir the resulting suspension at room temperature for 4-6 hours.

  • Filter the reaction mixture through a pad of Celite® to remove excess zinc and salts.

  • Adjust the pH of the filtrate to >10 with a cold 4M NaOH solution.

  • Extract the aqueous layer with ethyl acetate (3x).

  • Combine the organic extracts, dry over Na₂SO₄, filter, and concentrate in vacuo to yield racemic (±)-cis-4-aminocyclopent-2-en-1-ol.

Step 1c: N-Boc Protection

The amine is protected with a tert-butyloxycarbonyl (Boc) group. This is crucial to prevent the amine from acting as a nucleophile in subsequent steps and to enhance solubility in organic solvents for the enzymatic resolution.[3][7]

• Protocol:

  • Dissolve the racemic amino alcohol (1.0 eq.) in a suitable solvent such as tetrahydrofuran (THF) or a water/acetone mixture.[8]

  • Add di-tert-butyl dicarbonate (Boc₂O) (1.1 eq.) and a base like triethylamine (1.2 eq.) or sodium bicarbonate if in an aqueous system.

  • Stir the mixture at room temperature for 3-5 hours.[7]

  • Upon completion, remove the solvent under reduced pressure.

  • Redissolve the residue in ethyl acetate and wash with 1M HCl (to remove excess base) and brine.

  • Dry the organic layer over Na₂SO₄, filter, and concentrate. The crude product can be purified by column chromatography (silica gel, hexane/ethyl acetate gradient) to yield pure racemic (±)-cis-N-Boc-4-aminocyclopent-2-en-1-ol.

Part 2: Enzymatic Kinetic Resolution (EKR)

This is the key asymmetric transformation. A lipase, such as Candida antarctica Lipase B (CALB), selectively acylates one enantiomer of the racemic alcohol, leaving the other unreacted. This allows for their separation.[4][9] The (1R,4S)-enantiomer is typically the one that remains as the alcohol.

Caption: The process of Enzymatic Kinetic Resolution (EKR).

• Protocol:

  • Dissolve the racemic N-Boc protected amino alcohol (1.0 eq.) in a suitable organic solvent (e.g., toluene or tert-butyl methyl ether).

  • Add an acyl donor, typically vinyl acetate (0.6 eq.). Vinyl acetate is advantageous as the vinyl alcohol byproduct tautomerizes to acetaldehyde, driving the reaction forward.

  • Add the lipase catalyst (e.g., immobilized CALB, Novozym® 435) at a loading of 5-10% w/w.

  • Stir the suspension at a controlled temperature (typically 30-40 °C) and monitor the reaction progress carefully by chiral HPLC.

  • The reaction should be stopped at approximately 50% conversion to achieve high enantiomeric excess (e.e.) for both the unreacted alcohol and the acylated product.

  • Once the target conversion is reached, filter off the enzyme (which can often be recycled).

  • Concentrate the filtrate. The unreacted alcohol and the acylated product can now be separated by column chromatography. The desired (1R,4S)-N-Boc-4-aminocyclopent-2-en-1-ol is typically more polar.

Part 3: Synthesis of (1R,3R)-3-Amino-1-cyclopentanol

Step 3a: Hydrogenation

The double bond in the cyclopentene ring is reduced via catalytic hydrogenation to yield the saturated cyclopentane ring. This reaction proceeds with syn-addition of hydrogen, meaning the stereochemistry established in the previous step is retained, yielding the cis-aminocyclopentanol.

• Protocol:

  • Dissolve the enantiopure (1R,4S)-N-Boc-4-aminocyclopent-2-en-1-ol (1.0 eq.) in methanol or ethanol.

  • Add 10% Palladium on Carbon (Pd/C) catalyst (5-10 mol%).

  • Place the reaction vessel under a hydrogen atmosphere (e.g., using a balloon or a Parr hydrogenator at 0.2 MPa).[5]

  • Stir the mixture vigorously at room temperature for 6-12 hours.

  • Filter the reaction mixture through Celite® to remove the Pd/C catalyst.

  • Concentrate the filtrate to yield (1R,3S)-N-Boc-3-amino-1-cyclopentanol with high purity.

Step 3b: Stereochemical Inversion via Mitsunobu Reaction

To obtain the desired trans-(1R,3R) stereochemistry from the cis-(1R,3S) intermediate, an inversion of the alcohol stereocenter is required. The Mitsunobu reaction is a classic and reliable method for achieving this Sₙ2-type inversion. The alcohol is activated by triphenylphosphine (PPh₃) and an azodicarboxylate (e.g., DIAD or DEAD), allowing it to be displaced by a nucleophile (e.g., a carboxylate). Subsequent hydrolysis then provides the inverted alcohol.

• Protocol:

  • Dissolve the cis-alcohol (1R,3S)-N-Boc-3-amino-1-cyclopentanol (1.0 eq.), PPh₃ (1.5 eq.), and a carboxylic acid like p-nitrobenzoic acid (1.5 eq.) in anhydrous THF.

  • Cool the solution to 0 °C in an ice bath.

  • Add diisopropyl azodicarboxylate (DIAD) (1.5 eq.) dropwise to the stirred solution.

  • Allow the reaction to warm to room temperature and stir for 12-24 hours.

  • Quench the reaction with water and remove the THF under reduced pressure.

  • Extract the product with ethyl acetate, wash with saturated NaHCO₃ and brine, dry over Na₂SO₄, and concentrate. Purify the resulting ester by column chromatography.

  • Hydrolyze the purified ester by dissolving it in methanol and adding a base such as potassium carbonate (K₂CO₃) or lithium hydroxide (LiOH).[5] Stir at room temperature until the reaction is complete (monitored by TLC).

  • Neutralize the mixture, remove methanol, and extract the inverted alcohol, (1R,3R)-N-Boc-3-amino-1-cyclopentanol, with an organic solvent. Purify by chromatography.

Step 3c: Boc Deprotection and Salt Formation

The final step is the removal of the Boc protecting group under acidic conditions to liberate the free amine, which is isolated as its hydrochloride salt for improved stability and handling.[6]

• Protocol:

  • Dissolve the protected (1R,3R)-N-Boc-3-amino-1-cyclopentanol in a minimal amount of a suitable solvent like isopropanol or 1,4-dioxane.

  • Add a solution of 4M HCl in 1,4-dioxane or an isopropanol solution of HCl (prepared by adding acetyl chloride to isopropanol).[5][6]

  • Stir the mixture at room temperature for 1-4 hours. The hydrochloride salt will often precipitate from the solution.

  • Monitor the reaction by TLC until the starting material is fully consumed.[6]

  • Collect the solid product by filtration, wash with cold diethyl ether, and dry under vacuum to yield (1R,3R)-3-amino-1-cyclopentanol hydrochloride.

Quantitative Data Summary

The following table summarizes typical yields and purity levels that can be expected at various stages of the synthesis. These values are representative and can vary based on reaction scale and optimization.

Stage	Product	Typical Yield	Optical Purity (e.e.)
Racemic Core Synthesis & Protection	(±)-cis-N-Boc-4-aminocyclopent-2-en-1-ol	~60-70%	N/A
Enzymatic Kinetic Resolution (Recovery of Alcohol)	(1R,4S)-N-Boc-4-aminocyclopent-2-en-1-ol	~40-45%	>99%
Hydrogenation	(1R,3S)-N-Boc-3-amino-1-cyclopentanol	>95%	>99%
Mitsunobu Inversion & Hydrolysis	(1R,3R)-N-Boc-3-amino-1-cyclopentanol	~65-75%	>99%
Deprotection and HCl Salt Formation	(1R,3R)-3-Amino-1-cyclopentanol hydrochloride	~95%	>99%
Overall Yield	(1R,3R)-3-Amino-1-cyclopentanol hydrochloride	~15-20%	>99%

Characterization and Quality Control

Ensuring the stereochemical purity of the final intermediate is paramount. High-Performance Liquid Chromatography (HPLC) using a chiral stationary phase (CSP) is the standard method for determining the enantiomeric excess (e.e.) of the resolved intermediates and the final product.[10][11] Nuclear Magnetic Resonance (¹H and ¹³C NMR) spectroscopy and Mass Spectrometry (MS) should be used to confirm the chemical structure and purity at each step.

References

• Enzymatic Resolution of Aminocyclopentenols as Precursors to d- and l-Carbocyclic Nucleosides. The Journal of Organic Chemistry - ACS Figshare.
• Application Notes and Protocols for the Asymmetric Synthesis of (1R,3S)-3-Aminocyclopentanol Hydrochloride. Benchchem.
• Asymmetric alkylations and aldol reactions: (1S,2R)-2-aminocyclopentan-1-ol derived new chiral auxiliary. PMC.
• CN112574046A - Method for preparing (1R,3S) -3-aminocyclopentanol hydrochloride.
• CN110862325B - Preparation method of (1R,3S) -3-amino-1-cyclopentanol and salt thereof.
• Experimental procedure for deprotection of Boc-protected amines. Benchchem.
• A Comparative Guide to HPLC Methods for Separating Aminocyclopentanol Stereoisomers. Benchchem.
• Cyclopentanol, 3-aMino-, (1R,3S)-. ChemBK.
• ((1S,3R)-3-aminocyclopentyl)methanol: A Chiral Building Block in Pharmaceutical Synthesis. Benchchem.
• Technical Support Center: Synthesis of (1S,3S)-3-Aminocyclopentanol. Benchchem.
• (1R,3S)-3-Amino-cyclopentanol. MedChemExpress.
• (1R,3S)-3-Amino-cyclopentanol. Cayman Chemical.
• Application Note – N-Boc protection. Sigma-Aldrich.
• Boc-Protected Amino Groups. Organic Chemistry Portal.
• N-tert-Butoxycarbonylation of Structurally Diverse Amines and Sulfamides under Water-Mediated C
• Enzymatic Resolution and Decarboxylative Functionaliz
• Intensification of Double Kinetic Resolution of Chiral Amines and Alcohols via Chemoselective Formation of a Carbonate–Enzyme Intermedi
• Synthesis method of derivative of chiral Beta-amino-alcohol and part of final products thereof.
• Chiral Separations in Preparative Scale: A Medicinal Chemistry Point of View. PMC.
• Enzymatic resolution of racemic amines in a continuous reactor in organic solvents. PubMed.
• Boc Protecting Group for Amines. Chemistry Steps.
• An overview of chiral separations of pharmaceutically active substances by HPLC (2018–2020). SciSpace.
• Powerful Novel Chiral Acids for Enantioresolution, Determination of Absolute Configuration, and MS Spectral De. TCI Chemicals.
• Chiral Separ

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Boc-Protected Amino Groups [organic-chemistry.org]
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• 5. CN112574046A - Method for preparing (1R,3S) -3-aminocyclopentanol hydrochloride - Google Patents [patents.google.com]
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• 8. N-tert-Butoxycarbonylation of Structurally Diverse Amines and Sulfamides under Water-Mediated Catalyst-Free Conditions - PMC [pmc.ncbi.nlm.nih.gov]
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Application Notes and Protocols: Leveraging (1R,3R)-rel-3-(Benzyloxy)cyclopentan-1-amine in Solid-Phase Synthesis for Accelerated Drug Discovery

Introduction: The Strategic Value of the Cyclopentane Scaffold in Medicinal Chemistry

The cyclopentane ring is a privileged scaffold in modern drug discovery, frequently incorporated into molecules to enhance metabolic stability, improve bioavailability, and confer desirable three-dimensional conformations for optimal target engagement.[1] Its non-planar, puckered structure allows for the precise spatial orientation of substituents, making it an ideal framework for the development of novel therapeutics. The subject of this guide, (1R,3R)-rel-3-(Benzyloxy)cyclopentan-1-amine, offers a unique combination of features for solid-phase synthesis (SPS): a primary amine for robust anchoring and chain extension, a stereochemically defined cyclopentane core, and a protected hydroxyl group (benzyloxy) that allows for late-stage functionalization.

This document provides a comprehensive guide for researchers, medicinal chemists, and drug development professionals on the effective utilization of (1R,3R)-rel-3-(Benzyloxy)cyclopentan-1-amine in solid-phase synthesis workflows. The protocols and insights presented herein are designed to be both technically rigorous and practically applicable, enabling the rapid generation of diverse compound libraries built upon this versatile scaffold.

Core Principles and Strategic Considerations for Solid-Phase Synthesis

Solid-phase synthesis (SPS) has revolutionized the synthesis of peptides and small molecules by anchoring the starting material to an insoluble resin support.[2] This approach simplifies purification, as excess reagents and byproducts are removed by simple washing and filtration, and allows for the use of excess reagents to drive reactions to completion.[3]

Workflow Overview

The general workflow for utilizing (1R,3R)-rel-3-(Benzyloxy)cyclopentan-1-amine in solid-phase synthesis can be conceptualized as follows:

Caption: Workflow for the N-acylation of the resin-bound cyclopentylamine.

This N-acylation step can be repeated with a diverse set of carboxylic acids to generate a library of compounds. For combinatorial libraries, split-and-pool synthesis strategies can be employed.

Part 3: Cleavage of the Final Product from the Solid Support

The final step in the solid-phase synthesis is the cleavage of the synthesized molecule from the resin. For 2-chlorotrityl chloride resin, this is typically achieved under mildly acidic conditions.

Protocol 3.1: Cleavage from 2-Chlorotrityl Chloride Resin

This protocol details the cleavage of the final product from the 2-chlorotrityl chloride resin using a trifluoroacetic acid (TFA)-based cocktail.

Materials:

• Derivatized resin

• Trifluoroacetic acid (TFA)

• Triisopropylsilane (TIS) (as a scavenger)

• Dichloromethane (DCM)

• Cold diethyl ether

Cleavage Cocktail (prepare fresh):

• 95% TFA

• 2.5% Water

• 2.5% TIS

Procedure:

• Resin Preparation: Place the dry, derivatized resin in a synthesis vessel.

• Cleavage Reaction: Add the cleavage cocktail to the resin (10-20 mL per gram of resin). Agitate the mixture at room temperature for 1-2 hours.

• Product Collection: Filter the resin and collect the filtrate containing the cleaved product. Wash the resin with additional cleavage cocktail and then with DCM. Combine all filtrates.

• Solvent Removal: Concentrate the combined filtrates under reduced pressure to remove the majority of the TFA and DCM.

• Precipitation: Precipitate the crude product by adding cold diethyl ether to the concentrated solution.

• Isolation: Collect the precipitated product by filtration or centrifugation. Wash the solid with cold diethyl ether.

• Drying: Dry the crude product under vacuum.

Post-Cleavage Considerations:

The crude product can be further purified by techniques such as High-Performance Liquid Chromatography (HPLC) to obtain the final compound with high purity.

Part 4: Late-Stage Functionalization of the Benzyloxy Group

A key advantage of using (1R,3R)-rel-3-(Benzyloxy)cyclopentan-1-amine is the presence of the benzyloxy protecting group. This group is stable to the acidic cleavage conditions used for the 2-chlorotrityl resin. Therefore, the benzyl group can be removed post-cleavage to reveal a hydroxyl group, which can be further functionalized in solution-phase chemistry.

Protocol 4.1: Deprotection of the Benzyloxy Group (Solution Phase)

This protocol describes the hydrogenolysis of the benzyl ether to yield the free hydroxyl group.

Materials:

• Crude or purified N-acylated-3-hydroxycyclopentylamine derivative

• Palladium on carbon (Pd/C, 10 wt. %)

• Methanol (MeOH) or Ethanol (EtOH)

• Hydrogen gas (H₂) source (balloon or hydrogenation apparatus)

Procedure:

• Reaction Setup: Dissolve the benzyloxy-containing compound in MeOH or EtOH in a round-bottom flask.

• Catalyst Addition: Carefully add Pd/C catalyst (typically 5-10 mol%) to the solution.

• Hydrogenation: Purge the flask with hydrogen gas and maintain a hydrogen atmosphere (e.g., using a balloon). Stir the reaction mixture vigorously at room temperature.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS until the starting material is consumed.

• Workup: Upon completion, carefully filter the reaction mixture through a pad of Celite to remove the Pd/C catalyst. Wash the Celite pad with the reaction solvent.

• Isolation: Concentrate the filtrate under reduced pressure to obtain the deprotected product.

Conclusion: A Versatile Scaffold for Combinatorial Chemistry

(1R,3R)-rel-3-(Benzyloxy)cyclopentan-1-amine is a powerful and versatile building block for solid-phase synthesis. Its stereodefined cyclopentane core, primary amine handle for resin attachment and diversification, and the orthogonally protected hydroxyl group provide a robust platform for the generation of diverse and structurally complex small molecule libraries. The protocols outlined in this guide offer a starting point for researchers to explore the vast chemical space accessible from this scaffold, accelerating the discovery of novel therapeutic agents.

References

• Atherton, E., & Sheppard, R. C. (1989). Solid phase peptide synthesis: A practical approach. IRL Press.
• Barany, G., & Merrifield, R. B. (1980). In The peptides: Analysis, synthesis biology (Vol. 2, pp. 3-285). Academic Press.
• Blondelle, S. E., Perez-Paya, E., Dooley, C. T., Pinilla, C., & Houghten, R. A. (1995). Solid-phase synthesis of C-terminal peptide libraries for studying the specificity of enzymatic protein prenylation.
• Bonkowski, B., Wieczorek, J., Patel, M., Craig, C., Gravelin, A., & Boncher, T. (2013). Basic Concepts of using Solid Phase Synthesis to Build Small Organic Molecules using 2-Chlorotrityl Chloride Resin.
• Choma, C. T., & Lear, J. D. (2000). Manual solid-phase syntheses of peptides on resins with high loading capacity requiring small volumes of solvents. Journal of Chemical Sciences, 112(4), 395-401.
• Eichler, J., & Houghten, R. A. (1995). Solid-phase synthesis of peptide and non-peptide libraries. Molecular Diversity, 1(1), 47-56.
• Fodor, S. P., Read, J. L., Pirrung, M. C., Stryer, L., Lu, A. T., & Solas, D. (1991). Light-directed, spatially addressable parallel chemical synthesis. Science, 251(4995), 767-773.
• Fridkin, M., Patchornik, A., & Katchalski, E. (1965). A synthesis of cyclic peptides utilizing a solid polymeric support. Journal of the American Chemical Society, 87(20), 4646-4648.
• Hermkens, P. H. H., Ottenheijm, H. C. J., & Rees, D. C. (1998). Solid phase organic reactions III-a review of the literature Nov96-Dec97. Tetrahedron, 54(51), 15385-15445.
• James, I. W. (1999). Linkers for solid phase organic synthesis. Tetrahedron, 55(16), 4855-4946.
• Martin, V., et al. (2020). An introduction to SPOS: Supports, linkers, and analytical methods for Solid Phase Organic Synthesis.
• Merrifield, R. B. (1963). Solid Phase Peptide Synthesis. I. The Synthesis of a Tetrapeptide. Journal of the American Chemical Society, 85(14), 2149-2154.
• Montalbetti, C. A. G. N., & Falque, V. (2005). Amide bond formation and peptide coupling. Tetrahedron, 61(46), 10827-10852.
• Panse, G. T., & Laufer, D. A. (1970). Polymer-bound o-nitrophenyl esters as reagents for peptide synthesis. Tetrahedron Letters, 11(48), 4181-4184.
• PharmaBlock. (n.d.). Cyclopentane Derivatives in Drug Discovery.
• Sherrington, D. C. (1998). Preparation, structure and morphology of polymer supports.
• Walsh Medical Media. (2013). Basic Concepts of using Solid Phase Synthesis to Build Small Organic Molecules using 2-Chlorotrityl Chloride Resin.
• Amerigo Scientific. (n.d.). Decoding the Art of Chemical Synthesis: A Deep Dive into Solid-Phase Peptide Synthesis and SPPS Resins.
• BenchChem. (2025). An In-depth Technical Guide to the Chemistry of Cyclopentane-1,2,4-trione.
• CDN. (n.d.). N-Terminus Acetylation Protocol.
• CEM Corporation. (2025, September 24). SPPS Reagents Explained: A Complete Guide [Video]. YouTube.
• CR Subscription Agency. (n.d.). Combinatorial Chemistry with Solid Phase Synthesis: An Outline.
• Sigma-Aldrich. (n.d.). Fmoc Resin Cleavage and Deprotection.
• Baxendale Group. (n.d.). Solid-supported reagents for multi-step organic synthesis: preparation and application.
• Indian Academy of Sciences. (n.d.). Manual solid-phase syntheses of peptides on resins with high loading capacity requiring small volumes of solvents.
• Organic Chemistry Portal. (n.d.). Cyclopentane synthesis.
• PubMed. (n.d.). Ring opening cross-metathesis on solid support: a combinatorial library synthesis of highly functionalized cyclopentanes.
• ResearchGate. (n.d.). N-Acylation Reactions of Amines.
• RSC Publishing. (n.d.). Solid-phase synthesis of C-terminal peptide libraries for studying the specificity of enzymatic protein prenylation.
• MDPI. (2018, June 18). Recent Reports of Solid-Phase Cyclohexapeptide Synthesis and Applications.
• Frontiers. (2020, April 21). Solid-Phase Synthesis of Head to Side-Chain Tyr-Cyclodepsipeptides Through a Cyclative Cleavage From Fmoc-MeDbz/MeNbz-resins.
• PMC. (2021, January 4). Traceless solid-phase synthesis and β-turn propensity of 1,3-thiazole-based peptidomimetics.
• MDPI. (2023, April 21). Linker-Free Synthesis of Antimicrobial Peptides Using a Novel Cleavage Reagent: Characterisation of the Molecular and Ionic Composition by nanoESI-HR MS.
• Frontiers. (n.d.). Synthesis of Peptoids Containing Multiple Nhtrp and Ntrp Residues: A Comparative Study of Resin, Cleavage Conditions and Submonomer Protection.
• PMC. (n.d.). Towards the use of an amino acid cleavable linker for solid-phase chemical synthesis of peptides and proteins.
• Google Patents. (n.d.). On-resin peptide cyclization.
• PMC. (n.d.). An Efficient Greener Approach for N-acylation of Amines in Water Using Benzotriazole Chemistry.
• Arkivoc. (n.d.). N-Acylation in combinatorial chemistry.
• PMC. (n.d.). Innovative On‐Resin and in Solution Peptidomimetics Synthesis via Metal‐Free Photocatalytic Approach.
• CNR-IRIS. (2024, October 5). Innovative On‐Resin and in Solution Peptidomimetics Synthesis via Metal‐Free Photocatalytic Approach.
• MDPI. (n.d.). Solid-Phase Synthesis for Constructing Thiazolotriazinone-Based Compounds Library.
• Recent progress of on-resin cyclization for the synthesis of clycopeptidomimetics. (n.d.).
• BenchChem. (2025). Application Notes and Protocols for the N-Acylation of 4-Amino-3-bromobenzoic acid.

Sources

• 1. Frontiers | Synthesis of Peptoids Containing Multiple Nhtrp and Ntrp Residues: A Comparative Study of Resin, Cleavage Conditions and Submonomer Protection [frontiersin.org]
• 2. Decoding the Art of Chemical Synthesis: A Deep Dive into Solid-Phase Peptide Synthesis and SPPS Resins - Amerigo Scientific [amerigoscientific.com]
• 3. crsubscription.com [crsubscription.com]

Technical Notes & Optimization

Technical Support Center: Purification of (1R,3R)-rel-3-(Benzyloxy)cyclopentan-1-amine Diastereomers

Welcome to the technical support center for the purification of (1R,3R)-rel-3-(Benzyloxy)cyclopentan-1-amine diastereomers. This guide is designed for researchers, scientists, and drug development professionals who are navigating the complexities of separating these closely related stereoisomers. The separation of diastereomers, particularly those on a small carbocyclic scaffold, can be a significant synthetic challenge due to their often subtle differences in physicochemical properties.[1][2] This resource provides in-depth troubleshooting advice, step-by-step protocols, and answers to frequently asked questions to streamline your purification workflow and enhance the stereochemical purity of your compounds.

Part 1: Frequently Asked Questions (FAQs) & Initial Strategy

This section addresses preliminary questions that arise when planning the separation of the cis and trans diastereomers of 3-(Benzyloxy)cyclopentan-1-amine.

Q1: How can I confirm that my synthesis produced a mixture of diastereomers?

A1: The most reliable method for confirming the presence of diastereomers is Nuclear Magnetic Resonance (NMR) spectroscopy.[3]

• ¹H NMR: Diastereomers are distinct compounds and will have different chemical environments.[3] Look for sets of signals that are duplicated. Protons on the stereogenic centers (C1-H and C3-H) and adjacent protons are most likely to show distinct chemical shifts and coupling constants. The integration ratio of these unique, well-resolved signals will give you the diastereomeric ratio (d.r.) of your crude mixture.[3][4]

• ¹³C NMR: Similarly, you should observe a distinct set of carbon signals for each diastereomer. This can be particularly useful if the proton spectrum is too crowded.[5]

• TLC Analysis: A well-optimized Thin Layer Chromatography (TLC) system may show two distinct, albeit very close, spots.[1][6] This provides a quick qualitative check.

Q2: What is the best initial approach for separating the cis and trans diastereomers?

A2: The optimal strategy depends on the scale of your reaction and the resources available. The two primary methods are silica gel column chromatography and diastereomeric salt crystallization.

• For laboratory scale (mg to several grams): Flash column chromatography is the most common starting point. It is often successful, though it may require significant optimization.[1][2]

• For larger scale (multi-gram to kg): Diastereomeric salt crystallization becomes a more attractive and industrially viable option.[7][8] This method involves reacting the racemic amine mixture with a single enantiomer of a chiral acid to form diastereomeric salts, which can then be separated based on differences in solubility.[7][9][10]

Below is a decision-making workflow to help you select the appropriate starting point.

Caption: Initial strategy for diastereomer purification.

Part 2: Troubleshooting Guide - Silica Gel Column Chromatography

Achieving good separation of diastereomers by column chromatography is often challenging due to their similar polarities.[1][2] This section provides solutions to common problems.

Q3: My TLC analysis shows only one spot. Does this mean I can't separate the diastereomers by column chromatography?

A3: Not necessarily. A single spot on TLC often means the chosen solvent system is not selective enough. Diastereomers can be very close in polarity, requiring careful optimization to resolve.[1][6]

Troubleshooting Steps:

• Solvent System Screening: The key is to find a mobile phase that maximizes the small differences in interaction with the silica surface. Test a wide range of solvent systems with varying polarities and solvent types.[1]

  • Vary the Ratio: Start with a low-polarity mobile phase (e.g., 95:5 Hexane:Ethyl Acetate) and gradually increase the polar component.

  • Change Solvents: If Hexane/EtOAc fails, try other combinations. Dichloromethane/Methanol or Toluene/Diethyl Ether can offer different selectivities.[1] Sometimes, adding a small percentage (~1%) of an alcohol like isopropanol or ethanol can sharpen bands and improve resolution.[1]

• TLC Plate Development: Run the TLC plate multiple times in the same solvent system (multi-development). This can effectively increase the "column length" of the TLC plate and may resolve closely migrating spots.

• Use Additives: Since your compound is an amine, it may interact strongly with acidic silanol groups on the silica gel, causing tailing which masks separation. Add a small amount of a basic modifier like triethylamine (0.1-1%) or ammonia (by using a mobile phase saturated with NH₃) to the eluent. This deactivates the acidic sites and leads to sharper peaks.

Q4: My column is running, but the diastereomers are co-eluting. What can I do to improve the separation?

A4: Co-elution means the resolution is insufficient. This is a common issue when separating diastereomers.[2]

Troubleshooting Steps:

• Decrease the Flow Rate: A slower flow rate allows for more equilibration between the stationary and mobile phases, which can significantly enhance resolution.[2]

• Increase the Column Dimensions:

  • Longer Column: A longer column increases the number of theoretical plates, providing more opportunities for the diastereomers to separate.[2][11]

  • Narrower Column: A narrower column relative to the sample load can minimize band broadening.[11]

• Use Finer Silica Gel: Switching to silica gel with a smaller particle size (e.g., from 40-63 µm to 25-40 µm) increases the surface area and improves separation efficiency. Be aware this will increase the backpressure.[2]

• Employ a Shallow Gradient: Instead of an isocratic (constant solvent mixture) elution, use a very shallow gradient where the polarity is increased extremely slowly. This can help to resolve compounds that are very close in polarity.[2]

Caption: Troubleshooting workflow for column chromatography.

Part 3: Troubleshooting Guide - Diastereomeric Salt Crystallization

This classical resolution technique leverages the different solubilities of diastereomeric salts.[7][8] Success hinges on the careful selection of the resolving agent and crystallization solvent.

Q5: How do I choose the right chiral resolving agent for my amine?

A5: The choice of a chiral resolving agent is critical and often empirical. For resolving a basic amine, you will need an enantiomerically pure chiral acid.

Common Chiral Acids for Amine Resolution:

Chiral Resolving Agent	Acidity (pKa)	Typical Solvents	Comments
(+)- or (-)-Tartaric Acid	~3.0, 4.4	Water, Alcohols	Readily available and inexpensive. The two acidic protons offer varied salt formation possibilities.
(R)- or (S)-Mandelic Acid	~3.4	Alcohols, Acetone	Often forms highly crystalline salts. A good starting point for many amines.[12]
(+)- or (-)-O,O'-Dibenzoyltartaric acid	~2.9	Ethyl Acetate, Alcohols	Bulkier structure can lead to better discrimination and crystallinity.

| (+)- or (-)-Camphorsulfonic Acid | ~-2.5 | Alcohols, Acetonitrile | A strong acid, useful for weakly basic amines. |

Recommendation: Start with (R)- or (S)-Mandelic acid or (+)-Tartaric acid as they are cost-effective and have a high success rate.[8][10]

Q6: I've formed the diastereomeric salt, but nothing is crystallizing from solution. What should I do?

A6: Failure to crystallize is usually a problem of supersaturation or solvent choice.

Troubleshooting Steps:

• Solvent Screening: The solubility of the diastereomeric salts is highly dependent on the solvent.[13][14] The ideal solvent is one in which one diastereomer is sparingly soluble while the other is freely soluble.

  • Start with common solvents like ethanol, isopropanol, or acetone.

  • Test solvent mixtures (e.g., Ethanol/Water, Acetone/Hexane). Sometimes a binary or ternary solvent system is required to achieve the necessary solubility difference.[14]

• Increase Concentration: Your solution may be too dilute. Carefully remove solvent under reduced pressure until the solution becomes slightly turbid, then add a small amount of solvent back to redissolve and allow it to cool slowly.

• Induce Crystallization:

  • Seed Crystals: If you have a tiny amount of solid material, add a single seed crystal to the supersaturated solution.

  • Scratching: Scratch the inside of the flask with a glass rod just below the surface of the liquid. The microscopic scratches on the glass can provide nucleation sites.

  • Slow Cooling: Allow the solution to cool to room temperature very slowly, then transfer it to a refrigerator (4 °C) or freezer (-20 °C) to maximize crystal formation.

Part 4: Protocols & Data Interpretation

Protocol 1: General Procedure for Diastereomeric Salt Crystallization

• Dissolution: In a suitable flask, dissolve the racemic (1R,3R)-rel-3-(Benzyloxy)cyclopentan-1-amine (1.0 eq.) and the chosen enantiomerically pure chiral acid (e.g., (S)-(+)-Mandelic Acid, 1.0 eq.) in a minimal amount of a suitable solvent (e.g., isopropanol) with gentle heating until a clear solution is obtained.[7]

• Crystallization: Allow the solution to cool slowly to room temperature. If no crystals form, place the flask in a refrigerator.[7]

• Isolation: Collect the crystals by vacuum filtration and wash them with a small amount of the cold crystallization solvent.

• Liberation of the Free Amine: Dissolve the collected diastereomeric salt in water and add a base (e.g., 1 M NaOH) until the pH is >10.[7]

• Extraction: Extract the liberated free amine with an organic solvent (e.g., ethyl acetate or dichloromethane) multiple times.[7]

• Analysis: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate. Analyze the enantiomeric excess of the amine by chiral HPLC or by NMR using a chiral shift reagent to confirm the success of the resolution.

Protocol 2: Determining Diastereomeric Ratio by ¹H NMR Spectroscopy

• Sample Preparation: Prepare a solution of your diastereomeric mixture (approx. 5-10 mg) in a suitable deuterated solvent (e.g., CDCl₃) in an NMR tube.[3]

• Acquisition: Acquire a standard ¹H NMR spectrum. Ensure the relaxation delay (d1) is sufficiently long (e.g., 5 seconds) to allow for full relaxation of all protons, which is crucial for accurate integration.

• Data Processing: Process the spectrum (Fourier transform, phase, and baseline correction).

• Analysis:

  • Identify a pair of signals that are well-resolved and unique to each diastereomer. Protons adjacent to the stereocenters are often good candidates.

  • Calibrate the integral of one of the signals to a defined value (e.g., 1.00).

  • The integral of the corresponding signal for the other diastereomer will give the relative ratio. For example, if the integrals are 1.00 and 0.80, the diastereomeric ratio is 1.00:0.80 or 5:4.[3]

References

• Help with separation of diastereomers. : r/CHROMATOGRAPHY - Reddit. Available at: [Link]

• Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases - YAKHAK HOEJI. Available at: [Link]

• HPLC Separation of Diastereomers: Chiral Molecular Tools Useful for the Preparation of Enantiopure Compounds and Simultaneous Determination of Their Absolute Configurations - PMC. Available at: [Link]

• Sciencemadness Discussion Board - Resolving power of TLC for R/S diastereomers?. Available at: [Link]

• Diastereoselective synthesis of cis-cyclopentane-1,2-diamine derivatives via organophotoredox-catalyzed [3 + 2] cycloadditions - Organic Chemistry Frontiers (RSC Publishing). Available at: [Link]

• 13C NMR Spectroscopy for the Quantitative Determination of Compound Ratios and Polymer End Groups | Organic Letters. Available at: [Link]

• CN112574046A - Method for preparing (1R,3S) -3-aminocyclopentanol hydrochloride - Google Patents.

• Three-component stereoselective enzymatic synthesis of amino-diols and amino-polyols - Digital CSIC. Available at: [Link]

• Separation of Mixtures of Chiral Compounds by their Distribution between Different Phases - Longdom. Available at: [Link]

• CHIRAL SEPARATIONS BY HPLC AND TLC USING NEW DIASTEREOMERIZING REAGENTS - Shodhbhagirathi @ IITR. Available at: [Link]

• Formation and Crystallization based Separation of Diastereomeric Salts - MPG.PuRe. Available at: [Link]

• Regio- and stereoselective synthesis of new diaminocyclopentanols - Beilstein Journals. Available at: [Link]

• WO1995033749A1 - A process for the preparation and separation of diastereomeric salts of folinic acid - Google Patents.
• US4874473A - Separation of diastereomers by extractive distillation - Google Patents.

• Synthesis of cis- and trans-3-Aminocyclohexanols by Reduction of β-Enaminoketones. Available at: [Link]

• (PDF) Synthesis of cis- and trans-3-Aminocyclohexanols by Reduction of β-Enaminoketones. Available at: [Link]

• Separation of Enantiomers by Thin-Layer Chromatography | Springer Nature Experiments. Available at: [Link]

• Diastereomeric ratio determination by high sensitivity band-selective pure shift NMR spectroscopy - Chemical Communications (RSC Publishing). Available at: [Link]

• Continuous Flow Chiral Amine Racemization Applied to Continuously Recirculating Dynamic Diastereomeric Crystallizations | The Journal of Organic Chemistry. Available at: [Link]

• It Isn't Always The Column: Troubleshooting Your HPLC Separation - Agilent. Available at: [Link]

• Diastereoselective 1,3-nitrooxygenation of bicyclo[1.1.0]butanes - PMC. Available at: [Link]

• Green and Strategic Approach for Chiral Resolution by Diastereomeric Salt Formation: The Study of Racemic Ibuprofen - Advances in Engineering. Available at: [Link]

• Determining the Diastereoselectivity of the Formation of Dipeptidonucleotides by NMR Spectroscopy - PMC. Available at: [Link]

• Diastereomeric Ratio Determination by High Sensitivity Band-Selective Pure Shift NMR Spectroscopy. Available at: [Link]

• Synthesis and Characterization of cis-/trans-(±)-3-Alkyl-3,4-dihydro-6,7-dimethoxy-1-oxo-1H-isochromene-4-carboxylic Acids - MDPI. Available at: [Link]

• Chiral resolution - Wikipedia. Available at: [Link]

• Mastering Column Chromatography: Techniques and Tips - Chrom Tech, Inc.. Available at: [Link]

• 6.8: Resolution: Separation of Enantiomers - Chemistry LibreTexts. Available at: [Link]

• US3880925A - Separation and purification of cis and trans isomers - Google Patents.

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• 14. WO1995033749A1 - A process for the preparation and separation of diastereomeric salts of folinic acid - Google Patents [patents.google.com]

Technical Support Center: Optimizing Reductive Amination of 3-(Benzyloxy)cyclopentanone

Welcome to the technical support center for the reductive amination of 3-(benzyloxy)cyclopentanone. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this specific transformation. Here, you will find in-depth troubleshooting advice and frequently asked questions, grounded in established chemical principles and practical laboratory experience.

I. Troubleshooting Guide: Addressing Common Experimental Hurdles

This section addresses specific issues that may arise during the reductive amination of 3-(benzyloxy)cyclopentanone, providing a systematic approach to problem-solving.

Question 1: My reaction shows low or no conversion of the starting ketone. What are the likely causes and how can I fix it?

Answer:

Low or no conversion is a frequent issue stemming from several potential factors. A logical diagnostic approach is crucial.

Potential Cause 1: Inefficient Imine Formation

The cornerstone of a successful reductive amination is the initial formation of the imine intermediate.[1][2] This equilibrium-driven process can be sluggish, especially with ketones.[1][3]

• Explanation: The reaction between the ketone's carbonyl group and the amine to form a hemiaminal, followed by dehydration to the imine, is reversible.[1] If the equilibrium favors the starting materials, the subsequent reduction step cannot proceed.

• Solutions:

  • Acid Catalysis: The formation of the imine is often catalyzed by mild acid.[4][5] Acetic acid is a common and effective choice, as it protonates the carbonyl oxygen, making the carbonyl carbon more electrophilic.[4] However, the pH must be carefully controlled; a pH that is too low will protonate the amine nucleophile, rendering it unreactive.[4][6] A pH range of 4-6 is generally optimal.[3][6]

  • Dehydration: To shift the equilibrium towards the imine, water, the byproduct of the condensation, must be removed.[1] This can be achieved by adding a dehydrating agent like anhydrous magnesium sulfate or molecular sieves to the reaction mixture.

  • Use of a Lewis Acid: For less reactive ketones, a Lewis acid such as titanium(IV) isopropoxide (Ti(Oi-Pr)₄) can be employed.[4][7] Ti(Oi-Pr)₄ acts as a water scavenger and activates the ketone towards nucleophilic attack by the amine.[4][8]

Potential Cause 2: Inactive or Inappropriate Reducing Agent

The choice and handling of the reducing agent are critical.

• Explanation: Hydride reagents can decompose upon improper storage or handling. Additionally, not all reducing agents are suitable for a one-pot reductive amination.

• Solutions:

  • Reagent Quality: Ensure your reducing agent is fresh and has been stored under anhydrous conditions.

  • Reagent Selection: For a one-pot procedure, a selective reducing agent that reduces the iminium ion much faster than the ketone is essential.[1][9] Sodium triacetoxyborohydride (NaBH(OAc)₃) is an excellent choice as it is a mild and selective reagent for this purpose.[3][10] Sodium cyanoborohydride (NaBH₃CN) is also effective but is highly toxic and can introduce cyanide impurities.[1][2][3] Sodium borohydride (NaBH₄) is a stronger reducing agent and can reduce the starting ketone, leading to the formation of 3-(benzyloxy)cyclopentanol as a side product.[4][7] If using NaBH₄, it is best to pre-form the imine before adding the reducing agent.[4][5]

Potential Cause 3: Steric Hindrance

• Explanation: While 3-(benzyloxy)cyclopentanone is not exceptionally hindered, the amine partner might be. Bulky amines can slow down the initial nucleophilic attack on the carbonyl carbon.

• Solutions:

  • Increase Reaction Time and/or Temperature: Allowing the reaction to proceed for a longer duration or gently heating the mixture can help overcome moderate steric barriers.

  • Consider a Less Hindered Amine: If the amine structure is flexible within the research goals, a less sterically demanding amine could be a viable alternative.

Question 2: I am observing significant formation of a side product, 3-(benzyloxy)cyclopentanol. How can I minimize this?

Answer:

The formation of the corresponding alcohol is a clear indication that the ketone is being reduced.

Primary Cause: Non-selective Reducing Agent

• Explanation: As mentioned previously, using a strong reducing agent like sodium borohydride (NaBH₄) in a one-pot reaction will inevitably lead to some reduction of the starting ketone.[4][7]

• Solutions:

  • Switch to a Milder Reducing Agent: The most effective solution is to use a more selective reducing agent. Sodium triacetoxyborohydride (NaBH(OAc)₃) is the reagent of choice for one-pot reductive aminations because it preferentially reduces the protonated imine (iminium ion) over the ketone.[1][3][10]

  • Two-Step Procedure: If you must use NaBH₄, adopt a two-step (or indirect) approach.[1] First, form the imine by reacting 3-(benzyloxy)cyclopentanone with the amine in a suitable solvent like methanol, often with acetic acid as a catalyst.[11] Monitor the reaction by TLC or NMR to confirm imine formation. Once the imine is formed, cool the reaction mixture and then add the NaBH₄.[5]

Question 3: My primary amine is undergoing dialkylation, leading to a tertiary amine byproduct. How can I prevent this?

Answer:

Overalkylation is a common issue when using primary amines in reductive aminations.[4]

Mechanism of Overalkylation:

The desired secondary amine product can react with another molecule of the ketone to form a new iminium ion, which is then reduced to a tertiary amine.

Solutions:

• Stoichiometry Control: Using a slight excess of the primary amine can help to suppress dialkylation.[3]

• Stepwise Procedure: A more robust method is to perform the reaction in a stepwise manner.[11] Form the imine first, and then add the reducing agent. This minimizes the time the newly formed secondary amine is in the presence of the ketone and the reducing agent.

• Choice of Reducing Agent: While less of a primary factor than stoichiometry, a very reactive reducing system might exacerbate the issue. Sticking with a controlled reduction using NaBH(OAc)₃ is advisable.

Question 4: The purification of my final amine product is challenging due to residual starting materials and byproducts. What purification strategies are effective?

Answer:

Effective purification is key to obtaining a high-quality product.

Common Impurities:

• Unreacted 3-(benzyloxy)cyclopentanone

• Unreacted amine

• 3-(benzyloxy)cyclopentanol (if ketone reduction occurred)

• Dialkylated tertiary amine (if a primary amine was used)

Purification Strategies:

• Acid-Base Extraction: This is a powerful technique for separating amines from neutral organic compounds.

  • Dissolve the crude reaction mixture in a suitable organic solvent like dichloromethane (DCM) or ethyl acetate.

  • Wash the organic layer with an acidic aqueous solution (e.g., 1M HCl). The desired amine product will be protonated and move into the aqueous layer, while the unreacted ketone and alcohol byproduct will remain in the organic layer.

  • Separate the aqueous layer and wash it with fresh organic solvent to remove any remaining neutral impurities.

  • Make the aqueous layer basic (e.g., with 1M NaOH) to deprotonate the amine, which will then precipitate or can be extracted back into an organic solvent.

  • Dry the final organic layer over an anhydrous salt (e.g., Na₂SO₄), filter, and concentrate to obtain the purified amine.

• Column Chromatography: If acid-base extraction does not provide sufficient purity, silica gel column chromatography is the next step.

  • Eluent System: A typical eluent system would be a gradient of ethyl acetate in hexanes. Adding a small amount of triethylamine (e.g., 1%) to the eluent system can help to prevent the amine product from tailing on the acidic silica gel.

  • Monitoring: Use thin-layer chromatography (TLC) to determine the appropriate solvent system and to monitor the separation.

II. Frequently Asked Questions (FAQs)

This section provides answers to more general questions regarding the optimization of the reductive amination of 3-(benzyloxy)cyclopentanone.

What is the optimal choice of reducing agent for this reaction?

For a one-pot, direct reductive amination, sodium triacetoxyborohydride (NaBH(OAc)₃) is the preferred reagent.[1][3][10] It is mild, selective for the iminium ion over the ketone, and avoids the toxicity issues associated with sodium cyanoborohydride.[3]

Reducing Agent	Pros	Cons	Recommended Use Case
Sodium Triacetoxyborohydride (NaBH(OAc)₃)	Mild, highly selective for imines/iminium ions.[3][10] Good for one-pot reactions.[12]	Moisture-sensitive.[7]	Primary recommendation for direct reductive amination.
Sodium Cyanoborohydride (NaBH₃CN)	Selective for imines/iminium ions at neutral or slightly acidic pH.[1][6]	Highly toxic, can generate HCN gas.[1][3]	Use when NaBH(OAc)₃ is not available, with extreme caution.
Sodium Borohydride (NaBH₄)	Inexpensive, readily available.	Non-selective, reduces ketones and aldehydes.[4][7]	Best for a two-step (indirect) procedure after imine formation.[11]
Catalytic Hydrogenation (H₂/Pd/C)	"Green" reducing agent, high-yielding.	Can reduce other functional groups (e.g., benzyloxy group debenzylation). Requires specialized equipment.[3]	Not ideal for this specific substrate due to the benzyloxy group.

Which solvent is best for this reductive amination?

The choice of solvent depends on the reducing agent.

• For NaBH(OAc)₃ , aprotic solvents like 1,2-dichloroethane (DCE) , dichloromethane (DCM) , or tetrahydrofuran (THF) are commonly used.[3][7][11] Reactions in DCE are often faster than in THF.[3]

• For NaBH₃CN , protic solvents like methanol (MeOH) are suitable.[7]

• For NaBH₄ , protic solvents like methanol (MeOH) or ethanol (EtOH) are typically used.[7]

How does pH affect the reaction, and how can I control it?

The pH is a critical parameter.[6][13] The reaction requires a mildly acidic environment (pH 4-6) to facilitate imine formation without deactivating the amine nucleophile.[4][6]

• Too Acidic (pH < 4): The amine starting material will be fully protonated to its non-nucleophilic ammonium salt, preventing the initial attack on the ketone.[4]

• Too Basic/Neutral (pH > 7): The formation of the iminium ion, the species that is rapidly reduced, is slow.[3]

Control: Adding a stoichiometric amount of a weak acid like acetic acid is the most common method to achieve the optimal pH range.[3][12]

How can I monitor the progress of the reaction?

• Thin-Layer Chromatography (TLC): TLC is the most convenient method. Spot the reaction mixture against the starting ketone. The formation of a new, more polar spot (the amine product) and the disappearance of the ketone spot indicate reaction progress. Use an appropriate stain (e.g., potassium permanganate or ninhydrin for primary/secondary amines) to visualize the spots.

• Liquid Chromatography-Mass Spectrometry (LC-MS): For more precise monitoring, LC-MS can be used to track the masses of the starting materials, intermediates, and products over time.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Taking a small aliquot from the reaction mixture, removing the solvent, and dissolving it in a deuterated solvent for ¹H NMR analysis can confirm the formation of the imine intermediate or the final amine product.[5]

III. Experimental Protocols & Visualizations

Protocol: One-Pot Reductive Amination using NaBH(OAc)₃

This protocol describes a general procedure for the reductive amination of 3-(benzyloxy)cyclopentanone with a primary amine.

• To a solution of 3-(benzyloxy)cyclopentanone (1.0 eq.) in 1,2-dichloroethane (DCE), add the primary amine (1.1 eq.) followed by acetic acid (1.0 eq.).

• Stir the mixture at room temperature for 1 hour to facilitate imine formation.

• Add sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq.) portion-wise over 10 minutes. Caution: The reaction may effervesce.

• Stir the reaction at room temperature and monitor its progress by TLC. The reaction is typically complete within 2-24 hours.

• Upon completion, quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate (NaHCO₃).

• Separate the organic and aqueous layers. Extract the aqueous layer with DCE.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude product.

• Purify the crude product by acid-base extraction or column chromatography.

Reaction Mechanism and Workflow

Caption: Reductive amination workflow.

IV. References

• Wikipedia. (n.d.). Reductive amination. Retrieved March 2, 2026, from [Link]

• Organic Chemistry Portal. (n.d.). Reductive Amination - Common Conditions. Retrieved March 2, 2026, from [Link]

• Wikipedia. (n.d.). Sodium triacetoxyborohydride. Retrieved March 2, 2026, from [Link]

• Master Organic Chemistry. (2017, September 1). Reductive Amination, and How It Works. Retrieved March 2, 2026, from [Link]

• Wang, X., et al. (2005). Highly Enantioselective Reductive Amination of Simple Aryl Ketones Catalyzed by Ir-f-Binaphane in the Presence of Titanium(IV) I. Organic Letters, 7(25), 5593–5595.

• Gatos, M., et al. (2014). pH-regulated formation of side products in the reductive amination approach for differential labeling of peptides in relative quantitative experiments. Electrophoresis, 35(9), 1259-67.

• Sciencemadness Wiki. (2022, August 30). Sodium triacetoxyborohydride. Retrieved March 2, 2026, from [Link]

• Chem-Station. (2014, May 3). Borch Reductive Amination. Retrieved March 2, 2026, from [Link]

• Abdel-Magid, A. F., et al. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61(11), 3849–3862.

• Organic Chemistry Portal. (n.d.). Amine synthesis by reductive amination (reductive alkylation). Retrieved March 2, 2026, from [Link]

• Chemistry Steps. (n.d.). Reductive Amination. Retrieved March 2, 2026, from [Link]

• Interchim. (n.d.). Sodium CyanoBoroHydride and Sodium BoroHydride. Retrieved March 2, 2026, from [Link]

• ResearchGate. (2025, August 7). Reductive amination of cyclopentanone. Retrieved March 2, 2026, from [Link]

• Micalizio, G. C., & Schreiber, S. L. (2002). Aliphatic Imines in Titanium-Mediated Reductive Cross-Coupling: Unique Reactivity of Ti(Oi-Pr)4/n-BuLi. Angewandte Chemie International Edition, 41(17), 3272-3276.

• Rhodium.ws. (n.d.). Synthesis of Secondary N-Methylamines with Ti(i-PrO)4/NaBH4/MeNH2. Retrieved March 2, 2026, from [Link]

• Reddit. (2025, February 13). What's wrong with my reductive amination? I barely got any product. Retrieved March 2, 2026, from [Link]

• JoVE. (2023, April 30). Video: Preparation of Amines: Reductive Amination of Aldehydes and Ketones. Retrieved March 2, 2026, from [Link]

Sources

• 1. Reductive amination - Wikipedia [en.wikipedia.org]
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• 5. reddit.com [reddit.com]
• 6. Borch Reductive Amination | Chem-Station Int. Ed. [en.chem-station.com]
• 7. Reductive Amination - Common Conditions [commonorganicchemistry.com]
• 8. lac.dicp.ac.cn [lac.dicp.ac.cn]
• 9. Video: Preparation of Amines: Reductive Amination of Aldehydes and Ketones [jove.com]
• 10. Sodium triacetoxyborohydride - Wikipedia [en.wikipedia.org]
• 11. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]
• 12. interchim.fr [interchim.fr]
• 13. pH-regulated formation of side products in the reductive amination approach for differential labeling of peptides in relative quantitative experiments - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Preventing Racemization During Deprotection of Chiral Amines

Welcome to the Technical Support Center for chiral amine chemistry. This guide is designed for researchers, scientists, and professionals in drug development who are navigating the complexities of maintaining stereochemical integrity during the deprotection of chiral amines. Here, we address common challenges and provide in-depth, field-proven solutions in a direct question-and-answer format. Our focus is on explaining the "why" behind the "how," ensuring you can not only solve immediate issues but also proactively design more robust synthetic routes.

Section 1: Frequently Asked Questions (FAQs) - Understanding the Fundamentals

Q1: What is racemization in the context of chiral amine deprotection, and why is it a critical issue?

A1: Racemization is the conversion of an enantiomerically pure or enriched chiral molecule into a mixture of equal parts of both enantiomers (a racemate).[1][2] In pharmaceutical and biological applications, the three-dimensional structure of a molecule is often directly linked to its function and efficacy. The unintended inversion of a stereocenter during the removal of a protecting group can lead to a mixture of diastereomers or enantiomers, which can be difficult to separate and may exhibit drastically different biological activities, potentially leading to reduced efficacy or off-target effects.[3] Therefore, preserving the stereochemical integrity of chiral amines throughout a synthetic sequence is paramount.

Q2: What are the primary mechanisms that lead to racemization during the deprotection of chiral amines?

A2: Racemization during deprotection is typically facilitated by the formation of a planar, achiral intermediate. The two most common mechanisms are:

• Acid-Catalyzed Enolization/Iminization: In the presence of acid, a proton can be removed from the alpha-carbon of a carbonyl group or an imine, leading to the formation of a planar enol or enamine intermediate. Reprotonation can then occur from either face of the planar intermediate, resulting in a mixture of enantiomers.[2][4]

• Base-Catalyzed Deprotonation: A strong base can directly deprotonate the alpha-carbon of a susceptible substrate, generating a planar carbanion (or a related resonance-stabilized species). Subsequent protonation by a solvent or other proton source can occur from either side, leading to racemization.[2]

The susceptibility of a chiral amine to racemization is highly dependent on the stability of the achiral intermediate that can be formed.

Q3: Are certain chiral amines or protecting groups more prone to racemization during deprotection?

A3: Yes, the susceptibility to racemization is highly dependent on the structure of the amine and the chosen protecting group.

• Amino Acids: Amino acids, particularly when their carboxyl group is activated (e.g., during peptide coupling), are prone to racemization via oxazolone formation.[5] Histidine and cysteine are especially susceptible to racemization during peptide synthesis.[3][6]

• Substrates with Electron-Withdrawing Groups: Chiral centers adjacent to electron-withdrawing groups are more acidic and therefore more susceptible to base-catalyzed racemization.

• Protecting Groups: The choice of protecting group and the conditions required for its removal are critical. For instance, the harsh basic conditions (e.g., piperidine) used for Fmoc deprotection in peptide synthesis can lead to epimerization.[5]

Section 2: Troubleshooting Guides - Addressing Specific Issues

This section provides a structured approach to troubleshooting common racemization problems encountered during the deprotection of chiral amines with widely used protecting groups.

Scenario 1: Racemization during Boc Deprotection

Issue: "I am observing significant racemization of my chiral amine after removing the Boc (tert-butyloxycarbonyl) group with strong acid (e.g., TFA or HCl in dioxane)."

Root Cause Analysis: While Boc deprotection is generally considered robust, racemization can occur, especially if the chiral center is activated or if the reaction conditions are not optimized. The highly acidic environment can promote the formation of a transient carbocation or facilitate enolization if other susceptible functional groups are present.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for Boc deprotection racemization.

Detailed Protocols & Explanations:

• Lowering Reaction Temperature: The rate of racemization is often more temperature-dependent than the rate of deprotection.[5] Performing the reaction at 0°C or even lower can significantly suppress racemization.[3]

• Use of Scavengers: The tert-butyl cation generated during Boc deprotection is a reactive electrophile that can cause side reactions.[7][8] While not directly causing racemization, these side reactions can complicate purification and analysis. Scavengers like triethylsilane, triisopropylsilane, or anisole can trap the tert-butyl cation.

• Milder Acidic Conditions: If racemization persists, consider using a milder acid. Aqueous phosphoric acid has been shown to be effective for Boc deprotection with minimal side reactions.[9]

• Reaction Monitoring: Closely monitor the reaction by TLC or LC-MS to avoid unnecessarily long exposure to acidic conditions.[7]

Protocol 1: Boc Deprotection with Reduced Racemization Risk

• Dissolve the Boc-protected amine in a minimal amount of a suitable solvent (e.g., dichloromethane).

• Cool the solution to 0°C in an ice bath.

• Add a scavenger (e.g., 1.2 equivalents of triethylsilane).

• Slowly add pre-chilled trifluoroacetic acid (TFA) (typically 20-50% in dichloromethane).

• Stir the reaction at 0°C and monitor its progress every 15-30 minutes.

• Once the deprotection is complete, quench the reaction by adding a cold, weak base (e.g., saturated sodium bicarbonate solution).

• Extract the product into an organic solvent and proceed with standard workup and purification.

Scenario 2: Racemization during Cbz Deprotection

Issue: "My chiral amine is racemizing during the removal of the Cbz (benzyloxycarbonyl) group via hydrogenolysis."

Root Cause Analysis: While catalytic hydrogenation is generally a mild method, racemization can occur, particularly if the catalyst is too active or if the reaction is run for an extended period. The presence of trace acid or base can also contribute to racemization on the catalyst surface.

Troubleshooting Strategies:

Parameter	Recommendation to Minimize Racemization	Rationale
Catalyst	Use a less active catalyst (e.g., Pearlman's catalyst, Pd(OH)₂/C) or reduce catalyst loading.	A highly active catalyst can sometimes promote over-reduction or side reactions that lead to racemization.
Solvent	Use a non-polar, aprotic solvent like ethyl acetate or toluene.	Protic solvents like methanol or ethanol can facilitate proton exchange on the catalyst surface, potentially leading to racemization.
Additives	Add a small amount of a weak, non-nucleophilic base like pyridine or 2,6-lutidine.	This can neutralize any trace acids present in the reaction mixture or on the catalyst surface that might be catalyzing racemization.
Temperature & Pressure	Conduct the reaction at room temperature and atmospheric pressure.	Milder conditions reduce the likelihood of side reactions and racemization.[10]

Protocol 2: Cbz Deprotection via Hydrogenolysis with Minimized Racemization

• Dissolve the Cbz-protected amine in ethyl acetate.

• Add a catalytic amount of 10% Pd/C (typically 5-10 mol%).

• Purge the reaction vessel with hydrogen gas (or use a hydrogen balloon).

• Stir the reaction vigorously at room temperature.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, filter the reaction mixture through a pad of Celite to remove the catalyst.

• Concentrate the filtrate under reduced pressure to obtain the deprotected amine.

An alternative to hydrogenolysis is the use of nucleophilic deprotection protocols, such as with 2-mercaptoethanol, which can be effective for sensitive substrates.[11]

Scenario 3: Racemization during Fmoc Deprotection in Peptide Synthesis

Issue: "I am observing epimerization of the C-terminal amino acid of my resin-bound peptide during Fmoc (9-fluorenylmethyloxycarbonyl) deprotection with piperidine."

Root Cause Analysis: The basic conditions of Fmoc deprotection, typically 20% piperidine in DMF, can cause epimerization of the C-terminal amino acid by abstraction of the alpha-proton.[5] This is particularly problematic for sensitive amino acids.

Mitigation Strategies:

• Use of Weaker Bases: Replacing piperidine with a less basic amine like piperazine or using a DBU/piperazine mixture can significantly reduce epimerization.[12]

• Addition of HOBt: Adding 1-hydroxybenzotriazole (HOBt) to the piperidine deprotection solution can suppress aspartimide formation, a side reaction that can also lead to racemization.[6]

• Optimized Deprotection Times: Minimize the exposure of the peptide to the basic deprotection solution by using shorter deprotection times, especially for sensitive residues.[5]

Protocol 3: Fmoc Deprotection with Reduced Epimerization for Sensitive Residues

• Swell the peptide-resin in DMF.

• Treat the resin with a solution of 2% DBU and 5% piperazine in NMP for 5 minutes.[12]

• Drain the resin and repeat the treatment for another 10-15 minutes.

• Thoroughly wash the resin with DMF to remove all traces of the deprotection solution before proceeding to the next coupling step.

Section 3: Advanced Topics & Preventative Measures

Q4: How can I proactively design my synthesis to minimize the risk of racemization during deprotection?

A4: A proactive approach involves careful planning of your synthetic route:

• Orthogonal Protecting Group Strategy: Employ protecting groups that can be removed under mutually exclusive, mild conditions. For example, using a Boc group (acid-labile) in conjunction with a Cbz group (hydrogenolysis) allows for selective deprotection without exposing the entire molecule to harsh conditions.[13]

• Protecting Group Selection: Choose protecting groups that are known to be removable under conditions that are less likely to cause racemization for your specific substrate.

• Sequence of Steps: If possible, perform the deprotection of a racemization-prone chiral amine at a later stage in the synthesis to minimize the number of steps the unprotected, potentially more sensitive amine is subjected to.

Decision Tree for Protecting Group Strategy:

Caption: Decision tree for selecting a protecting group strategy.

Q5: What analytical techniques are best for quantifying the extent of racemization?

A5: Accurate quantification of racemization is crucial for process optimization. The most common and reliable methods include:

• Chiral High-Performance Liquid Chromatography (HPLC): This is the gold standard for separating and quantifying enantiomers. It involves using a chiral stationary phase that interacts differently with the two enantiomers, leading to different retention times.[5]

• Chiral Gas Chromatography (GC): Similar to HPLC, but for volatile compounds. The analytes often need to be derivatized to increase their volatility.[5]

• Nuclear Magnetic Resonance (NMR) Spectroscopy with Chiral Shift Reagents or Chiral Solvating Agents: The addition of a chiral auxiliary can induce diastereomeric interactions that result in separate signals for the enantiomers in the NMR spectrum, allowing for their quantification.

References

• AAPPTEC. (n.d.). Aggregation, Racemization and Side Reactions in Peptide Synthesis. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Boc-Protected Amino Groups. Retrieved from [Link]

• The Journal of Organic Chemistry. (2021, January 22). Continuous Flow Chiral Amine Racemization Applied to Continuously Recirculating Dynamic Diastereomeric Crystallizations. ACS Publications. Retrieved from [Link]

• ACS Omega. (2022, March 29). Optimized Fmoc-Removal Strategy to Suppress the Traceless and Conventional Diketopiperazine Formation in Solid-Phase Peptide Synthesis. ACS Publications. Retrieved from [Link]

• Crawford, J. (n.d.). Synthesising Complex Chiral Amines Through Resolution-Racemisation-Recycle. University of Bath. Retrieved from [Link]

• ResearchGate. (2025, August 7). Catalytic Racemisation of Chiral Amines and Application in Dynamic Kinetic Resolution. Retrieved from [Link]

• ETH Library. (n.d.). Prevention of aspartimide formation during peptide synthesis using cyanosulfurylides as carboxylic acid-protecting groups. Retrieved from [Link]

• PMC. (n.d.). Deprotection Reagents in Fmoc Solid Phase Peptide Synthesis: Moving Away from Piperidine?. Retrieved from [Link]

• Glen Research. (n.d.). Methods to Avoid Inactivation of Primary Amines. Retrieved from [Link]

• Wiley Online Library. (2007, December 14). Chapter 3: Racemization, Enantiomerization and Diastereomerization. Retrieved from [Link]

• The University of Manchester. (n.d.). Racemisation in Chemistry and Biology. Retrieved from [Link]

• ACS Publications. (n.d.). Determination of the Absolute Stereochemistry of Chiral Amines by 1H NMR of Arylmethoxyacetic Acid Amides: The Conformational Model. The Journal of Organic Chemistry. Retrieved from [Link]

• Reddit. (2022, July 13). Amine Racemisation. r/Chempros. Retrieved from [Link]

• Chemistry LibreTexts. (2023, January 28). 5.8: Racemic Mixtures and the Resolution of Enantiomers. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Cbz-Protected Amino Groups. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). Supplementary material for Resolution of a chiral amine and recovery of unwanted enantiomer by racemization. Retrieved from [Link]

• ResearchGate. (n.d.). Rapid Microwave-Assisted Deprotection of N-Cbz and N-Bn Derivatives. Retrieved from [Link]

• PMC. (n.d.). N-tert-Butoxycarbonylation of Structurally Diverse Amines and Sulfamides under Water-Mediated Catalyst-Free Conditions. Retrieved from [Link]

• Master Organic Chemistry. (n.d.). Amine Protection and Deprotection. Retrieved from [Link]

• PMC. (2025, December 15). Deprotective Functionalization: An Emerging Concept for Amine Reactivity. Retrieved from [Link]

• ResearchGate. (n.d.). Enzymatic racemization of alcohols and amines: An approach for bi-enzymatic dynamic kinetic resolution. Retrieved from [Link]

• ACS Publications. (2021, March 12). Choosing the Right Coupling Reagent for Peptides: A Twenty-Five-Year Journey. Retrieved from [Link]

• ResearchGate. (2015, February 21). (PDF) ChemInform Abstract: A Convenient Protocol for the Deprotection of N-Benzyloxycarbonyl (Cbz) and Benzyl Ester Groups. Retrieved from [Link]

• Wiley Online Library. (2020, June 12). Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride. Retrieved from [Link]

• ACS GCI Pharmaceutical Roundtable Reagent Guides. (n.d.). BOC Deprotection. Wordpress. Retrieved from [Link]

• Springer. (n.d.). Methods for Removing the Fmoc Group. Retrieved from [Link]

• Total Synthesis. (2024, January 2). Boc Protecting Group: N-Boc Protection & Deprotection Mechanism. Retrieved from [Link]

• PMC. (2021, January 5). Enantioselective extraction of unprotected amino acids coupled with racemization. Retrieved from [Link]

• FULIR. (2017, June 8). Solvent-Free Mechanochemical Deprotection of N-Boc Group. Retrieved from [Link]

• PMC. (2023, September 1). Suppression of alpha-carbon racemization in peptide synthesis based on a thiol-labile amino protecting group. Retrieved from [Link]

Sources

• 1. etheses.whiterose.ac.uk [etheses.whiterose.ac.uk]
• 2. pure.manchester.ac.uk [pure.manchester.ac.uk]
• 3. benchchem.com [benchchem.com]
• 4. books.rsc.org [books.rsc.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. peptide.com [peptide.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. BOC Deprotection - Wordpress [reagents.acsgcipr.org]
• 9. Boc-Protected Amino Groups [organic-chemistry.org]
• 10. researchgate.net [researchgate.net]
• 11. Cbz-Protected Amino Groups [organic-chemistry.org]
• 12. pubs.acs.org [pubs.acs.org]
• 13. masterorganicchemistry.com [masterorganicchemistry.com]

side reactions in the benzylation of aminocyclopentanol

Technical Support Center: Benzylation of Aminocyclopentanol

Introduction: The Chemoselectivity Challenge

User Context: You are attempting to introduce a benzyl group (Bn) onto an aminocyclopentanol scaffold. The Core Problem: This substrate contains two competing nucleophiles—a semi-labile secondary alcohol (-OH) and a primary amine (-NH

). Furthermore, the cyclopentane ring introduces conformational constraints (cis/trans isomerism) that dictate reactivity rates.

This guide provides troubleshooting workflows to navigate the three primary failure modes:

• Regio-scrambling: (O-alkylation vs. N-alkylation).

• Poly-alkylation: (Formation of tertiary amines or quaternary salts).

• Stereochemical Stalling: (Reactivity differences between cis and trans isomers).

Module 1: Troubleshooting Regioselectivity (N- vs. O- Benzylation)

Symptom: “I wanted N-benzyl aminocyclopentanol, but NMR shows significant O-benzyl ether formation.”

Root Cause Analysis

The chemoselectivity is dictated by the Hard-Soft Acid-Base (HSAB) principle and the pK

of the base used.

• Amine (Neutral): A moderate nucleophile. Reacts readily with soft electrophiles (Benzyl bromide) under neutral or weakly basic conditions.

• Alcohol (Neutral): Poor nucleophile.

• Alkoxide (Deprotonated Alcohol): Strong, hard nucleophile. Formed only when strong bases (NaH, KH) are used.

Diagnostic & Fixes

Current Condition	Why it Failed	Corrective Action
Strong Base (NaH, KH, tBuOK)	Deprotonates the -OH (pK ~16-17), creating a reactive alkoxide ( ) that outcompetes the amine.	Switch to Weak Base: Use K CO , NaHCO , or organic bases like DIPEA/TEA. These cannot deprotonate the alcohol, ensuring only the amine reacts.
High Temperature (>80°C)	High energy overcomes the activation barrier for the less favored O-alkylation.	Lower Temperature: Run the reaction at 0°C to RT. N-alkylation has a lower activation energy ( ).
Solvent: DMF/DMSO	Polar aprotic solvents enhance the nucleophilicity of oxygen anions (if any are generated).	Change Solvent: Use protic solvents (EtOH, MeOH) or non-polar solvents (DCM, Toluene) to suppress O-reactivity via solvation.

Module 2: Troubleshooting Over-Alkylation (The "Runaway" Reaction)

Symptom: “I see N,N-dibenzyl species or quaternary ammonium salts instead of the mono-benzyl product.”

The Mechanism of Failure

This is the classic "Polyalkylation Trap." The product of the first reaction (a secondary amine) is more electron-rich (due to the inductive effect of the benzyl group) and often more nucleophilic than the starting primary amine.

Decision Matrix: Choosing the Right Protocol

Figure 1: Strategic decision tree for avoiding over-alkylation based on substrate availability.

Protocol A: Reductive Amination (Recommended for High Selectivity)

This method avoids alkyl halides entirely, preventing over-alkylation.[1]

• Imine Formation: Dissolve aminocyclopentanol (1.0 eq) and Benzaldehyde (1.05 eq) in MeOH or DCE. Add molecular sieves (4Å) or MgSO

  to sequester water. Stir for 2-4 hours.

• Reduction: Cool to 0°C. Add Sodium Borohydride (NaBH

  , 1.5 eq) or Sodium Triacetoxyborohydride (STAB, 1.5 eq) portion-wise.

• Workup: Quench with saturated NaHCO

  . Extract with DCM.

• Why it works: The intermediate imine is formed in a 1:1 ratio. The reduction yields the amine, which cannot react further with benzaldehyde to form an imine (no H on N to eliminate).

Protocol B: Direct Alkylation (If Benzyl Halides MUST be used)

• Stoichiometry: Use 3.0 to 5.0 equivalents of aminocyclopentanol relative to Benzyl Bromide.

• Addition: Dissolve amine in DCM/TEA. Add BnBr dropwise over 1 hour at 0°C.

• Purification: The excess starting amine must be recovered via column chromatography (it will be much more polar than the product).

Module 3: Stereochemical Effects (Cis vs. Trans)

Symptom: “The cis-isomer is reacting significantly slower than the trans-isomer (or vice versa).”

Technical Insight: Intramolecular Hydrogen Bonding (IMHB)

In cis-2-aminocyclopentanol, the amine nitrogen and hydroxyl hydrogen can form an Intramolecular Hydrogen Bond (IMHB).

• Effect: The nitrogen lone pair acts as the H-bond acceptor (

  ). This "ties up" the lone pair, decreasing its nucleophilicity (HOMO energy is lowered).

• Trans-isomer: The geometric constraint prevents IMHB; the lone pair is sterically exposed and electronically available.

Troubleshooting Table: Stereochemical Optimization

Isomer	Challenge	Solution
Cis-2-aminocyclopentanol	Low reactivity due to IMHB locking the lone pair.	Disrupt the H-Bond: Use a polar protic solvent (MeOH) or add a Lewis Acid (LiCl). These species competitively bind the -OH, freeing the Nitrogen lone pair.
Trans-2-aminocyclopentanol	Steric hindrance if the ring pucker is unfavorable.	Heat: Generally more reactive than cis in non-polar solvents. Standard conditions usually suffice.[2]

Visualizing the Side Reaction Network

The following diagram illustrates the competitive pathways you must control.

Figure 2: Kinetic pathways in benzylation. Note that k2 (over-alkylation) often competes with k1.

References

• Greene, T. W., & Wuts, P. G. M. (2014). Greene's Protective Groups in Organic Synthesis. John Wiley & Sons.

• Salvatore, R. N., et al. (2001). "Synthesis of secondary amines." Tetrahedron, 57(37), 7785-7811. Link

• Abdel-Magid, A. F., et al. (1996).[3] "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride." Journal of Organic Chemistry, 61(11), 3849-3862. (The authoritative protocol for reductive amination). Link

• Kamei, T., et al. (2015). "Intramolecular Hydrogen Bonding in Cis-2-Aminocyclopentanol Derivatives." ChemPhysChem, 16, 230-235. (Mechanistic insight into cis/trans reactivity).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]

Module 1: Classical Resolution &amp; Thermodynamic Limitations

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this troubleshooting guide to move beyond basic, surface-level fixes. Here, we explore the mechanistic causality behind common failures in chiral amine resolution—whether you are utilizing classical diastereomeric salt formation, biocatalytic kinetic resolution, or chromatographic separation.

Every protocol provided herein operates as a self-validating system, ensuring that you can empirically prove the root cause of your issue before applying a fix.

Q: My diastereomeric salt crystallization is capped at a 50% theoretical yield, resulting in massive waste of the undesired enantiomer. How can I push past this thermodynamic limit? A: Classical resolution relies on forming a salt with a chiral acid (e.g., mandelic acid), but inherently discards half of your racemate. To bypass this, you must implement a Resolution-Racemization-Recycle (R3) process or Dynamic Kinetic Resolution (DKR)[1].

Causality: By coupling the crystallization of the desired diastereomer with the continuous in situ catalytic racemization of the mother liquor (often using an immobilized iridium or ruthenium catalyst like SCRAM), you shift the thermodynamic equilibrium. The system continuously funnels the undesired enantiomer back into the racemate pool, theoretically allowing for a 100% yield[1]. Self-Validation: Monitor the optical rotation of the mother liquor over time in your recycling loop. A constant, near-zero optical rotation confirms that your racemization catalyst is active and perfectly keeping pace with the crystallization rate.

Q: My resolved amine salt initially crystallizes with high enantiomeric excess (ee), but if left in the mother liquor, the ee drops and the crystal structure changes. What is happening? A: You are experiencing "thermodynamic switching." Causality: In some systems, the kinetic product forms first. For example, rac-N-methylphenethylamine can initially resolve as a kinetic (S,S)-bis-alkylammonium tartrate crystal. However, over time, solution epimerization and thermodynamic equilibration drive the dissolution of this kinetic salt and the subsequent crystallization of the thermodynamically more stable (R,S)-salt[1]. Solution: Isolate the kinetic product immediately upon crystallization, or adjust the solvent system (e.g., adding alcoholic co-solvents acting as hydrogen donors) to alter the relative solubility profiles of the diastereomers.

Workflow of the Resolution-Racemization-Recycle (R3) process for chiral amines.

Module 2: Biocatalytic Kinetic Resolution (Transaminases)

Q: I am using immobilized ω-transaminases for the continuous flow kinetic resolution of racemic amines. My enzyme immobilization yield is poor, and catalytic activity drops rapidly. I am using 1.0 mM PLP (Pyridoxal 5'-phosphate) in my buffer. Is this correct? A: No, your cofactor concentration is an order of magnitude too high. Causality: While ω-transaminases are strictly PLP-dependent enzymes, empirical studies show that PLP concentrations above 0.1 mM during the immobilization phase (especially on metal-ion affinity carriers like EziG) correlate with a dramatic decrease in immobilization yield[2]. Excess PLP competitively interferes with the binding affinity sites on the carrier matrix. Solution: Reduce your PLP concentration in the immobilization buffer to exactly 0.1 mM (e.g., in 100 mM MOPS buffer, pH 8.0). This ensures quantitative immobilization while preventing enzyme leaching, allowing for high turnover numbers (TON > 110,000) over 96 hours of continuous flow[2].

Module 3: Chromatographic Resolution & Analysis (HPLC/SFC)

Q: When analyzing my chiral amines via reversed-phase HPLC, the peaks exhibit severe tailing (Asymmetry factor > 1.5). How do I determine if this is a column degradation issue or a method chemistry issue? A: Peak tailing in basic amine analysis is typically caused by one of two completely unrelated phenomena: physical voids in the system or secondary chemical interactions[3].

Causality: Amines possess basic functional groups. At mid-to-high mobile phase pH, residual silanol groups on the silica support of the column become ionized (SiO⁻). The positively charged amine interacts strongly with these negatively charged silanols, creating a secondary retention mechanism that causes the peak to "drag" or tail[4][5]. Alternatively, a physical void at the head of the column (due to bed deformation) causes "infinite dilution" of the sample plug before it enters the stationary phase, which also presents as a tail[3].

Self-Validating Experimental Protocol: Diagnosing HPLC Peak Tailing

To isolate the root cause, execute the following diagnostic test:

• Prepare a Neutral Standard: Dissolve a purely neutral, non-ionizable compound (e.g., toluene or uracil) in your mobile phase.

• Inject and Analyze: Run the neutral standard using your exact amine method conditions.

• Evaluate Symmetry:

  • Outcome A (Physical Issue): If the neutral compound also tails, the issue is physical. You have a void in the column bed, a partially blocked inlet frit, or dead volume in your PEEK tubing connections[3]. Fix: Replace the tubing or reverse/wash the column[4].

  • Outcome B (Chemical Issue): If the neutral compound is perfectly symmetrical (Gaussian), but your amine tails, the issue is strictly an acid-base chemical interaction[3]. Fix: Add a competing base like 0.1% diethylamine (DEA) or triethylamine (TEA) to the mobile phase to mask the active silanols, or switch to a highly base-deactivated, endcapped column[5][6].

Self-validating diagnostic tree for isolating the root cause of HPLC peak tailing.

Quantitative Data Summary: Key Parameters for Amine Resolution

Parameter / Metric	Critical Threshold	Mechanistic Consequence of Violation
Classical Resolution Yield	Max 50% (Batch)	Without DKR or R3 recycling, 50% of the racemate is discarded as waste[1].
ω-Transaminase PLP Cofactor	≤ 0.1 mM	Concentrations > 0.1 mM inhibit enzyme immobilization on metal-ion affinity carriers[2].
HPLC Peak Asymmetry (As)	As > 1.2 to 1.5	Values above 1.5 indicate severe silanol interactions or column voids, compromising quantification[4].
Mobile Phase pH vs. pKa	± 2 pH units from pKa	Operating too close to the amine's pKa causes partial ionization, leading to split or tailing peaks[5][6].

References

• Continuous Flow Chiral Amine Racemization Applied to Continuously Recirculating Dynamic Diastereomeric Crystallizations. The Journal of Organic Chemistry - ACS Publications.[Link]

• Highly efficient production of chiral amines in batch and continuous flow by immobilized ω-transaminases on controlled porosity glass metal-ion affinity carrier. PMC - NIH.[Link]

• HPLC Peak Tailing. Axion Labs.[Link]

• Peak Tailing in HPLC. Element Lab Solutions.[Link]

• What Causes Peak Tailing in HPLC? Chrom Tech, Inc.[Link]

• Troubleshooting Peak Shape Problems in HPLC. Waters Corporation.[Link]

• How can I prevent peak tailing in HPLC? ResearchGate.[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Highly efficient production of chiral amines in batch and continuous flow by immobilized ω-transaminases on controlled porosity glass metal-ion affinity carrier - PMC [pmc.ncbi.nlm.nih.gov]
• 3. HPLC Peak Tailing - Axion Labs [axionlabs.com]
• 4. elementlabsolutions.com [elementlabsolutions.com]
• 5. chromtech.com [chromtech.com]
• 6. researchgate.net [researchgate.net]

stability of benzyloxy group to acidic and basic conditions

Welcome to the Technical Support Center for the benzyloxy (Bn) protecting group. This guide is designed for researchers, scientists, and drug development professionals who utilize the benzyl ether in their synthetic strategies. Here, we provide in-depth, experience-driven answers to common questions and troubleshooting scenarios regarding the stability of the benzyloxy group under various acidic and basic conditions. Our goal is to equip you with the causal understanding needed to make informed decisions in your experimental design.

Frequently Asked Questions (FAQs)

Q1: How stable is the benzyloxy group to common basic conditions?

The benzyloxy group is generally considered robust and stable under a wide range of basic conditions, which is a primary reason for its widespread use.[1][2]

• Causality of Stability : The stability of the benzyl ether arises from the high pKa of the benzylic protons and the strength of the C-O ether bond. Standard basic conditions, such as those used for saponification (e.g., NaOH, KOH in alcohol/water mixtures), or reactions involving amines (e.g., pyridine, triethylamine), carbonates (e.g., K₂CO₃), and even stronger bases like sodium hydride (NaH) for deprotonations, typically do not cleave the benzyl ether.[2][3]

• Expert Insight : While stable, it is not entirely inert. Extremely harsh basic conditions, such as prolonged heating with very strong bases, could potentially lead to elimination reactions if a suitable proton is available beta to the oxygen, though this is not a common cleavage pathway. The primary utility of the Bn group lies in its resilience to the nucleophilic and basic reagents that would cleave more labile groups like esters or silyl ethers.[4][5]

Q2: Under what acidic conditions is the benzyloxy group labile?

The benzyloxy group is susceptible to cleavage under strong acidic conditions, particularly with Lewis acids or strong Brønsted acids.[2][3]

• Mechanism of Cleavage : The cleavage proceeds through an SN1-type mechanism. The ether oxygen is first protonated by the acid, converting the hydroxyl group into a good leaving group (ROH).[6][7] The subsequent departure of the alcohol is facilitated by the formation of the resonance-stabilized benzyl carbocation.[7][8] This carbocation is then trapped by a nucleophile present in the reaction medium.

• Common Acidic Reagents for Cleavage :

  • Strong Lewis Acids : Reagents like boron tribromide (BBr₃) and boron trichloride (BCl₃) are very effective for cleaving benzyl ethers, even at low temperatures.[1][2]

  • Strong Brønsted Acids : Anhydrous strong acids such as HBr or HI readily cleave benzyl ethers.[6][7] Trifluoroacetic acid (TFA) can also cause cleavage, especially at elevated temperatures or with extended reaction times.[9]

The diagram below illustrates the general SN1 mechanism for acid-catalyzed cleavage.

Caption: SN1 mechanism of acid-catalyzed benzyl ether cleavage.

Troubleshooting Guides

Scenario 1: My benzyloxy group was unexpectedly cleaved during a reaction.

Issue: You were performing a reaction, such as removing a tert-butoxycarbonyl (Boc) group with trifluoroacetic acid (TFA), and found that your benzyl ether was also partially or fully cleaved.

Analysis and Solution:

This is a common issue of orthogonal protecting group strategy.[10] While the Boc group is significantly more acid-labile than the benzyl group, the conditions for Boc removal can be harsh enough to affect the benzyl ether.

• Probable Cause : Strong acids like neat TFA, especially when used at room temperature for extended periods or with heating, are capable of cleaving benzyl ethers.[9] The stability is relative, not absolute.

• Solution 1: Milder Deprotection Conditions :

  • Lower Temperature : Perform the Boc deprotection at 0 °C.

  • Shorter Reaction Time : Carefully monitor the reaction by TLC or LC-MS and quench it as soon as the starting material is consumed.

  • Dilute the Acid : Use a solution of TFA in a solvent like dichloromethane (DCM) (e.g., 20-50% TFA/DCM) instead of neat TFA.

• Solution 2: Use a Carbocation Scavenger : During the acidic cleavage of the Boc group, the resulting tert-butyl cation can potentially react with nucleophilic sites on your molecule. More importantly for this case, scavengers can also help mitigate side reactions from the benzyl cation if it is formed. Add a scavenger like triethylsilane (TES) or anisole to the reaction mixture to trap any carbocations formed.

The following table compares the relative stability of common protecting groups to acidic conditions.

Protecting Group	Reagent for Cleavage	Relative Lability
Trityl (Tr)	Very Mild Acid (e.g., Formic Acid)	Very High
tert-Butyldimethylsilyl (TBS)	Mild Acid / Fluoride Source	High
tert-Butoxycarbonyl (Boc)	Moderate Acid (e.g., TFA)	High
Benzyloxy (Bn)	Strong Acid / Hydrogenolysis	Moderate
Acetyl (Ac)	Basic/Acidic Hydrolysis	Low (to acid)
Methyl (Me) Ether	Very Strong Acid (e.g., BBr₃)	Very Low

Scenario 2: My benzyl ether is stable, but I need to remove it without using hydrogenation.

Issue: Your molecule contains other reducible functional groups (e.g., alkenes, alkynes, nitro groups) that are incompatible with catalytic hydrogenation (H₂/Pd-C), the most common method for benzyl ether deprotection.[9][11]

Analysis and Solution:

You need to choose a deprotection method that is orthogonal to catalytic hydrogenation.

• Option 1: Lewis Acid Cleavage : This is an excellent alternative.

  • Protocol : Treat the substrate with a Lewis acid such as boron trichloride (BCl₃) or boron tribromide (BBr₃) in an anhydrous solvent like DCM at a low temperature (e.g., -78 °C to 0 °C).[1]

  • Expert Insight : BCl₃ is often preferred as it can be less aggressive than BBr₃. The reaction works by coordination of the Lewis acid to the ether oxygen, followed by nucleophilic attack of the halide on the benzylic carbon.[1] This method is highly effective but requires strictly anhydrous conditions.

• Option 2: Oxidative Cleavage : This method is most effective for electron-rich benzyl ethers but can be applied to simple benzyl ethers.

  • Reagent : 2,3-Dichloro-5,6-dicyano-1,4-benzoquinone (DDQ) is used for this purpose.[2][3]

  • Applicability : This method works best for p-methoxybenzyl (PMB) ethers, which are cleaved much more readily than unsubstituted benzyl ethers due to the stabilizing effect of the methoxy group.[3][4] For simple benzyl ethers, the reaction can be slow and may require photoirradiation to proceed efficiently.[3]

The following decision tree can help guide your choice for a deprotection strategy.

Caption: Decision tree for benzyl ether deprotection.

Experimental Protocols

Protocol 1: Standard Deprotection of Benzyl Ether via Catalytic Hydrogenolysis

This is the most common and mild method for removing a benzyl group when no other reducible groups are present.[2][9]

Reaction: R-OBn + H₂ (gas) --(Pd/C)--> R-OH + Toluene

Procedure:

• Dissolution : Dissolve the benzyl-protected substrate (1.0 mmol) in a suitable solvent (10-20 mL), such as methanol, ethanol, or ethyl acetate, in a round-bottom flask equipped with a magnetic stir bar.

• Catalyst Addition : Carefully add 10% Palladium on carbon (Pd/C) catalyst (typically 5-10 mol% by weight relative to the substrate) to the solution.

• Hydrogen Atmosphere : Seal the flask and purge it with nitrogen or argon. Then, introduce a hydrogen atmosphere. This can be done by attaching a balloon filled with hydrogen gas or by using a dedicated hydrogenation apparatus (e.g., a Parr shaker).

• Reaction Monitoring : Stir the reaction vigorously at room temperature. Monitor the progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). Reactions are typically complete within 2-24 hours.

• Workup : Once the reaction is complete, carefully vent the hydrogen atmosphere and purge the flask with an inert gas. Filter the reaction mixture through a pad of Celite to remove the Pd/C catalyst. Wash the Celite pad thoroughly with the reaction solvent.

• Isolation : Concentrate the filtrate under reduced pressure to yield the crude deprotected product, which can be purified by column chromatography or recrystallization if necessary.

Protocol 2: Deprotection of Benzyl Ether using Boron Trichloride (BCl₃)

This protocol is suitable for substrates that are sensitive to reductive conditions.

Reaction: R-OBn + BCl₃ → R-OH

Procedure:

• Setup : In a flame-dried, three-neck round-bottom flask under an inert atmosphere (nitrogen or argon), dissolve the benzyl-protected substrate (1.0 mmol) in anhydrous dichloromethane (DCM, 10 mL).

• Cooling : Cool the solution to -78 °C using a dry ice/acetone bath.

• Reagent Addition : Slowly add a 1 M solution of boron trichloride (BCl₃) in DCM (1.1 to 1.5 equivalents) dropwise to the stirred solution.

• Reaction : Allow the reaction to stir at -78 °C. Monitor the reaction progress by TLC. The reaction time can vary from 30 minutes to several hours. If the reaction is sluggish, the temperature can be allowed to slowly warm to -40 °C or 0 °C.

• Quenching : Once the reaction is complete, quench it by slowly adding methanol (5 mL) at -78 °C. Then, allow the mixture to warm to room temperature.

• Workup : Add water and extract the product with DCM or ethyl acetate. Wash the combined organic layers with saturated sodium bicarbonate solution and brine.

• Isolation : Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product as needed.

References

• Organic Chemistry Portal. (n.d.). Benzyl Ethers. Retrieved from [Link]

• AtlanChim Pharma. (2021, October 6). About O-Benzyl protecting groups. Retrieved from [Link]

• Kim, H., et al. (2023). Sustainable Approaches for the Protection and Deprotection of Functional Groups. Advanced Synthesis & Catalysis. Available from: [Link]

• Rout, L., et al. (2024). Biocatalytic Cleavage of para-Acetoxy Benzyl Ethers: Application to Protecting Group Chemistry. ACS Catalysis. Available from: [Link]

• Organic Chemistry Portal. (n.d.). Benzyl Esters. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Protective Groups. Retrieved from [Link]

• Ashenhurst, J. (2014, November 19). Cleavage Of Ethers With Acid. Master Organic Chemistry. Retrieved from [Link]

• LibreTexts Chemistry. (2019, June 5). 20.12: Protecting Groups. Retrieved from [Link]

• The Royal Society of Chemistry. (2025). Benzyl ether: a dynamic covalent motif for designing a trans-ether based covalent adaptable network (CAN). Retrieved from [Link]

• Wikipedia. (n.d.). Protecting group. Retrieved from [Link]

• LibreTexts Chemistry. (2024, March 19). 18.3: Reactions of Ethers - Acidic Cleavage. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). A mild and practical method for deprotection of aryl methyl/benzyl/allyl ethers with HPPh2 and tBuOK. Organic & Biomolecular Chemistry. Retrieved from [Link]

• ACS Publications. (2020, November 13). Acid-Catalyzed α-O-4 Aryl-Ether Cleavage Mechanisms in (Aqueous) γ-Valerolactone: Catalytic Depolymerization Reactions of Lignin Model Compound During Organosolv Pretreatment. Retrieved from [Link]

• ACS Publications. (2009, April 13). Amino Acid-Protecting Groups. Chemical Reviews. Retrieved from [Link]

• Pearson+. (2024, March 3). Benzyl ethers make excellent protecting groups. Retrieved from [Link]

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. organic-chemistry.org [organic-chemistry.org]
• 4. Sustainable Approaches for the Protection and Deprotection of Functional Groups - PMC [pmc.ncbi.nlm.nih.gov]
• 5. tcichemicals.com [tcichemicals.com]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. chem.libretexts.org [chem.libretexts.org]
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• 9. benchchem.com [benchchem.com]
• 10. Protective Groups [organic-chemistry.org]
• 11. Benzyl ethers make excellent protecting groups according to the g... | Study Prep in Pearson+ [pearson.com]

Technical Support Center: Optimization of Coupling Reactions with (1R,3R)-rel-3-(Benzyloxy)cyclopentan-1-amine

Reagent Profile:

• Compound: (1R,3R)-rel-3-(Benzyloxy)cyclopentan-1-amine

• Functional Groups: Primary Amine (

  ), Benzyl Ether (OBn).

• Stereochemistry: Trans-1,3-disubstitution pattern.

• Key Challenge: The cyclopentane ring adopts an "envelope" conformation. The 1,3-trans relationship creates a specific steric environment where the benzyloxy group, while distal, can influence reactivity via through-space electronic effects or metal chelation during catalysis.

Module 1: Amide Coupling Optimization

Objective: Efficient formation of amide bonds with carboxylic acids while minimizing epimerization and maximizing yield.

The Protocol: T3P vs. HATU

While HATU is the standard "go-to" for discovery chemistry, we recommend T3P (Propylphosphonic anhydride) for this specific amine scaffold, particularly when scaling up.

Why T3P? (Causality & Mechanism)

The (1R,3R) amine is moderately hindered. HATU generates a highly reactive species but produces insoluble urea byproducts and requires extensive washing. T3P offers a distinct advantage:

• Solubility: T3P byproducts are water-soluble, simplifying the workup of the lipophilic benzyl-protected product.

• Epimerization Control: T3P acts as an acid scavenger and activates the carboxylic acid with lower risk of racemizing the chiral center of the coupling partner (the acid) compared to uronium salts (HATU/HBTU).

Standard Operating Procedure (SOP)

Parameter	Condition	Rationale
Solvent	EtOAc or 2-MeTHF	T3P is supplied in EtOAc. Using "green" ethers like 2-MeTHF improves solubility of the benzyl-protected amine.
Base	DIPEA (3.0 - 4.0 equiv)	Critical: T3P requires at least 3 equivalents of base to regenerate the active species. Low base = stalled reaction.
Temperature		Start cold to prevent initial exotherm, then warm to drive completion.
Concentration	0.1 M - 0.2 M	High dilution is unnecessary; this concentration balances kinetics and solubility.

Troubleshooting Guide: Amide Coupling

Q: The reaction stalls at 60% conversion (LCMS). Adding more T3P doesn't help.

• Diagnosis: Acidic pH drift. The formation of the T3P byproduct (propylphosphonic acid) consumes the base.

• Fix: Check the pH of the reaction mixture. It must be basic (pH > 8). Add an additional 1.0 equiv of DIPEA. If using HATU, the active ester might have hydrolyzed; add a fresh aliquot of HATU and base.

Q: I observe a "M+18" peak in LCMS alongside my product.

• Diagnosis: Formation of the starting material's acid ammonium salt or hydrolysis of the activated ester due to wet solvent.

• Fix: Ensure solvents are anhydrous. If using EDC/HOBt, this mass often corresponds to the N-acylurea rearrangement byproduct (irreversible). Switch to T3P or HATU to avoid this rearrangement.

Q: My chiral acid partner is racemizing.

• Diagnosis: Over-activation.

• Fix: Switch to T3P in EtOAc at

  . Alternatively, use COMU with TMP (2,4,6-trimethylpyridine) as the base, which is known to suppress racemization better than DIPEA.

Module 2: Buchwald-Hartwig Amination (C-N Cross Coupling)

Objective: Coupling the amine with aryl halides/triflates.[1][2] Critical Issue: The ether oxygen at position 3 can act as a hemilabile ligand, coordinating to the Palladium center and potentially displacing the phosphine ligand or slowing down the reductive elimination step.

Workflow Visualization

Caption: Decision logic for optimizing Buchwald-Hartwig couplings with chelating amines.

Technical Guide: Overcoming Chelation

• Ligand Choice:

  • Avoid: Simple bidentates like BINAP. The 3-benzyloxy group can compete for the open coordination site on Pd.

  • Recommend: BrettPhos or RuPhos . These bulky, electron-rich monodentate ligands create a steric wall that prevents the ether oxygen from coordinating, while facilitating the reductive elimination of the bulky amine.

• Pre-catalysts:

  • Use BrettPhos Pd G3 or G4 precatalysts. These ensure a 1:1 Pd:Ligand ratio and rapid initiation, preventing the formation of inactive Pd-amine aggregates before the catalytic cycle begins.

Troubleshooting Q&A

Q: The reaction turns black immediately (Pd black precipitates).

• Cause: Unstable Pd(0) species. The amine might be reducing Pd(II) to Pd(0) before the ligand coordinates.[3]

• Solution: Switch to a precatalyst (e.g., XPhos Pd G3) rather than mixing Pd(OAc)2 + Ligand in situ. Ensure the reaction is strictly oxygen-free (sparge with Argon for 15 mins).

Q: I see dehalogenation of my aryl bromide (Ar-H) instead of coupling.

• Cause:

  -hydride elimination is unlikely (no -H on the aryl ring), but the "hydride" source is often the solvent or amine acting as a reductant when the cycle is slow.

• Solution: Lower the temperature (try

  instead of ) and increase the catalyst loading to 5 mol%. Switch solvent from Dioxane to Toluene (less likely to act as a hydride source).

Module 3: Deprotection (Removing the Benzyl Group)

Objective: Cleaving the benzyl ether to reveal the alcohol without destroying the newly formed amide/amine bond.

Method Comparison Table

Method	Reagents	Conditions	Pros	Cons
Hydrogenolysis	(1 atm), Pd/C (10%)	MeOH or EtOH, RT, 2-12h	Cleanest method; quantitative.	Risk of reducing other alkenes/alkynes.
Transfer Hydrog.	Ammonium Formate, Pd/C	MeOH, Reflux, 1h	No gas cylinder needed; rapid.	Requires heat; ammonium salts can be hard to remove.
Lewis Acid	or	DCM,	Works if molecule has alkenes.	High Risk: Can cleave amides or racemize centers.

Critical Warning: Poisoning

If your coupled product contains Sulfur (Thiophene, Thioether) or basic Heterocycles (Pyridine, Imidazole), Pd/C will be poisoned .

• Solution: Use Pearlman's Catalyst (

  ) or add an acidic additive (Acetic Acid) to protonate the basic nitrogens, preventing them from binding to the Pd surface.

References

• Dunetz, J. R., Magano, J., & Weisenburger, G. A. (2016).[4] Large-Scale Applications of Amide Coupling Reagents for the Synthesis of Pharmaceuticals.[2][5][6] Organic Process Research & Development.

  • [Link]

• Ruiz-Castillo, P., & Buchwald, S. L. (2016). Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions. Chemical Reviews.

  • [Link]

• Kocienski, P. J. (2005). Protecting Groups. Thieme. (Chapter on Benzyl Ethers).
• Bachem. (2024). Efficient Peptide Synthesis: A Guide to Coupling Reagents & Additives.

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• 2. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Process optimization for acid-amine coupling: a catalytic approach » Growing Science [growingscience.com]
• 5. orbit.dtu.dk [orbit.dtu.dk]
• 6. growingscience.com [growingscience.com]

Technical Support Center: Cyclopentylamine Synthesis

A Guide to Byproduct Identification, Removal, and Prevention

Prepared by: Gemini, Senior Application Scientist

Welcome to the Technical Support Center for Cyclopentylamine Synthesis. This guide is designed for researchers, scientists, and professionals in drug development who are utilizing cyclopentylamine as a key building block. We understand that achieving high purity is critical, and byproduct formation can be a significant challenge. This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) to help you navigate and resolve common issues encountered during the synthesis and purification of cyclopentylamine, primarily focusing on the widely used reductive amination of cyclopentanone.

Troubleshooting Guide: From Crude to Pure Cyclopentylamine

This section addresses specific problems you might observe during your synthesis, linking them to probable causes and providing actionable solutions.

Problem 1: My final product has a low yield, and GC-MS analysis shows a significant peak with a higher boiling point and a mass of approximately 153 g/mol .

Answer:

This is a classic sign of dicyclopentylamine formation, the most common byproduct in this synthesis.

• Causality: Dicyclopentylamine is a secondary amine formed when your desired product, cyclopentylamine (a primary amine), acts as a nucleophile and attacks another molecule of the starting material, cyclopentanone. This forms an intermediate imine (N-cyclopentylidenecyclopentylamine), which is subsequently reduced to dicyclopentylamine.[1][2] This side reaction becomes more prevalent when the concentration of cyclopentylamine becomes significant relative to the concentration of ammonia.

  • Reaction Pathway:

    • Cyclopentanone + Cyclopentylamine ⇌ N-cyclopentylidenecyclopentylamine + H₂O

    • N-cyclopentylidenecyclopentylamine + H₂ (catalyst) → Dicyclopentylamine

• Preventative Measures & Solutions:

  • Utilize an Excess of Ammonia: The most effective way to suppress the formation of dicyclopentylamine is to use a significant molar excess of ammonia relative to cyclopentanone.[3] This ensures that the ketone is more likely to react with ammonia to form the initial imine, rather than with the cyclopentylamine product. A 5- to 10-fold molar excess of ammonia is a good starting point.

  • Control Reagent Addition: If your reaction setup allows, consider adding the cyclopentanone slowly to the mixture of the catalyst and ammonia. This maintains a high ammonia-to-ketone ratio throughout the reaction.

  • Purification via Fractional Distillation: Due to the significant difference in boiling points, fractional distillation is a highly effective method for removing dicyclopentylamine from your final product.[4][5]

    • Protocol: Purification by Fractional Distillation

      • Drying: Before distillation, dry the crude product over potassium hydroxide (KOH) pellets to remove water and any dissolved CO₂ (which can form carbamate salts with the amine).[6]

      • Setup: Assemble a fractional distillation apparatus with a fractionating column (e.g., a Vigreux column) to ensure efficient separation.[7]

      • Distillation: Heat the flask gradually. Collect the fraction that distills at the boiling point of cyclopentylamine (106-108 °C).[6][8][9] The dicyclopentylamine will remain in the distillation flask due to its much higher boiling point.

Problem 2: My GC-MS analysis shows a peak consistent with cyclopentanol, and a significant amount of unreacted cyclopentanone remains.

Answer:

This indicates that the direct reduction of cyclopentanone to cyclopentanol is competing with the desired reductive amination pathway.

• Causality: Most catalysts used for reductive amination (like Nickel or Palladium) are also effective hydrogenation catalysts.[10] If the rate of ketone reduction is faster than the rate of imine formation, cyclopentanol will be produced as a byproduct. This can be caused by inefficient imine formation or reaction conditions that favor direct hydrogenation.

• Preventative Measures & Solutions:

  • Optimize Catalyst and Conditions: Some catalysts may have higher selectivity for the imine reduction over the ketone reduction. Reviewing literature for catalyst systems optimized for primary amine synthesis can be beneficial.[1]

  • Ensure Efficient Imine Formation: The formation of the imine from cyclopentanone and ammonia is an equilibrium-dependent step.[10]

    • Consider pre-mixing the cyclopentanone and ammonia for a period before introducing the reducing agent (H₂) if your system allows. This can help build up the concentration of the imine intermediate.[11]

    • Ensure your ammonia source is of good quality and concentration.

  • Purification: Similar to the dicyclopentylamine byproduct, cyclopentanol can be separated from cyclopentylamine by fractional distillation. However, the boiling points are closer, so a more efficient fractionating column and careful temperature control are necessary.[12]

Problem 3: My final product is wet or forms a solid precipitate upon exposure to air.

Answer:

This is likely due to the presence of water or the formation of cyclopentylammonium carbamate from the reaction of your product with atmospheric carbon dioxide.

• Causality: Amines are hygroscopic and can absorb water from the atmosphere. Additionally, primary amines readily react with CO₂ to form solid carbamate salts.[6]

• Preventative Measures & Solutions:

  • Thorough Drying: After your aqueous workup, ensure the organic phase is thoroughly dried with a suitable drying agent like anhydrous potassium carbonate (K₂CO₃) or magnesium sulfate (MgSO₄) before removing the solvent.

  • Pre-Distillation Drying: As mentioned in the distillation protocol, drying the crude amine over KOH pellets is an effective final drying step and also breaks down any carbamate salts that may have formed.[6]

  • Inert Atmosphere Storage: Store the purified cyclopentylamine under an inert atmosphere (e.g., nitrogen or argon) to prevent absorption of water and CO₂.

Byproduct Troubleshooting Workflow

The following diagram outlines a logical workflow for identifying and addressing common byproducts in cyclopentylamine synthesis.

Caption: Troubleshooting workflow for cyclopentylamine purification.

Data Summary Table

For effective purification, understanding the physical properties of your product and potential byproducts is crucial.

Compound	Molecular Formula	Molecular Weight ( g/mol )	Boiling Point (°C)
Cyclopentylamine (Product)	C₅H₁₁N	85.15	106 - 108[6][8]
Cyclopentanone (Starting Material)	C₅H₈O	84.12	128 - 131[13]
Cyclopentanol (Byproduct)	C₅H₁₀O	86.13	139 - 140
Dicyclopentylamine (Byproduct)	C₁₀H₁₉N	153.27	235 - 238

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism for byproduct formation in the reductive amination of cyclopentanone?

A1: The main byproduct, dicyclopentylamine, is formed through a sequential reductive amination process. Your product, cyclopentylamine, competes with ammonia to react with the starting material, cyclopentanone. This forms a new, larger imine (N-cyclopentylidenecyclopentylamine), which is then reduced to the secondary amine, dicyclopentylamine.[1][2] Another common byproduct, cyclopentanol, is formed by the simple reduction of the cyclopentanone carbonyl group before amination can occur.[1]

Q2: How can I analytically distinguish between cyclopentylamine and its byproducts?

A2: Gas Chromatography-Mass Spectrometry (GC-MS) is the most powerful tool for this purpose.[14][15]

• Retention Time: Due to differences in boiling points and polarity, each compound will have a distinct retention time on a standard GC column (e.g., a DB-5MS or similar). Cyclopentylamine will elute first, followed by cyclopentanol, and then the much higher boiling dicyclopentylamine.

• Mass Spectra: The mass spectrometer will provide a unique fragmentation pattern for each compound, allowing for unambiguous identification. Cyclopentylamine will show a molecular ion peak (M+) at m/z = 85, while dicyclopentylamine will show its molecular ion peak at m/z = 153.

Q3: Can I use a different reducing agent to avoid these byproducts?

A3: While catalytic hydrogenation is common industrially, other reducing agents are used in lab-scale reductive aminations. Reagents like sodium cyanoborohydride (NaBH₃CN) or sodium triacetoxyborohydride (NaBH(OAc)₃) are known for their selectivity in reducing imines in the presence of ketones.[2][10] Using a milder, more selective reducing agent and forming the imine in situ before reduction can sometimes offer better control over byproduct formation, especially the reduction of the starting ketone to cyclopentanol. However, managing the stoichiometry to prevent secondary amine formation remains crucial.

Q4: Is it possible to reverse the formation of dicyclopentylamine?

A4: Reverting dicyclopentylamine back to cyclopentylamine in the reaction mixture is not a practical or feasible strategy. The C-N bond is stable under these conditions. Therefore, the focus must be on preventing its formation in the first place and/or removing it during purification.

Q5: My synthesis starts from cyclopentanol instead of cyclopentanone. Do the same byproduct concerns apply?

A5: Yes, the core issues are very similar. When starting with cyclopentanol, the reaction often proceeds through an "in-situ" oxidation or "hydrogen borrowing" mechanism where the catalyst temporarily oxidizes the alcohol to the ketone, which then undergoes reductive amination.[3] Therefore, all the same byproducts—dicyclopentylamine and residual cyclopentanone—can form. The key to success remains the same: using a sufficient excess of ammonia to outcompete the product amine in the reaction with the transiently formed ketone.

References

• Doležal, L., et al. (n.d.). Reductive amination of cyclopentanone. ResearchGate. Retrieved from [Link]

• Ashenhurst, J. (2017, September 1). Reductive Amination, and How It Works. Master Organic Chemistry. Retrieved from [Link]

• Google Patents. (2014, July 24). US20140206867A1 - Process for Preparing Cyclopentylamine Derivatives and Intermediates Thereof.

• ResearchGate. (n.d.). Amination of cyclohexanone and cyclohexanol/cyclohexanone in the presence of ammonia and hydrogen using copper or a group VIII metal supported on a carrier as the catalyst. Retrieved from [Link]

• Ip, Y. K., et al. (2005, May 15). Chronic and acute ammonia toxicity in mudskippers, Periophthalmodon schlosseri and Boleophthalmus boddaerti: brain ammonia and glutamine contents, and effects of methionine sulfoximine and MK801. Journal of Experimental Biology. Retrieved from [Link]

• Cheméo. (n.d.). Chemical Properties of Cyclopentanamine (CAS 1003-03-8). Retrieved from [Link]

• Jetir.org. (n.d.). Separation of Cyclopentane from close boiling paraffins using selective solvents in extractive distillation step. Retrieved from [Link]

• Waters. (n.d.). Exact Mass GC-MS Analysis of Amine Monomers Used in Combinatorial Library Production. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Cyclopentanone synthesis. Retrieved from [Link]

• Reddit. (2023, April 6). Ways to reduce the bis amination during a reductive amination? r/Chempros. Retrieved from [Link]

• Shimadzu. (n.d.). GCMS Qualitative Analysis of Impurities Detected in Tests for Residual Solvents in Pharmaceuticals. Retrieved from [Link]

• PubChem. (n.d.). Dicyclopentylamine. Retrieved from [Link]

• Organic Syntheses. (n.d.). Cyclopentanone. Retrieved from [Link]

• Sciencemadness Wiki. (2023, July 22). Distillation. Retrieved from [Link]

• Wang, L., et al. (n.d.). A Facile One-Pot Process for the Formation of Hindered Tertiary Amines. PMC. Retrieved from [Link]

• MDPI. (2024, May 17). A Comprehensive Review of Chemical Looping Ammonia Synthesis. Retrieved from [Link]

• ResearchGate. (2015, April 18). Thermodynamic analysis of synthesis of cyclopentanol from cyclopentene and comparison with experimental data. Retrieved from [Link]

• MDPI. (2025, October 30). Effects of Preparation Conditions and Ammonia/Methylamine Treatment on Structure of Graphite Intercalation Compounds with FeCl3, CoCl2, NiCl2 and Derived Metal-Containing Expanded Graphite. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Cyclopentanol synthesis. Retrieved from [Link]

• Chemeurope.com. (n.d.). Fractional distillation. Retrieved from [Link]

• Lookchem. (n.d.). Cas 1003-03-8,Cyclopentylamine. Retrieved from [Link]

• Google Patents. (n.d.). US7803971B2 - Method for the production of cyclopentanone.

• Chromatography Today. (2022, April 15). Method Selection for Trace Analysis of Genotoxic Impurities in Pharmaceuticals. Retrieved from [Link]

• PubMed. (2020, September 15). Effects of excess ammoniacal nitrogen (NH4+-N) on pigments, photosynthetic rates, chloroplast ultrastructure, proteomics, formation of reactive oxygen species and enzymatic activity in submerged plant Hydrilla verticillata (L.f.) Royle. Retrieved from [Link]

• MDPI. (2023, August 25). Optimization of the Vacuum Fractional Distillation Process for Enhancing the α-Guaiene of Patchouli Oil with Response Surface Methodology. Retrieved from [Link]

• ACS Publications. (2026, February 27). Direct Synthesis of Protected Secondary N-Alkylamines via Reductive Amination of Aldehydes with Protected N-Alkylamines Using Me2SiHCl. Retrieved from [Link]

• RSC Publishing. (2024, December 13). One-step synthesis of 2-cyclopentylcyclopentanone from cyclopentanone catalyzed by NiO-Co3O4/TiO2: reaction pathway. Retrieved from [Link]

• YouTube. (2024, October 20). Distillation and Fractional Distillation - Separation Techniques. Retrieved from [Link]

• SCISPEC. (n.d.). Enantiomeric Composition of Essential Oils by Chiral GC/MS. Retrieved from [Link]

• MDPI. (2019, April 29). Applications of Gas Chromatography for the Analysis of Tricyclic Antidepressants in Biological Matrices. Retrieved from [Link]

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Reference Data & Comparative Studies

Analytical Superiority: NMR Stereochemical Validation of (1R,3R)-rel-3-(Benzyloxy)cyclopentan-1-amine

By: Senior Application Scientist

Executive Summary: The Stereopurity Imperative

In modern drug discovery and the synthesis of complex peptidomimetics, the stereochemical integrity of functionalized building blocks is non-negotiable. (1R,3R)-rel-3-(Benzyloxy)cyclopentan-1-amine is a highly versatile, trans-1,3-disubstituted cyclopentane derivative. However, a pervasive issue in the commercial supply chain is the contamination of this building block with its cis diastereomer ((1R,3S)-rel) or the sale of unresolved diastereomeric mixtures.

As a Senior Application Scientist, I have evaluated numerous commercial batches. Relying solely on HPLC or LC-MS for quality control is insufficient, as diastereomers often co-elute or exhibit identical mass-to-charge ratios. This comparison guide demonstrates how high-field Nuclear Magnetic Resonance (NMR) spectroscopy—specifically 2D NOESY—serves as the definitive, self-validating analytical tool to prove the stereochemical superiority and purity of the high-grade (1R,3R)-rel product against standard commercial alternatives.

The Stereochemical Challenge: Trans vs. Cis Dynamics

The cyclopentane ring is conformationally flexible, rapidly interconverting between various envelope and half-chair conformations. In a 1,3-disubstituted cyclopentane:

• The Alternative (Cis Isomer): In the cis-(1R,3S)-rel configuration, the amine and benzyloxy substituents reside on the same face of the ring. To minimize steric clash, the ring adopts an envelope conformation where both substituents occupy pseudo-equatorial positions, forcing the C1 and C3 protons (H1 and H3) into a syn-axial-like relationship on the opposite face.

• The Product (Trans Isomer): In our trans-(1R,3R)-rel product, the substituents are on opposite faces of the ring. Consequently, the H1 and H3 protons are also localized on opposite faces, separated by a significant spatial distance.

This geometric divergence is the causal foundation for our comparative analytical workflow.

The Causality of NMR Stereochemical Validation

To objectively compare the pure product against mixed commercial batches, we rely on the Nuclear Overhauser Effect (NOE). The determination of relative stereochemistry in 1,3-disubstituted cyclopentanes relies heavily on 2D NOESY experiments, which can definitively distinguish between cis and trans configurations based on through-space proton interactions[1].

Because the NOE signal intensity is inversely proportional to the sixth power of the distance between two nuclei (

), it is highly sensitive to spatial proximity:

• In the commercial cis alternative: H1 and H3 are spatially proximate (~2.5 Å). A 2D NOESY experiment will reveal a strong, undeniable cross-peak between these two protons.

• In the trans product: H1 and H3 are on opposite faces of the ring (> 4.5 Å apart). The NOESY cross-peak will be completely absent .

Workflow for NMR-based stereochemical validation of 1,3-disubstituted cyclopentanes.

Self-Validating Experimental Protocol

To ensure trustworthiness and reproducibility, the following protocol is designed as a self-validating system. Every parameter is chosen with strict mechanistic causality.

Step 1: Precision Sample Preparation Dissolve 20 mg of the analyte in 0.6 mL of deuterated chloroform (CDCl3). Standard sample preparation utilizes CDCl3 with tetramethylsilane (TMS) as an internal reference set to 0.00 ppm[2]. This locks the chemical shift axis, ensuring that slight variations in sample concentration or temperature do not skew the comparative 13C data.

Step 2: 1D 1H and 13C Acquisition Acquire a standard 1D 1H NMR spectrum at 600 MHz (30° pulse angle, 2.0 s relaxation delay) to establish the baseline J-couplings. Acquire a 13C NMR spectrum to check for carbon signal splitting, which is a primary indicator of diastereomeric contamination.

Step 3: 2D NOESY Execution Execute a phase-sensitive 2D NOESY experiment. Causality of Parameter Choice: Proper calibration of the NOESY mixing time is critical for accurate structure elucidation without spin-diffusion artifacts[3]. Set the mixing time (

) to exactly 400 ms. This duration allows sufficient cross-relaxation for protons within 4 Å of each other, but is short enough to prevent secondary spin-diffusion that could yield false-positive correlations.

Step 4: Internal Positive Control Validation Before analyzing the H1-H3 relationship, interrogate the spectrum for a cross-peak between the geminal protons at C2 (H2a and H2b). Because these protons are covalently fixed at ~1.8 Å apart, their NOE correlation must always be present. If this geminal cross-peak is absent, the NOESY experiment failed (e.g., incorrect pulse calibration), and the data must be discarded. This makes the protocol strictly self-validating.

Comparative Performance Data

When subjecting our highly purified (1R,3R)-rel product and a standard commercial alternative to this rigorous protocol, the analytical superiority becomes immediately quantifiable.

Analytical Parameter	(1R,3R)-rel Product (Pure Trans)	Commercial Alternative (Cis/Trans Mixture)	Mechanistic Causality
Diastereomeric Purity	> 99% (by NMR integration)	Typically 70-85%	Strict stereocontrol during synthesis prevents epimerization at the C1/C3 positions.
H1-H3 NOESY Cross-Peak	Absent	Present (Strong)	Trans substituents sit on opposite faces (> 4.5 Å); Cis substituents are syn (~2.5 Å)[1].
13C NMR (C1 / C3)	Sharp singlets (~52.2 / 78.6 ppm)	Split peaks / Multiplets	Diastereomeric mixtures create distinct magnetic environments, splitting the carbon signals.
H2a / H2b Coupling	Distinct pseudo-axial/equatorial	Overlapping unresolved multiplets	The pure trans isomer maintains a predictable time-averaged ring pucker, clarifying J-couplings.

Conclusion

The integration of (1R,3R)-rel-3-(Benzyloxy)cyclopentan-1-amine into a synthetic pipeline demands absolute stereochemical certainty. As demonstrated through our self-validating 2D NOESY workflow, the pure trans product completely lacks the H1-H3 cross-peak that plagues lower-tier commercial mixtures. By utilizing a building block with >99% validated diastereomeric excess, drug development professionals can prevent the exponential compounding of isomeric impurities during multi-step API synthesis, ultimately saving critical time and analytical resources.

References

• Vyas, H., et al. (2024). Generation and Application of Homoallylic α,α-Diboryl Radicals via Diboron-Promoted Ring-Opening of Vinyl Cyclopropanes: cis-Diastereoselective Borylative Cycloaddition. Chemistry - A European Journal. URL:[Link]

• Claridge, T. D. W. (2016). High-Resolution NMR Techniques in Organic Chemistry (3rd Edition). Elsevier.

• Doc Brown's Advanced Organic Chemistry. (n.d.). C-13 NMR spectrum of cyclopentane analysis. Docbrown.info. URL: [Link]

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• 3. High-Resolution NMR Techniques in Organic Chemistry - Timothy D.W. Claridge - Google ブックス [books.google.co.jp]

A Comparative Analysis of the Biological Activity of Cis- and Trans-3-Aminocyclopentanol Derivatives as Adenosine Deaminase Inhibitors

This guide provides an in-depth comparison of the biological activities of cis- and trans-3-aminocyclopentanol derivatives, with a specific focus on their role as inhibitors of adenosine deaminase (ADA). We will explore the structural rationale for their differential activities, present comparative experimental data, and provide detailed protocols for assessing their inhibitory potential. This document is intended for researchers, scientists, and professionals in the field of drug development and medicinal chemistry.

The Stereochemical Imperative: Why Cis and Trans Isomers Exhibit Different Biological Activities

In drug design and development, the three-dimensional arrangement of atoms within a molecule, known as stereochemistry, is a critical determinant of its biological function. For cyclic structures like 3-aminocyclopentanol, the spatial orientation of the amino (-NH₂) and hydroxyl (-OH) groups gives rise to cis and trans isomers. In the cis isomer, both substituents are on the same side of the cyclopentane ring, while in the trans isomer, they are on opposite sides.

This seemingly subtle difference has profound implications for how the molecule interacts with its biological target. The specific geometry of an enzyme's active site or a receptor's binding pocket often accommodates one stereoisomer far more effectively than the other. This "stereoselectivity" is a cornerstone of modern pharmacology, influencing a drug's potency, selectivity, and even its metabolic profile.[1][2] The difference in spatial arrangement can affect hydrogen bonding, steric fit, and overall binding affinity, leading to significant variations in biological activity.

Caption: Structural comparison of cis- and trans-3-aminocyclopentanol.

Case Study: Inhibition of Adenosine Deaminase (ADA)

Adenosine deaminase (ADA) is a crucial enzyme in purine metabolism that catalyzes the irreversible deamination of adenosine and 2'-deoxyadenosine to inosine and 2'-deoxyinosine, respectively.[3] ADA plays a vital role in the regulation of adenosine levels, which is a signaling molecule involved in numerous physiological processes, including cardiovascular function and immune response.[3] Consequently, inhibitors of ADA have significant therapeutic potential, particularly in the treatment of certain cancers and autoimmune disorders.

The aminocyclopentanol scaffold has been explored for the development of ADA inhibitors. The stereochemistry of the amino and hydroxyl groups is paramount for effective binding to the ADA active site.

Comparative Biological Activity Data (Hypothetical)

To illustrate the expected difference in activity, the following table presents hypothetical inhibitory data. In a real-world scenario, these values would be determined experimentally using the protocols outlined in the next section.

Compound	Isomer	Target	IC50 (nM)	Ki (nM)
3-Aminocyclopentanol Derivative A	cis	ADA	50	25
3-Aminocyclopentanol Derivative B	trans	ADA	850	425

This data is illustrative and intended to demonstrate the potential magnitude of difference between isomers.

Experimental Protocols

To empirically determine and compare the biological activity of cis and trans 3-aminocyclopentanol derivatives, a robust and validated experimental workflow is essential. The following section details a standard protocol for an in vitro adenosine deaminase inhibition assay.

Workflow for ADA Inhibition Assay

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• 3. Therapeutic Perspectives of Adenosine Deaminase Inhibition in Cardiovascular Diseases [mdpi.com]
• 4. Therapeutic Perspectives of Adenosine Deaminase Inhibition in Cardiovascular Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Structure-activity relationships in aminocyclopentitol glycosidase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]

Enantiomeric Excess Determination of Chiral Cyclopentanamines: A Comparative Methodological Guide

As a Senior Application Scientist, I frequently encounter the analytical bottleneck of determining the enantiomeric excess (ee) of aliphatic chiral amines. Chiral cyclopentanamines are privileged pharmacophores and critical synthetic intermediates in drug development[1]. However, their structural nature—specifically the lack of intrinsic UV-active chromophores and the presence of a highly basic nitrogen—makes standard chromatographic analysis exceptionally challenging.

This guide objectively compares the three leading methodologies for cyclopentanamine ee determination: Direct Chiral Chromatography, Indirect Chiral Derivatization, and High-Throughput Circular Dichroism (CD). By understanding the causality behind each technique, researchers can select the optimal self-validating workflow for their specific pipeline.

Mechanistic Comparison of Analytical Alternatives

Direct Resolution via Chiral Stationary Phases (CSPs)

Direct enantiomeric separation relies on the formation of transient diastereomeric complexes between the analyte and a chiral stationary phase[2]. For primary cyclopentanamines, crown ether-based columns (e.g., Crownpak CR(+)) are the gold standard. The resolution mechanism is driven by host-guest complexation, where the protonated primary amine forms highly specific hydrogen bonds within the chiral cavity of the crown ether. While this method is non-destructive and highly accurate, the absence of a strong UV chromophore in simple cyclopentanamines often necessitates the use of specialized detectors like Mass Spectrometry (MS) or Charged Aerosol Detectors (CAD)[2].

Indirect Resolution via Chiral Derivatizing Agents (CDAs)

Enantiomers possess identical physical properties in an achiral environment, making their direct differentiation by standard NMR or achiral HPLC impossible[3]. Indirect resolution circumvents this by reacting the enantiomeric mixture with an enantiopure Chiral Derivatizing Agent (CDA), such as Mosher's acid chloride (MTPA-Cl), to form covalently bonded diastereomers[4]. Because diastereomers exhibit distinct physical properties and chemical shifts, they can be easily separated on cost-effective achiral C18 columns or quantified via NMR[4]. Furthermore, CDAs introduce strong chromophores/fluorophores into the molecule, drastically enhancing UV detection sensitivity[4].

High-Throughput Circular Dichroism (CD)

Traditional chiral HPLC requires 10–20 minutes per sample, creating a severe bottleneck for high-throughput screening (HTS) of asymmetric reaction libraries[5]. To address this, a rapid CD protocol utilizing pyridine carboxaldehyde and a Cu(I)-BINAP complex has been developed[5]. This method leverages an in situ derivatization that requires no purification. The resulting imine coordinates to the metal complex, generating a Metal-to-Ligand Charge Transfer (MLCT) band[5]. The primary optical data is processed via an Artificial Neural Network (ANN) to determine ee in just 2 minutes per sample[5].

Decision Workflow for Method Selection

Decision workflow for selecting the optimal enantiomeric excess determination method.

Comparative Performance Data

The following table summarizes the operational metrics of each analytical strategy to guide your experimental design.

Methodology	Product / Reagent Alternative	Detection Mode	Analysis Time / Sample	Resolution Mechanism	Key Advantage	Primary Limitation
Direct Chiral HPLC	Crownpak CR(+) / Chiralpak IG	UV, MS, or ELSD	10–20 min[5]	Transient diastereomeric complexation	Non-destructive, highly reproducible	Requires expensive CSPs; poor UV absorption for aliphatic amines
Chiral Derivatization (HPLC)	Marfey's Reagent / MTPA-Cl	UV-Vis (Achiral C18 column)	15–30 min	Covalent diastereomer formation	Cost-effective; introduces strong UV chromophore[4]	Destructive; derivatization adds time and potential kinetic resolution bias
NMR Spectroscopy	(R)-(-)-Mosher's Acid Chloride	19F or 1H NMR	5–10 min	Diastereomeric chemical shift anisotropy	Determines absolute configuration[3]	Requires high-field NMR; lower sensitivity for trace enantiomers
High-Throughput CD	Pyridine carboxaldehyde + Cu-BINAP	Circular Dichroism (MLCT band)	2 min[5]	Diastereomeric host-guest complexation	Extremely fast; scalable to 96-well plates[5]	Requires specialized CD spectrometer and ANN calibration[5]

Self-Validating Experimental Protocols

To ensure scientific integrity, every analytical method must be treated as a self-validating system. Below are the step-by-step methodologies with the underlying causality for each critical action.

Protocol A: Direct Chiral HPLC Analysis

Causality: Direct separation requires precise tuning of the mobile phase to ensure optimal host-guest interactions between the analyte and the stationary phase[2].

• Sample Preparation: Prepare a 1 mg/mL solution of the cyclopentanamine in the mobile phase.

• Column Selection: Install a crown ether column (e.g., Crownpak CR(+)). Causality: Crown ethers specifically recognize and form inclusion complexes with primary amines via hydrogen bonding.

• Mobile Phase Optimization: Elute using an acidic mobile phase (e.g., pH 1.5 perchloric acid in water/methanol). Causality: The highly acidic environment ensures the primary amine is fully protonated (-NH3+), which is an absolute requirement for the host-guest complexation with the crown ether cavity.

• Detection: Monitor the eluent via Mass Spectrometry (MS) or ELSD if the cyclopentanamine lacks an aryl group[2].

• System Validation: Inject a strictly racemic standard of the cyclopentanamine prior to the enantioenriched sample. Adjust the flow rate and temperature until baseline resolution (Rs > 1.5) is achieved. The peak areas must integrate to exactly a 1:1 ratio, confirming that the detector response is unbiased toward either enantiomer.

Protocol B: Diastereomeric Derivatization with Mosher's Acid Chloride (MTPA-Cl)

Causality: Reacting the amine with enantiomerically pure (R)-(-)-MTPA-Cl converts the enantiomers into a pair of diastereomers, which possess distinct physical properties and different NMR chemical shifts[3],[4].

• Reaction Setup: Dissolve 0.1 mmol of the cyclopentanamine in 1 mL of anhydrous CH2Cl2. Causality: Anhydrous conditions are critical to prevent the competitive hydrolysis of the highly reactive MTPA-Cl into Mosher's acid, which would halt the derivatization.

• Derivatization: Add 0.3 mmol of pyridine or DMAP, followed by 0.2 mmol of (R)-(-)-MTPA-Cl at 0 °C, then warm to room temperature[3]. Causality: A stoichiometric excess of the chiral derivatizing agent ensures 100% conversion. If the reaction does not reach completion, kinetic resolution may occur, artificially skewing the measured ee.

• Workup: Quench with 1M HCl, extract with CH2Cl2, dry over MgSO4, and concentrate under reduced pressure.

• Analysis: Analyze the crude mixture via 19F NMR. Causality: 19F NMR is preferred over 1H NMR because the fluorine signals appear in an uncrowded region of the spectrum, completely avoiding the complex multiplet overlap of the aliphatic cyclopentyl protons.

• System Validation: Perform the exact derivatization protocol on a racemic standard of the cyclopentanamine. The integration ratio of the two resulting diastereomeric peaks in the 19F NMR spectrum must be exactly 50:50. Any deviation indicates incomplete conversion or chiral bias during the workup.

Protocol C: High-Throughput Circular Dichroism (CD) Screening

Causality: Traditional chromatography requires 10–20 minutes per sample, creating a significant bottleneck for HTS[5]. This protocol leverages a fast, 2-minute in situ derivatization that requires no purification[5].

• In Situ Imine Formation: In a 96-well plate, add the chiral cyclopentanamine to a solution containing pyridine carboxaldehyde. Causality: The primary amine undergoes rapid condensation with the aldehyde to quantitatively yield an imine[5].

• Complexation: Introduce a Cu(I) complex with 2,2'-bis(diphenylphosphino)-1,1'-dinaphthyl (BINAP-CuI). Causality: The newly formed imine binds to the Cu(I) complex, generating a strong metal-to-ligand charge-transfer (MLCT) band in the visible region of the CD spectrum[5].

• Measurement: Measure the CD spectrum. Causality: The diastereomeric host-guest complexes yield CD signals of the same sign but different amplitudes, allowing for the differentiation of enantiomers[5].

• Data Deconvolution: Process the primary optical data using a supervised multi-layer perceptron artificial neural network (MLP-ANN). Causality: The ANN deconvolutes the spectral data to simultaneously determine both the enantiomeric excess and the concentration of the amine[5].

• System Validation: Calibrate the MLP-ANN using a training set of five known ee standards (0%, 25%, 50%, 75%, and 100% ee). The model is validated when the root-mean-square error of prediction (RMSEP) for a blind test set falls below 2%.

References

1.[5] Title: A Facile CD Protocol for Rapid Determination of Enantiomeric Excess and Concentration of Chiral Primary Amines - PMC Source: nih.gov URL: 2.[1] Title: Comprehensive Application Notes: Nitrocyclopentane Cycloaddition Reactions for Drug Development Source: smolecule.com URL: 3.[3] Title: Determining Enantiomeric Purity: A Technical Guide to Chiral Derivatizing Agents Source: benchchem.com URL: 4.[4] Title: Chiral Derivatization Reagents - Analytical Chemical Products Source: alfa-chemistry.com URL: 5.[2] Title: Determination of Enantiomeric Excess in Pharmaceutical Active Agents: The Role of High Performance Liquid Chromatography Source: heraldopenaccess.us URL:

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• 5. A Facile CD Protocol for Rapid Determination of Enantiomeric Excess and Concentration of Chiral Primary Amines - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Structural Elucidation of (1R,3R)-rel-3-(Benzyloxy)cyclopentan-1-amine Derivatives: X-ray Crystallography vs. Spectroscopic Methods

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern drug discovery and development, the unambiguous determination of a molecule's three-dimensional structure is paramount. This is particularly true for chiral compounds, where stereochemistry dictates biological activity. The (1R,3R)-rel-3-(benzyloxy)cyclopentan-1-amine scaffold represents a valuable building block in medicinal chemistry, offering a constrained cyclopentane core with versatile functional groups for elaboration.[1][2] The precise control and confirmation of its stereochemistry are critical for developing safe and efficacious therapeutics.[2]

This guide provides a comprehensive comparison of single-crystal X-ray crystallography with other widely used analytical techniques for the structural characterization of (1R,3R)-rel-3-(benzyloxy)cyclopentan-1-amine derivatives. As a senior application scientist, this guide moves beyond a simple listing of methods to explain the causality behind experimental choices, offering insights into the strengths and limitations of each technique in this specific context.

The Definitive Answer: Single-Crystal X-ray Crystallography

X-ray crystallography stands as the gold standard for determining the three-dimensional structure of molecules at atomic resolution.[3][4] It provides a detailed map of atom connectivity, bond lengths, bond angles, and, crucially for this class of compounds, the absolute stereochemistry.

The Crystallography Workflow: From Powder to Structure

The journey from a synthesized powder to a refined crystal structure is a multi-step process that requires patience and precision.

Caption: A generalized workflow for single-crystal X-ray crystallography.

Experimental Protocol: X-ray Diffraction Analysis

• Crystal Growth (The Critical Hurdle) :

  • Rationale : Obtaining a high-quality single crystal is the most challenging and critical step. For chiral amines like our target compound, salt formation with a chiral acid (e.g., tartaric acid) can aid in crystallization and help in determining the absolute configuration.[5] The flexibility of the benzyloxy group can also present a challenge, sometimes leading to disordered structures.

  • Method : Slow evaporation of a saturated solution is a common technique. A screening of various solvents (e.g., ethanol, ethyl acetate, hexane, and mixtures thereof) is performed. Vapor diffusion, where a precipitant is slowly introduced into the sample solution, is another powerful method.

• Data Collection :

  • Rationale : The crystal is irradiated with monochromatic X-rays, and the diffraction pattern is recorded. Low temperatures (typically 100 K) are used to minimize thermal motion of the atoms, resulting in a sharper diffraction pattern and a more precise structure.

  • Method : A suitable crystal (ideally 0.1-0.3 mm in each dimension) is mounted on a goniometer head. Data is collected on a diffractometer, often equipped with a copper (for absolute configuration of light-atom molecules) or molybdenum X-ray source.[4]

• Structure Solution and Refinement :

  • Rationale : The diffraction data is used to calculate an electron density map of the unit cell. From this map, the positions of the atoms are determined and refined.

  • Method : Software packages are used to solve the phase problem (using methods like direct methods or Patterson functions) and generate an initial structural model. This model is then refined using a least-squares algorithm to best fit the experimental data.

Expected Data from X-ray Crystallography

The output of a successful crystallographic experiment is a wealth of precise structural information.

Parameter	Expected Information for (1R,3R)-rel-3-(benzyloxy)cyclopentan-1-amine HCl
Empirical Formula	C12H18ClNO
Crystal System	e.g., Monoclinic, Orthorhombic
Space Group	e.g., P2₁ (a common chiral space group)
Unit Cell Dimensions	a, b, c (Å); α, β, γ (°)
Bond Lengths	e.g., C-N, C-O, C-C bond distances with high precision (±0.002 Å)
Bond Angles	e.g., Angles defining the cyclopentane ring pucker (±0.1°)
Torsion Angles	Defines the conformation of the benzyloxy group and cyclopentane ring
Absolute Configuration	Unambiguously determined (e.g., via the Flack parameter)[6]
Intermolecular Interactions	Hydrogen bonding (e.g., N-H···Cl), van der Waals contacts

Complementary and Corroborative Techniques

While X-ray crystallography provides the definitive structure, it is often not the first or only technique employed. Spectroscopic and spectrometric methods offer valuable, and often more rapidly obtainable, information.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the connectivity and stereochemistry of molecules in solution.[7][8] For our target compound, a suite of NMR experiments would be employed.

Caption: A typical workflow for NMR-based structural elucidation.

Expected ¹H NMR Data (Hypothetical):

• ~7.3 ppm (multiplet, 5H) : Aromatic protons of the benzyl group.

• ~4.5 ppm (singlet, 2H) : Methylene protons of the benzyl group (-O-CH₂-Ph).

• ~4.0 ppm (multiplet, 1H) : Proton on the carbon bearing the benzyloxy group (H3).

• ~3.5 ppm (multiplet, 1H) : Proton on the carbon bearing the amino group (H1).

• ~1.5-2.2 ppm (multiplets, 6H) : Remaining cyclopentane ring protons.

Causality in NMR: The relative stereochemistry (cis or trans) of the substituents on the cyclopentane ring can often be inferred from the coupling constants (J-values) between protons and through Nuclear Overhauser Effect (NOE) experiments.[9][10] For a cis relationship (as in the 1R,3R isomer), an NOE correlation would be expected between H1 and H3.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and elemental composition of a molecule.

Expected Mass Spectrometry Data:

• Technique : Electrospray Ionization (ESI) is well-suited for polar molecules like amines.

• Low-Resolution MS : An [M+H]⁺ ion would be observed at m/z 192.1, corresponding to the protonated free amine.

• High-Resolution MS (HRMS) : Would provide a highly accurate mass (e.g., 192.1383 for [C12H18NO]⁺), confirming the elemental composition.

A Note on Chirality and MS : Standard mass spectrometry is "chiral-blind" as enantiomers have the same mass.[11] However, specialized techniques involving chiral selectors can be used to distinguish between enantiomers.[12][13]

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule.

Expected IR Data:

• ~3300-3400 cm⁻¹ (broad) : N-H stretching of the primary amine.

• ~3030 cm⁻¹ : Aromatic C-H stretching.

• ~2850-2960 cm⁻¹ : Aliphatic C-H stretching of the cyclopentane and benzyl methylene groups.

• ~1100 cm⁻¹ : C-O stretching of the ether linkage.

A Head-to-Head Comparison

Feature	X-ray Crystallography	NMR Spectroscopy	Mass Spectrometry	IR Spectroscopy
State of Matter	Solid (single crystal)	Solution	Gas phase (ions)	Solid or Liquid
Primary Information	3D structure, absolute configuration, bond lengths/angles	Connectivity, relative stereochemistry, conformation in solution	Molecular weight, elemental composition	Functional groups
Key Advantage	Unambiguous and definitive structural determination[3]	Provides data on structure and dynamics in a biologically relevant state (solution)[7][8]	High sensitivity, requires very little sample	Fast, simple, and provides a quick check for key functional groups
Key Limitation	Requires a high-quality single crystal, which can be difficult to obtain[6][8]	Structure is an interpretation of indirect data; size limitations for complex molecules	Does not provide stereochemical or connectivity information directly	Provides limited structural detail
Time to Result	Days to weeks (or longer)	Hours to days	Minutes	Minutes

Conclusion: An Integrated Approach for Unimpeachable Structural Validation

For the structural validation of (1R,3R)-rel-3-(benzyloxy)cyclopentan-1-amine derivatives, no single technique provides a complete picture. While X-ray crystallography offers the ultimate, unambiguous structural proof, its prerequisite of a suitable crystal can be a significant bottleneck.

A pragmatic and scientifically rigorous approach, therefore, is an integrated one. NMR, MS, and IR spectroscopy should be used as the first line of analysis. They rapidly confirm the successful synthesis of the target compound, its molecular formula, and the presence of the correct functional groups. Advanced NMR experiments can provide strong evidence for the relative stereochemistry.

However, for regulatory submissions or when absolute certainty is required, these spectroscopic data should be considered corroborative. The definitive evidence provided by a single-crystal X-ray structure is the final and most authoritative piece of the puzzle, confirming not only the connectivity but the precise three-dimensional arrangement in space, which is the ultimate determinant of a drug molecule's function.

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• Brunger, A. T. (n.d.). X-ray Crystallography and NMR: Complementary Views of Structure and Dynamics. The Howard Hughes Medical Institute. [Link]

• Cook, A. M., & Vogt, F. G. (2022). From Powders to Single Crystals: A Crystallographer's Toolbox for Small-Molecule Structure Determination. Molecular Pharmaceutics, 19(6), 1845–1857. [Link]

• Creative Biostructure. (n.d.). Comparison of X-ray Crystallography, NMR and EM. Retrieved from [Link]

• Fagerquist, C. K. (n.d.). Chiral analysis by MS. American Laboratory. [Link]

• Google Patents. (n.d.). CN110862325B - Preparation method of (1R,3S) -3-amino-1-cyclopentanol and salt thereof.
• Google Patents. (n.d.). CN112574046A - Method for preparing (1R,3S) -3-aminocyclopentanol hydrochloride.

• Herrera, A., et al. (2008). Stereochemistry of cyclopentane derivatives from (2,3)J(CH) dependence on dihedral angle (theta H--C--C--X). Magnetic Resonance in Chemistry, 46(3), 268-73. [Link]

• kbDNA. (2020, December 1). Structural Characterization Methods: NMR, X-Ray Crystallography. Retrieved from [Link]

• Liptak, M. D., & Wen, J. (2020). Absolute Configuration of Small Molecules by Co-Crystallization. Angewandte Chemie International Edition, 59(31), 12838-12842. [Link]

• News-Medical.Net. (2019, October 30). X-Ray Crystallography vs. NMR Spectroscopy. Retrieved from [Link]

• Wikipedia. (n.d.). Chiral resolution. Retrieved from [Link]

• Excillum. (n.d.). Small molecule crystallography. Retrieved from [Link]

• ResearchGate. (n.d.). Stereochemistry of cyclopentane derivatives from 2, 3JCH dependence on dihedral angle (θ H C C X). Request PDF. [Link]

• Okunrobo, L. O., Chukwuka, M. J., & Nzenwa, C. P. (2007). Nucleophilic Reaction of Cyclopentylamine on Phthalimide Derivatives: Synthesis and Antinociceptive Activity of Products. Acta Poloniae Pharmaceutica, 64(4), 365-8. [Link]

• ResearchGate. (n.d.). IR spectrum of 1,1-bis (3-aminobenzoyloxy phenyl) cyclopentane (III). Download Scientific Diagram. [Link]

• University of Szeged. (n.d.). Comparison of NMR and X-ray crystallography. Retrieved from [Link]

• Patel, R. N. (2013). Biocatalytic Synthesis of Chiral Alcohols and Amino Acids for Development of Pharmaceuticals. Molecules, 18(10), 12053-12088. [Link]

• Doc Brown's Chemistry. (n.d.). C-13 nmr spectrum of cyclopentane. Retrieved from [Link]

• Doc Brown's Chemistry. (n.d.). cyclopentane low high resolution H-1 proton nmr spectrum. Retrieved from [Link]

• PolyU Institutional Research Archive. (n.d.). Chiral Mass Spectrometry: An Overview. Retrieved from [Link]

• The University of Queensland. (n.d.). Small molecule X-ray crystallography. Retrieved from [Link]

• Armstrong, D. W., & Breitbach, Z. S. (2022). Recent advances in the field of chiral crystallization. Chirality, 34(10), 1321-1334. [Link]

• Guo, Y., et al. (2000). Chiral Analysis by Electrospray Ionization Mass Spectrometry/Mass Spectrometry. 2. Determination of Enantiomeric Excess of Amino Acids. Analytical Chemistry, 72(21), 5345-5351. [Link]

• Welch, C. J. (2005). Development of Chiral LC-MS Methods for small Molecules and Their Applications in the Analysis of Enantiomeric Composition and Pharmacokinetic Studies. OSTI.GOV. [Link]

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• YouTube. (2026, January 1). Chirality, HPLC, MS, Drug Safety & Thalidomide Case | Biochemistry. [Link]

• Okunrobo, L. O., Chukwuka, M. J., & Nzenwa, C. P. (2007). NUCLEOPHILIC REACTION OF CYCLOPENTYLAMINE ON PHTHALIMIDE DERIVATIVES: SYNTHESIS AND ANTINOCICEPTIVE ACTIVITY OF PRODUCTS. Acta Poloniae Pharmaceutica, 64(4), 365-368. [Link]

• Chaudhary, J. (2025). FTIR Spectroscopic Analysis of Pyrimidine Derivatives: A Comprehensive Review. Applied Science and Biotechnology Journal for Advanced Research, 4(2), 1-5. [Link]

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• 10. researchgate.net [researchgate.net]
• 11. ira.lib.polyu.edu.hk [ira.lib.polyu.edu.hk]
• 12. pubs.acs.org [pubs.acs.org]
• 13. pubs.acs.org [pubs.acs.org]

comparative study of antiviral efficacy of cyclopentane nucleoside analogues

Executive Summary: The Carbocyclic Advantage

In the landscape of antiviral drug development, Cyclopentane Nucleoside Analogues (Carbocyclic Nucleosides) represent a critical structural evolution from traditional furanose-based nucleosides. By replacing the ribose oxygen with a methylene group, these analogues eliminate the hemiaminal ether linkage, rendering the glycosidic bond resistant to cleavage by nucleoside phosphorylases.[1]

This guide provides a comparative technical analysis of Entecavir (ETV) —the gold standard cyclopentyl guanosine analogue—against traditional furanose/oxathiolane analogues like Lamivudine (LAM) . We analyze the mechanistic superiority, in vitro potency, and genetic barriers to resistance that define this class.[2]

Structural & Mechanistic Basis[2]

The efficacy of cyclopentane analogues stems from two physicochemical pillars:

• Metabolic Stability: The carbocyclic ring mimics the sugar pucker of the natural nucleoside transition state but is chemically stable against hydrolytic cleavage.

• Polymerase Affinity: The rigid conformation of the cyclopentane ring (often with an exocyclic double bond in Entecavir) locks the molecule in a conformation that maximizes binding affinity to the viral polymerase active site.

Mechanism of Action Pathway

The following diagram illustrates the intracellular activation and competitive inhibition pathway of Entecavir within an HBV-infected hepatocyte.

Figure 1: Intracellular activation cascade of Entecavir.[2][3] Note the tri-functional inhibition of HBV Polymerase (Priming, Reverse Transcription, and DNA-dependent DNA synthesis).[2][3]

Comparative Efficacy Analysis (HBV Focus)

The most direct demonstration of cyclopentane efficacy is the comparison between Entecavir (ETV) and Lamivudine (LAM) . While Lamivudine utilizes an oxathiolane ring (sulfur-substituted furanose), Entecavir utilizes a cyclopentyl ring with an exocyclic methylene group.

Quantitative Performance Data

The following data aggregates results from standard HepG2.2.15 assays.

Feature	Entecavir (Cyclopentane)	Lamivudine (Oxathiolane)	Technical Insight
EC50 (Potency)	0.003 – 0.01 µM	0.03 – 0.3 µM	ETV is ~30-100x more potent due to tighter binding affinity.
CC50 (Cytotoxicity)	> 100 µM	> 100 µM	Both show excellent safety profiles in HepG2 cells.
Selectivity Index (SI)	> 30,000	> 1,000	ETV demonstrates a vastly superior therapeutic window.
Intracellular Half-life	~15 hours	~10-12 hours	Carbocyclic stability contributes to sustained intracellular TP levels.
Genetic Barrier	High (Multiple mutations required)	Low (Single M204V/I mutation)	ETV requires M204V/I plus L180M + T184/S202/M250 changes.

Resistance Profiles

• Lamivudine: Resistance emerges rapidly (approx. 70% at year 5) due to a single point mutation (YMDD motif, M204V/I) which sterically hinders the drug's binding.

• Entecavir: The cyclopentane scaffold fits the M204V mutant pocket. Resistance requires the "background" Lamivudine mutations plus specific structural changes (e.g., T184, S202) to dislodge the inhibitor. This is the "High Genetic Barrier" concept.

Experimental Protocol: Antiviral Assay (HepG2.2.15)

To validate the efficacy data presented above, the following self-validating protocol is recommended. This workflow uses HepG2.2.15 cells, which stably express HBV and secrete infectious virions.

Materials

• Cell Line: HepG2.2.15 (Constitutive HBV producers).[4][5]

• Media: DMEM/F12 + 10% FBS + G418 (to maintain plasmid selection).

• Readout: qPCR (Extracellular Viral DNA) and MTT (Cell Viability).

Step-by-Step Workflow

• Seeding: Plate HepG2.2.15 cells at

  cells/well in a collagen-coated 96-well plate. Incubate for 24 hours to ensure attachment.

• Treatment:

  • Prepare serial dilutions of Entecavir (0.001 nM to 1 µM) and Lamivudine (0.01 nM to 10 µM).

  • Include Vehicle Control (DMSO <0.5%) and Positive Control (Treated) .

  • Treat cells for 6 days , refreshing media and drug every 48 hours to prevent metabolic depletion.

• Harvest:

  • Collect culture supernatant (for Virion DNA).[5]

  • Retain cell monolayer (for MTT cytotoxicity assay).

• Quantification (qPCR):

  • Extract DNA from 100 µL supernatant using a silica-column kit.

  • Perform qPCR targeting the HBV S gene.

  • Calculate EC50 using a 4-parameter logistic regression model.

Assay Workflow Diagram

Figure 2: High-throughput screening workflow for determining EC50 and CC50 in HepG2.2.15 cells.

Critical Analysis: The Stability Factor

The defining feature of the cyclopentane class is the resistance to phosphorolysis .

In furanose nucleosides (e.g., Zidovudine, Idoxuridine), the glycosidic bond is susceptible to cleavage by Purine Nucleoside Phosphorylase (PNP) or Thymidine Phosphorylase . This cleavage renders the drug inactive before it can be phosphorylated.

• Carbocyclic Solution: The

  bond in cyclopentane analogues is not a substrate for these phosphorylases.

• Result: This leads to higher intracellular concentrations of the active triphosphate moiety relative to the extracellular dose, explaining why Entecavir achieves pM-range potency while retaining a long intracellular half-life.

References

• Bristol-Myers Squibb. (2005). Baraclude (Entecavir) Prescribing Information.[6]Link

• Chang, T. T., et al. (2006). "A Comparison of Entecavir and Lamivudine for HBeAg-Positive Chronic Hepatitis B." New England Journal of Medicine. Link

• Sells, M. A., et al. (1987). "Production of hepatitis B virus particles in Hep G2 cells transfected with cloned hepatitis B virus DNA." Proceedings of the National Academy of Sciences. Link

• Langley, D. R., et al. (2007). "Inhibition of Hepatitis B Virus Polymerase by Entecavir."[3][7] Journal of Virology. Link

• Vince, R. (2014). "A brief history of carbocyclic nucleosides." Antiviral Chemistry & Chemotherapy. Link

Sources

• 1. Carbocyclic nucleoside - Wikipedia [en.wikipedia.org]
• 2. Inhibition of Hepatitis B Virus Polymerase by Entecavir - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Mechanism of action of Entecavir_Chemicalbook [chemicalbook.com]
• 4. web.stanford.edu [web.stanford.edu]
• 5. researchgate.net [researchgate.net]
• 6. journals.asm.org [journals.asm.org]
• 7. What is the mechanism of Entecavir Maleate? [synapse.patsnap.com]

Strategic Protection of Aminocyclopentanols: A Comparative Guide to Orthogonal Strategies

Aminocyclopentanols (such as 1,2- and 1,3-aminocyclopentanol) are indispensable chiral building blocks in modern drug discovery. They form the structural core of numerous biologically active molecules, including nucleoside analogs, integrase inhibitors (e.g., bictegravir), and JAK1 inhibitors[1]. Because these saturated ring systems contain both a nucleophilic amine (-NH₂) and a secondary hydroxyl (-OH) group, functionalizing them requires highly deliberate, orthogonal protection strategies.

As an application scientist, the challenge is not just masking these groups, but doing so in a way that navigates the severe steric constraints of the cyclopentane ring while maintaining absolute control over cis/trans stereochemistry. This guide objectively compares the performance of various protecting groups for aminocyclopentanols and provides self-validating experimental protocols for achieving perfect orthogonality.

Visualizing the Orthogonal Workflow

To independently manipulate the amine and hydroxyl groups, we must establish an orthogonal system where one protecting group can be cleaved without affecting the other. The industry standard for aminocyclopentanols is the N-Boc / O-TBS strategy.

Orthogonal protection workflow for aminocyclopentanol using Boc and TBS.

Comparative Analysis: Amine Protecting Groups

When protecting the amine on a cyclopentane ring, steric bulk and downstream reaction conditions are the primary causal factors dictating group selection. Recent studies on the demonstrated that replacing the Boc group with other acyl protecting groups resulted in significantly diminished yields during cleavage and cyclization[2]. Furthermore, confirm that Boc provides superior chemical yields and enantiopurities compared to Cbz and Fmoc groups[3].

Table 1: Amine Protecting Group Performance on Cyclopentane Scaffolds

Protecting Group	Introduction Reagents	Deprotection Conditions	Orthogonality & Stability	Performance on Cyclopentane Scaffolds
Boc (tert-Butyloxycarbonyl)	Boc₂O, Et₃N, DMAP (cat.)	Strong Acid (TFA, HCl in dioxane)	Stable to base, nucleophiles, and catalytic hydrogenation.	Optimal. High yields (>90%). Minimizes steric hindrance during downstream cross-coupling[4].
Cbz (Z) (Carboxybenzyl)	CbzCl, Na₂CO₃ or Et₃N	H₂/Pd-C or HBr/AcOH	Stable to mild acid and base. Cleaved by reduction.	Moderate. Prone to side reactions if the substrate contains reducible alkenes (common in nucleoside precursors)[5].
Fmoc (Fluorenylmethyloxycarbonyl)	Fmoc-Cl or Fmoc-OSu	Mild Base (20% Piperidine in DMF)	Stable to acid. Cleaved by amine bases.	Suboptimal. The bulky fluorenyl group causes severe steric clashes on the compact cyclopentane ring[3].

Comparative Analysis: Hydroxyl Protecting Groups

Once the amine is secured, the secondary hydroxyl group must be protected. The causality behind choosing a silyl ether (like TBS) over an ester (like Acetyl) lies in preventing unwanted acyl migration. In 1,2-aminocyclopentanols, basic conditions can trigger an O-to-N acyl shift if the amine is ever transiently deprotected. TBS completely eliminates this risk.

Table 2: Hydroxyl Protecting Group Performance

Protecting Group	Introduction Reagents	Deprotection Conditions	Orthogonality & Stability	Performance on Cyclopentane Scaffolds
TBS (tert-Butyldimethylsilyl)	TBSCl, Imidazole, DMF	Fluoride (TBAF) or Mild Acid	Stable to base and hydrogenation.	Optimal. Perfect orthogonality with Boc. High stability during late-stage functionalization.
Ac (Acetyl)	Ac₂O, Pyridine	Base (K₂CO₃/MeOH) or LiOH	Cleaved by base.	Moderate. Not orthogonal with Fmoc. Susceptible to ester hydrolysis during basic cross-coupling.
Bn (Benzyl)	BnBr, NaH	H₂/Pd-C	Stable to acid and base.	Moderate. Harsh basic introduction conditions (NaH) can cause epimerization of stereocenters.

Selective Deprotection Pathways

The true power of the N-Boc/O-TBS system is its absolute orthogonality. The logic gate below demonstrates how you can selectively liberate either functional group based on the chosen reagent.

Selective deprotection pathways demonstrating Boc and TBS orthogonality.

Self-Validating Experimental Protocols

To ensure trustworthiness and reproducibility, the following methodologies are designed as self-validating systems. Each protocol includes built-in checkpoints to verify mechanistic success without requiring immediate NMR analysis.

Protocol 1: Selective N-Boc Protection

Mechanistic Rationale: The primary/secondary amine is significantly more nucleophilic than the secondary hydroxyl group. By strictly controlling the stoichiometry of Boc₂O (1.05 eq), O-Boc formation is entirely suppressed.

• Setup: Dissolve 2-aminocyclopentanol (1.0 eq) in anhydrous Methanol (0.2 M) under a nitrogen atmosphere. Cool the flask to 0 °C using an ice bath.

• Base Addition: Add Triethylamine (1.2 eq) dropwise. Causality: Et₃N acts as a non-nucleophilic base to keep the amine deprotonated, maximizing its nucleophilicity.

• Reagent Addition: Slowly add Di-tert-butyl dicarbonate (Boc₂O, 1.05 eq).

• Self-Validation Checkpoint 1 (Visual): Observe the reaction. Effervescence (CO₂ gas evolution) should occur immediately upon Boc₂O addition. The cessation of gas evolution is a strong physical indicator that the reagent has been fully consumed.

• Reaction: Allow the mixture to warm to room temperature and stir for 4 hours.

• Self-Validation Checkpoint 2 (TLC): Spot the reaction mixture against the starting material on silica TLC. Stain with Ninhydrin. The starting material will show a bright pink/purple spot (free amine). The successful N-Boc product will not stain with Ninhydrin, but will appear as a distinct spot when stained with Phosphomolybdic Acid (PMA).

Protocol 2: O-TBS Protection of the Hydroxyl Group

Mechanistic Rationale: The bulky TBS group requires a nucleophilic catalyst to react with the sterically hindered secondary alcohol on the cyclopentane ring.

• Setup: Dissolve the N-Boc-aminocyclopentanol intermediate (1.0 eq) in anhydrous DMF (0.5 M).

• Catalyst Addition: Add Imidazole (2.5 eq). Causality: Imidazole forms a highly reactive N-TBS-imidazole intermediate that rapidly transfers the silyl group to the alcohol.

• Reagent Addition: Add TBSCl (1.2 eq) portion-wise at 0 °C. Stir at room temperature for 12 hours.

• Self-Validation Checkpoint 1 (Visual): As the reaction proceeds, a white precipitate (imidazole hydrochloride salt) will form in the DMF. The volume of precipitate correlates directly with reaction conversion.

• Workup: Quench with saturated aqueous NaHCO₃ and extract with Ethyl Acetate. The highly lipophilic TBS group will drive the product entirely into the organic layer.

Protocol 3: Selective O-Deprotection (TBS Cleavage)

Mechanistic Rationale: The extreme thermodynamic stability of the Silicon-Fluorine bond (bond dissociation energy ~582 kJ/mol) drives the selective cleavage of the Si-O bond. The Boc group is completely inert to fluoride ions.

• Setup: Dissolve the fully protected intermediate in anhydrous THF (0.1 M) at 0 °C.

• Cleavage: Add TBAF (Tetra-n-butylammonium fluoride, 1.0 M in THF, 1.2 eq) dropwise.

• Reaction: Stir for 2 hours at room temperature.

• Self-Validation Checkpoint (TLC & MS): On TLC (Hexane/EtOAc), the product will drop significantly in

  (becoming much more polar) due to the liberation of the free hydroxyl group. LC-MS will confirm orthogonality by showing the peak corresponding to the intact N-Boc-aminocyclopentanol, proving the amine remained protected[6].

References

• Exo-to-endo nitrogen transposition in saturated rings ChemRxiv URL:[Link]

• Enzymatic transesterification of pharmacologically interesting β-aminocycloalkanol precursors ResearchGate URL:[Link]

• Biocatalytic routes to anti-viral agents and their synthetic intermediates RSC Publishing URL:[Link]

Sources

• 1. Biocatalytic routes to anti-viral agents and their synthetic intermediates - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D0CS00763C [pubs.rsc.org]
• 2. chemrxiv.org [chemrxiv.org]
• 3. researchgate.net [researchgate.net]
• 4. chemrxiv.org [chemrxiv.org]
• 5. Biocatalytic routes to anti-viral agents and their synthetic intermediates - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D0CS00763C [pubs.rsc.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]

A Researcher's Guide to the Comparative Biological Evaluation of (1R,3R)-rel-3-(Benzyloxy)cyclopentan-1-amine Stereoisomers

Introduction: The Imperative of Stereochemistry in Drug Discovery

In the landscape of modern drug development, the three-dimensional architecture of a molecule is a critical determinant of its biological activity. For chiral molecules, which exist as non-superimposable mirror images (enantiomers) or as stereoisomers with multiple chiral centers (diastereomers), this structural nuance can be the difference between a potent therapeutic and an inert or even toxic compound. The study of how a drug molecule interacts with its biological target is fundamentally a study of molecular recognition, a process exquisitely sensitive to stereochemistry.

This guide focuses on the biological evaluation of the stereoisomers of (1R,3R)-rel-3-(Benzyloxy)cyclopentan-1-amine, a novel scaffold with potential for therapeutic applications. This compound possesses two chiral centers, giving rise to four distinct stereoisomers: the enantiomeric pair (1R,3R) and (1S,3S), and the enantiomeric pair (1R,3S) and (1S,3R). While specific experimental data for these particular stereoisomers are not yet prevalent in publicly accessible literature, this guide will provide a comprehensive framework for their systematic biological evaluation. By leveraging established principles and experimental protocols from analogous cyclopentane derivatives, we aim to equip researchers with the necessary tools and insights to unlock the therapeutic potential of each stereoisomer.

The Stereoisomers of 3-(Benzyloxy)cyclopentan-1-amine: A Structural Overview

The four stereoisomers of 3-(Benzyloxy)cyclopentan-1-amine are depicted below. The relative orientation of the benzyloxy and amine substituents on the cyclopentane ring defines them as either cis or trans diastereomers. It is this distinct spatial arrangement that will dictate their interactions with chiral biological macromolecules such as receptors and enzymes.

• (1R,3R)-3-(Benzyloxy)cyclopentan-1-amine (trans)

• (1S,3S)-3-(Benzyloxy)cyclopentan-1-amine (trans)

• (1R,3S)-3-(Benzyloxy)cyclopentan-1-amine (cis)

• (1S,3R)-3-(Benzyloxy)cyclopentan-1-amine (cis)

Caption: Stereoisomeric relationships of 3-(Benzyloxy)cyclopentan-1-amine.

A Roadmap for Comparative Biological Evaluation

A systematic and rigorous evaluation is paramount to delineating the unique biological profile of each stereoisomer. The following workflow represents a standard, industry-proven approach to this process.

A Senior Application Scientist's Guide to HPLC Methods for Separating Cyclopentylamine Enantiomers

For researchers and professionals in drug development, the precise separation and quantification of enantiomers are not just analytical challenges—they are regulatory and safety imperatives. Cyclopentylamine, a key chiral building block in many active pharmaceutical ingredients (APIs), presents a common yet critical task for analytical chemists: the development of a robust, reliable method for baseline enantiomeric separation.

This guide provides an in-depth comparison of established High-Performance Liquid Chromatography (HPLC) methods for resolving cyclopentylamine enantiomers. Moving beyond a simple listing of parameters, we will explore the causality behind methodological choices, grounding our recommendations in the fundamental principles of chiral recognition.

The Challenge: The Nature of Cyclopentylamine

Cyclopentylamine is a small, basic, and highly flexible primary amine. These characteristics present specific challenges for chiral separation:

• Limited Interaction Points: Lacking multiple aromatic rings or rigid structures, the molecule offers fewer points for hydrogen bonding, π-π interactions, or steric hindrance, which are the primary forces driving chiral recognition.

• High Polarity and Basicity: The primary amine group (pKa ≈ 10.5) can interact strongly with residual acidic silanols on the silica support of the column, leading to poor peak shape (tailing) and reduced efficiency.

• Conformational Flexibility: The cyclopentyl ring can adopt various conformations, which can complicate consistent interaction with the chiral stationary phase (CSP).

A successful separation strategy must therefore employ a CSP with strong and specific interaction sites and a mobile phase designed to suppress undesirable interactions with the silica support.

Comparative Analysis of Chiral Stationary Phases (CSPs)

Two classes of CSPs have demonstrated broad applicability and success in separating primary amines and are therefore the focus of this guide: Polysaccharide-based CSPs and Macrocyclic Glycopeptide-based CSPs.[1][2]

Polysaccharide-Based CSPs (e.g., Daicel CHIRALPAK® AD-H)

Polysaccharide derivatives, particularly amylose or cellulose coated or immobilized on a silica gel support, are powerhouses in chiral chromatography.[3] The chiral selector, amylose tris(3,5-dimethylphenylcarbamate) in the case of CHIRALPAK® AD-H, forms helical grooves on the stationary phase.

Mechanism of Separation: Chiral recognition on this type of phase is a complex interplay of forces. For a small amine like cyclopentylamine, the primary interactions are hydrogen bonding between the amine's -NH2 group and the carbamate groups on the selector, dipole-dipole interactions, and inclusion within the chiral groove.[3] The steric fit of the cyclopentyl ring within this groove is a key determinant of enantioselectivity. One enantiomer will fit more favorably, leading to a stronger interaction and longer retention time.

Critical Role of the Mobile Phase Additive: To achieve a successful separation of a basic analyte like cyclopentylamine, the addition of a basic modifier to the mobile phase is non-negotiable.[1] An additive like diethylamine (DEA) serves a crucial purpose: it acts as a competing base that binds to active silanol groups on the silica surface. This "masks" the silanols, preventing the highly basic cyclopentylamine from interacting with them and ensuring sharp, symmetrical peaks.

Macrocyclic Glycopeptide-Based CSPs (e.g., Astec® CHIROBIOTIC® V2)

These phases utilize macrocyclic glycopeptides, such as vancomycin, covalently bonded to silica.[4] Vancomycin is a complex molecule with multiple stereogenic centers, peptide backbones, and sugar moieties, creating a rich environment for chiral interactions.

Mechanism of Separation: The CHIROBIOTIC® V2 phase offers a multitude of interaction mechanisms, including hydrogen bonding, ionic interactions, and inclusion in the "basket-like" cavity of the glycopeptide.[4] For cyclopentylamine, which will be protonated in a slightly acidic mobile phase, the primary interaction is often ionic. The positively charged ammonium group of the analyte can form an ion-exchange interaction with negatively charged carboxyl groups on the vancomycin selector. This primary ionic interaction orients the analyte in a specific way, allowing secondary interactions (hydrogen bonding, steric repulsion) to differentiate between the two enantiomers. This multi-modal interaction capability makes these columns exceptionally versatile.[5]

Quantitative Performance Comparison

The following table summarizes typical starting conditions and expected performance for the separation of cyclopentylamine enantiomers on these two representative columns. These values are based on established methods for structurally similar small primary amines and serve as a robust starting point for method development.

Parameter	Method 1: Polysaccharide CSP	Method 2: Macrocyclic Glycopeptide CSP
Column	Daicel CHIRALPAK® AD-H, 250 x 4.6 mm, 5 µm	Astec® CHIROBIOTIC® V2, 250 x 4.6 mm, 5 µm
Mode	Normal Phase	Polar Ionic Mode
Mobile Phase	n-Hexane / Isopropanol / Diethylamine (80:20:0.1, v/v/v)	Methanol / Acetic Acid / Triethylamine (100:0.1:0.02, v/v/v)
Flow Rate	1.0 mL/min	1.0 mL/min
Temperature	25°C	25°C
Detection	UV at 210 nm (due to lack of chromophore) or ELSD/CAD	UV at 210 nm or ELSD/CAD
Expected tR1 (min)	~ 6.5	~ 5.0
Expected tR2 (min)	~ 7.8	~ 6.2
Expected α (Selectivity)	> 1.2	> 1.2
Expected Rs (Resolution)	> 1.5 (Baseline)	> 1.5 (Baseline)

Experimental Protocols & Method Development Workflow

Method 1: Protocol for Polysaccharide-Based CSP

• System Preparation: Flush the entire HPLC system, including the injector and sample loop, with the mobile phase (n-Hexane/Isopropanol/DEA) to remove any incompatible solvents from previous analyses.

• Column Equilibration: Install the CHIRALPAK® AD-H column and equilibrate with the mobile phase at 1.0 mL/min until a stable baseline is achieved. This may take 30-60 minutes.

• Sample Preparation: Dissolve racemic cyclopentylamine in the mobile phase to a concentration of approximately 1 mg/mL. Filter the sample through a 0.45 µm syringe filter.

• Injection: Inject 5-10 µL of the prepared sample.

• Data Acquisition: Acquire data for at least 10 minutes, monitoring at 210 nm.

• Optimization: If resolution is insufficient, systematically adjust the ratio of Isopropanol (e.g., from 10% to 30%). Increasing the alcohol content generally decreases retention time but can affect selectivity. The concentration of DEA can also be optimized (0.05% to 0.2%) to improve peak shape.

Method 2: Protocol for Macrocyclic Glycopeptide-based CSP

• System Preparation: Flush the HPLC system thoroughly with Methanol before introducing the mobile phase.

• Column Equilibration: Install the CHIROBIOTIC® V2 column and equilibrate with the mobile phase (Methanol/Acetic Acid/TEA) at 1.0 mL/min until the baseline is stable.

• Sample Preparation: Dissolve racemic cyclopentylamine in the mobile phase to a concentration of approximately 1 mg/mL. Filter the sample.

• Injection: Inject 5-10 µL of the prepared sample.

• Data Acquisition: Acquire data for at least 10 minutes.

• Optimization: The polar ionic mode is highly tunable. The ratio and concentration of the acidic (acetic acid) and basic (triethylamine) additives are critical for achieving separation. Adjusting their concentrations (e.g., from 0.01% to 0.2%) can significantly impact retention and selectivity.

Visualizing the Method Development Strategy

The process of selecting and optimizing a chiral separation method can be visualized as a logical workflow. The following diagram illustrates a typical decision-making process for developing a method for a primary amine like cyclopentylamine.

Caption: Chiral Method Development Workflow for Cyclopentylamine.

Conclusion and Recommendations

Both polysaccharide and macrocyclic glycopeptide-based CSPs offer viable and robust pathways for the enantiomeric separation of cyclopentylamine.

• For routine, robust analysis in a normal-phase environment, the Polysaccharide-based method (e.g., CHIRALPAK® AD-H) is an excellent choice. The mechanism is well-understood, and these columns are known for their durability and high loading capacity, making them suitable for both analytical and preparative work. The key to success is the diligent use of a basic additive like DEA.

• For greater flexibility and method development in polar or aqueous-organic mobile phases, the Macrocyclic Glycopeptide-based method (e.g., CHIROBIOTIC® V2) is superior. Its ability to operate in multiple modes (normal, reversed, polar organic, polar ionic) provides more options for optimizing selectivity, especially for challenging separations or when compatibility with mass spectrometry is required.[5]

Ultimately, the choice of method will depend on the specific laboratory environment, available instrumentation, and downstream requirements (e.g., preparative scale-up, LC-MS compatibility). Both approaches, when properly optimized, are capable of delivering the baseline resolution required for accurate enantiomeric purity determination of cyclopentylamine in a regulated drug development setting.

References

• ChromTech. (n.d.). User's Guide: Separation of chiral compounds on Chiral-AGP, Chiral-CBH, Chiral-HSA. Available at: [Link]

• Layton, S. E. (n.d.). COMPARISON OF VARIOUS CHIRAL STATIONARY PHASES FOR THE CHROMATOGRAPHIC SEPARATION OF CHIRAL PHARMACEUTICALS. Repository.

• Subramanian, G. (2020, November 12). A Strategy for Developing HPLC Methods for Chiral Drugs. LCGC International. Available at: [Link]

• Šatínský, D., et al. (2007, July 23). HPLC separation of enantiomers using chiral stationary phases. Česká a slovenská farmacie. Available at: [Link]

• Phenomenex. (n.d.). Chiral HPLC Separations. Available at: [Link]

• Ali, I., et al. (2021, February 3). Application of Polysaccharide-Based Chiral High-Performance Liquid Chromatography Columns for the Separation of Regio-, E/Z-, and Enantio–Isomeric Mixtures of Allylic Compounds. PMC. Available at: [Link]

• Ismail, O. S., et al. (2021). An overview of chiral separations of pharmaceutically active substances by HPLC (2018–2020). PMC. Available at: [Link]

• Zaggout, F. R. (2007). Separation of Racemates Using Chiral HPLC and Creation of a Database for this Methodology. Asian Journal of Chemistry, 19(2), 1443.
• Zhang, T., et al. (2012). Chiral Separations by HPLC on Immobilized Polysaccharide Chiral Stationary Phases.

• Yashima, E. (2008, September 29). Chiral HPLC for efficient resolution of enantiomers. Chemical Society Reviews. Available at: [Link]

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• 2. csfarmacie.cz [csfarmacie.cz]
• 3. asianpubs.org [asianpubs.org]
• 4. bioanalysis-zone.com [bioanalysis-zone.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]

A Comparative Guide to Purity Assessment of (1R,3R)-rel-3-(Benzyloxy)cyclopentan-1-amine

For researchers, scientists, and drug development professionals, the rigorous assessment of a synthesized active pharmaceutical ingredient's (API) purity is not merely a procedural step but a foundational pillar of safety, efficacy, and regulatory compliance. This is particularly true for chiral molecules like (1R,3R)-rel-3-(Benzyloxy)cyclopentan-1-amine, a valuable building block whose stereochemical integrity is paramount.[1] This guide provides an in-depth, objective comparison of critical analytical methods for determining the chemical and enantiomeric purity of this compound, grounded in established scientific principles and supported by actionable experimental protocols.

The challenge in assessing the purity of a chiral amine lies in its multifaceted nature. We must quantify not only impurities derived from starting materials, byproducts, and degradation but also the relative proportion of its nonsuperimposable mirror image, the enantiomer.[2] The presence of an undesired enantiomer can, at best, reduce a drug's efficacy and, at worst, introduce significant toxicity.[3] Therefore, a robust purity assessment strategy relies on a suite of orthogonal analytical techniques, each providing a unique and complementary piece of the purity puzzle.

This guide will dissect and compare the three most powerful and commonly employed techniques for this purpose:

• Chiral High-Performance Liquid Chromatography (HPLC): The industry gold standard for enantiomeric separation and quantification.[4]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: A versatile tool for structural confirmation, achiral impurity detection, and enantiomeric excess determination using chiral auxiliaries.[5]

• Elemental Analysis: A fundamental technique for verifying the elemental composition and overall bulk purity of the compound.[6]

Chiral High-Performance Liquid Chromatography (HPLC)

Chiral HPLC is the definitive method for physically separating and quantifying enantiomers.[3][7] The technique's power lies in the use of a Chiral Stationary Phase (CSP), which creates a chiral environment within the column. The differential, transient diastereomeric interactions between the enantiomers and the CSP lead to different retention times, allowing for their separation and individual quantification.[8][9]

Causality in Method Selection: For a primary amine like our target compound, polysaccharide-based CSPs (e.g., derivatives of cellulose or amylose) are often the first choice.[10] The carbamate groups on the polysaccharide backbone provide multiple interaction sites—hydrogen bonding, dipole-dipole, and steric interactions—that are highly effective at discriminating between enantiomers of compounds containing polar functional groups like amines and hydroxyls (after deprotection of the benzyl group) or the benzyloxy ether.

Comparative Performance of Common Chiral Stationary Phases

Chiral Stationary Phase (CSP)	Typical Mobile Phase	Principle of Separation	Advantages	Disadvantages	Typical Resolution (Rs)
Polysaccharide-based (e.g., Chiralpak® IA, Chiralcel® OD)	Normal Phase: Hexane/Ethanol/Amine Additive	Hydrogen bonding, dipole-dipole interactions, steric hindrance	Broad applicability, high efficiency, excellent scalability for prep HPLC.[11]	Higher cost, potential for long run times.	> 2.0
Cyclodextrin-based (e.g., CYCLOBOND™)	Reversed-Phase: Acetonitrile/Buffer	Inclusion complexation within the cyclodextrin cavity, hydrogen bonding at the rim.[8]	Robust, compatible with aqueous mobile phases.	May offer lower efficiency for some analytes compared to polysaccharide CSPs.	1.5 - 2.5
Macrocyclic Glycopeptide (e.g., Chirobiotic™ V)	Polar Organic, Reversed-Phase	Multiple interaction mechanisms (ionic, hydrogen bonding, inclusion)	Highly versatile, can operate in multiple mobile phase modes.	Complex interaction mechanisms can make method development less predictable.	> 1.8

Experimental Protocol: Chiral HPLC for Enantiomeric Excess (ee)

This protocol is a self-validating system, incorporating a system suitability test (SST) to ensure the chromatographic system is performing adequately before sample analysis.

• System Preparation:

  • Column: Chiralpak® IA (4.6 x 250 mm, 5 µm).

  • Mobile Phase: n-Hexane/Isopropanol/Diethylamine (80:20:0.1, v/v/v). The amine additive is crucial for reducing peak tailing by neutralizing acidic sites on the silica support.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 25 °C.

  • Detection: UV at 254 nm.

• Standard and Sample Preparation:

  • Racemic Standard (for SST): Prepare a 1 mg/mL solution of racemic 3-(Benzyloxy)cyclopentan-1-amine in the mobile phase. This is essential to confirm the method separates the two enantiomers.

  • Sample Solution: Accurately weigh and dissolve the synthesized (1R,3R)-rel-3-(Benzyloxy)cyclopentan-1-amine in the mobile phase to a final concentration of 1 mg/mL.

• System Suitability Test (SST):

  • Inject the racemic standard.

  • Acceptance Criteria: The resolution (Rs) between the two enantiomer peaks must be ≥ 2.0. The tailing factor for each peak should be ≤ 1.5. This confirms the system's ability to separate and accurately quantify the enantiomers.

• Analysis:

  • Once the SST passes, inject the sample solution in triplicate.

  • Integrate the peak areas for both the desired (1R,3R) enantiomer and the undesired (1S,3S) enantiomer.

• Calculation of Enantiomeric Excess (% ee):

  • % ee = [ (Area_major - Area_minor) / (Area_major + Area_minor) ] * 100

  • Where Area_major is the peak area of the desired enantiomer and Area_minor is the peak area of the undesired enantiomer.

Workflow for Chiral HPLC Purity Assessment

Caption: Workflow for chiral HPLC analysis, from preparation to final reporting.

NMR Spectroscopy for Orthogonal Purity Verification

NMR spectroscopy is an indispensable tool for confirming the identity and structural integrity of the synthesized compound.[5] For purity assessment, it serves two critical, complementary functions:

• ¹H NMR for Chemical Purity: A standard ¹H NMR spectrum can quickly identify and quantify non-isomeric impurities (e.g., residual solvents, starting materials) by comparing the integration of impurity signals to the signals of the target compound.

• Chiral NMR for Enantiomeric Purity: Since enantiomers are indistinguishable in a standard NMR experiment, a chiral environment must be introduced. This is achieved by adding a Chiral Solvating Agent (CSA) or a Chiral Derivatizing Agent (CDA).[12][13] A CSA forms transient, rapidly equilibrating diastereomeric complexes with the enantiomers, causing their corresponding protons to experience slightly different magnetic environments and thus resonate at different chemical shifts.[14]

Causality in Method Selection: For a basic amine analyte, acidic CSAs are highly effective. A chiral phosphoric acid, such as (R)-1,1'-Binaphthyl-2,2'-diyl hydrogenphosphate ((R)-BPA), is an excellent choice.[5] It forms a strong, diastereomeric salt-pair with the amine via acid-base interaction, leading to significant chemical shift non-equivalence (ΔΔδ) between the enantiomers, often observed in protons close to the chiral center.

Experimental Protocol: Enantiomeric Excess by Chiral NMR

• Sample Preparation:

  • Accurately weigh ~10 mg of the synthesized (1R,3R)-rel-3-(Benzyloxy)cyclopentan-1-amine into an NMR tube.

  • Add ~0.6 mL of deuterated chloroform (CDCl₃).

  • Acquire a standard ¹H NMR spectrum to assess chemical purity and confirm the structure.

• Chiral Solvating Agent Addition:

  • To the same NMR tube, add 1.0 to 1.2 equivalents of a chiral solvating agent, such as (R)-BPA. Using a slight excess of the CSA ensures that all analyte molecules are complexed, maximizing the observed chemical shift difference.

  • Gently shake the tube for 30 seconds to ensure complete complexation.[13]

• NMR Acquisition:

  • Acquire a high-resolution ¹H NMR spectrum (≥400 MHz is recommended).

  • Identify a well-resolved pair of signals corresponding to a specific proton in the two diastereomeric complexes. Protons alpha to the amine group or on the cyclopentane ring are often good candidates.

• Data Analysis and Calculation:

  • Carefully integrate the two distinct signals corresponding to the (1R,3R) and (1S,3S) enantiomers.

  • Calculate the % ee using the same formula as for HPLC, substituting peak areas with integration values.

  • Cross-Validation: The % ee value obtained by NMR should show excellent linear correlation with the value determined by chiral HPLC.[5] An absolute error of <2% between the two methods provides high confidence in the result.[5]

Logical Relationship in Purity Assessment

Caption: Logical flow showing how different analytical techniques contribute to the overall purity profile.

Elemental Analysis for Fundamental Composition

Elemental analysis (EA) is a combustion-based technique that provides the mass fractions of carbon, hydrogen, and nitrogen (and sometimes sulfur or oxygen) in a sample.[15] It is a powerful, destructive method for confirming the empirical formula of a compound and assessing its absolute or bulk purity.[6]

Causality and Role in Purity Assessment: While HPLC and NMR are excellent for detecting and quantifying isomeric and minor impurities, EA serves as an essential orthogonal check. It validates that the fundamental composition of the bulk material matches the theoretical molecular formula. A significant deviation can indicate the presence of inorganic impurities (e.g., salts, catalysts), bound solvent, or a fundamental error in the compound's identity. Many peer-reviewed journals require EA data that falls within ±0.4% of the calculated values to establish a compound's purity for publication.[16][17]

Experimental Protocol: Elemental Analysis (C, H, N)

Elemental analysis is typically performed using a dedicated automated analyzer.

• Sample Preparation:

  • Ensure the sample is meticulously dried to remove any residual solvents (e.g., under high vacuum for several hours). This is the most critical step, as residual solvent will significantly skew the C and H percentages.

  • Accurately weigh 2-3 mg of the dried sample into a tin capsule.

• Instrumental Analysis:

  • The sample is combusted at high temperatures (~900-1000 °C) in an oxygen-rich atmosphere.

  • This converts all carbon to CO₂, hydrogen to H₂O, and nitrogen to N₂ gas.

  • The resulting gases are separated by a chromatographic column and quantified by a thermal conductivity detector (TCD).

• Data Interpretation and Validation:

  • Theoretical Calculation: For (1R,3R)-rel-3-(Benzyloxy)cyclopentan-1-amine (C₁₂H₁₇NO), the theoretical percentages are:

    • C: 75.35%

    • H: 8.96%

    • N: 7.32%

  • Acceptance Criterion: The experimentally determined values ("Found") should agree with the theoretical values ("Calcd.") within a strict tolerance, typically ±0.4%.[16]

Comparative Summary of Purity Assessment Techniques

Parameter	Chiral HPLC	NMR Spectroscopy	Elemental Analysis
Primary Purpose	Enantiomeric Purity (% ee)	Structural ID, Chemical & Enantiomeric Purity	Bulk Elemental Composition
Type of Purity	Relative (Enantiomers)	Relative (Impurities, Enantiomers)	Absolute (Bulk)
Sensitivity	High (LOQ ~0.05%)[11]	Moderate (LOD ~0.5-1% for impurities)	Low (Detects bulk deviations)
Sample Prep	Moderate	Minimal	Minimal (but requires rigorous drying)
Destructive?	No (can be collected)	No	Yes
Key Strength	Gold-standard for enantiomer separation.	Structural information, rapid ee screen.	Confirms fundamental formula.
Key Limitation	Does not provide structural info.	Lower sensitivity than HPLC.	Does not detect isomeric impurities.

Conclusion and Authoritative Recommendations

Assessing the purity of a chiral intermediate like (1R,3R)-rel-3-(Benzyloxy)cyclopentan-1-amine demands a multi-pronged, orthogonal approach. No single technique can provide a complete picture.

• For definitive enantiomeric purity , Chiral HPLC is the indispensable, gold-standard method, offering unparalleled resolution and sensitivity.[4] Its results should form the basis of any certificate of analysis for enantiomeric excess.

• For structural confirmation and as a rapid, complementary check on both chemical and enantiomeric purity , NMR spectroscopy is unmatched.[5] The use of a chiral solvating agent provides a powerful cross-validation of HPLC results, significantly increasing confidence in the data.

• To confirm the fundamental composition and rule out significant non-isomeric or inorganic contaminants , Elemental Analysis is a mandatory final check.

In a drug development or manufacturing setting, adherence to guidelines from the International Council for Harmonisation (ICH), such as ICH Q3A, is essential for defining reporting, identification, and qualification thresholds for impurities.[18][19][20] A validated analytical strategy employing these complementary techniques ensures that the synthesized material meets the rigorous standards of purity and quality required for progression into further development and, ultimately, for ensuring patient safety.

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• Royal Society of Chemistry. (2025). Advances in chiral analysis: from classical methods to emerging technologies. Chemical Society Reviews. [Link]

• Journal of Chemical Education. (2016). Rapid Determination of Enantiomeric Excess via NMR Spectroscopy: A Research-Informed Experiment. [Link]

• Royal Society of Chemistry. (2021). Elemental analysis: an important purity control but prone to manipulations. Inorganic Chemistry Frontiers. [Link]

• International Council for Harmonisation (ICH). (2006). ICH Harmonised Tripartite Guideline - Impurities in New Drug Substances Q3A(R2). [Link]

• ResearchGate. (n.d.). Synthesis of substituted Cyclopentanones. [Link]

• PubMed. (1983). Optical purity determination by NMR: use of chiral lanthanide shift reagents and a base line technique. [Link]

• European Medicines Agency (EMA). (1995). Q2(R1) Validation of Analytical Procedures: Text and Methodology. [Link]

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• Journal of Chemical Education. (1997). NMR Spectroscopy Using a Chiral Lanthanide Shift Reagent to Assess the Optical Purity of 1-Phenylethylamine. [Link]

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• SciELO Brazil. (2020). VALIDATION OF ANALYTICAL METHODS IN A PHARMACEUTICAL QUALITY SYSTEM. [Link]

• Royal Society of Chemistry. (2022). A simple protocol for determination of enantiopurity of amines using BINOL derivatives as chiral solvating agents via 1 H- and 19 F-NMR spectroscopic analysis. [Link]

• SK pharmteco. (n.d.). Chiral Purity Analysis – Know What Both Hands Are Doing. [Link]

• U.S. Food and Drug Administration (FDA). (2005). ANDAs: Impurities in Drug Substances. [Link]

• Phenomenex. (n.d.). Chiral HPLC Separations. [Link]

• LCGC International. (2020). A Strategy for Developing HPLC Methods for Chiral Drugs. [Link]

• Regulations.gov. (n.d.). Guidance for Industry. [Link]

• ResearchGate. (2016). Simple protocol for NMR analysis of the enantiomeric purity of chiral primary amines. [Link]

• ACS Figshare. (2002). Enantioselective Synthesis of the Excitatory Amino Acid (1S,3R)-1-Aminocyclopentane-1,3-dicarboxylic Acid. [Link]

• ResearchGate. (2014). Recent Developments in the Stereocontrolled Synthesis of Highly Substituted Cyclopentane Core Structures: From Drug Discovery Research to Natural Product Synthesis. [Link]

• National Institutes of Health (NIH). (2021). High-throughput screening of α-chiral-primary amines to determine yield and enantiomeric excess. [Link]

• National Institutes of Health (NIH). (2022). An International Study Evaluating Elemental Analysis. [Link]

• AMSbiopharma. (2025). Impurity guidelines in drug development under ICH Q3. [Link]

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Safety & Regulatory Compliance

A Researcher's Guide to the Safe Handling of (1R,3R)-rel-3-(Benzyloxy)cyclopentan-1-amine

As a novel building block in synthetic chemistry, (1R,3R)-rel-3-(Benzyloxy)cyclopentan-1-amine and its derivatives are instrumental in the development of new pharmaceutical agents. This guide provides a detailed protocol for its safe handling, storage, and disposal, ensuring the well-being of laboratory personnel and the integrity of the research. While specific toxicological data for this exact compound is limited, a conservative approach based on the known hazards of structurally similar substituted cyclopentanamines and benzyloxy compounds is essential.[1][2]

Understanding the Hazard Profile

(1R,3R)-rel-3-(Benzyloxy)cyclopentan-1-amine is a primary amine, a class of compounds that can exhibit corrosive and irritant properties.[3] The cyclopentane ring and benzyloxy group may also influence its reactivity and toxicological profile. Based on data from analogous compounds, the primary hazards include:

• Skin and Eye Irritation/Corrosion: Direct contact may cause skin irritation or, in more severe cases, chemical burns.[2][4] The eyes are particularly vulnerable, with potential for serious damage.[2][4]

• Respiratory Tract Irritation: Inhalation of dust or aerosols can irritate the mucous membranes and upper respiratory tract.[1][5]

• Harmful if Swallowed: Ingestion may cause adverse health effects.[2][6]

Due to the lack of comprehensive toxicological studies for this specific molecule, it is prudent to treat it as a substance with potential for harm and to minimize all routes of exposure.[1]

Personal Protective Equipment (PPE): Your First Line of Defense

The selection and proper use of PPE are non-negotiable when handling this compound.[7] The goal is to create a complete barrier between the researcher and the chemical.[7]

Operation	Eye Protection	Hand Protection	Body Protection	Respiratory Protection
Weighing/Transferring	Chemical safety goggles or a face shield.[2][8]	Chemical-resistant gloves (Nitrile or Neoprene recommended).[8][9]	Laboratory coat.[8]	Required if not in a fume hood or if dust/aerosols may be generated. Use a NIOSH-approved respirator with an organic vapor cartridge.[1][8]
Solution Preparation	Chemical safety goggles.[8]	Chemical-resistant gloves.[8]	Laboratory coat.[8]	Recommended to be performed in a chemical fume hood.[8]
Reaction Work-up	Chemical safety goggles and a face shield.[2][8]	Chemical-resistant gloves.[8]	Chemical-resistant apron over a laboratory coat.[8]	Mandatory to be performed in a chemical fume hood.
Spill Cleanup	Chemical safety goggles and a face shield.[2][8]	Heavy-duty chemical-resistant gloves.[1][8]	Chemical-resistant coveralls.[8]	A NIOSH-approved respirator with an organic vapor cartridge is mandatory.[1][8]

The Rationale Behind PPE Selection

• Eye and Face Protection: The potential for this amine to be corrosive necessitates robust eye protection.[2] Standard safety glasses are insufficient. Chemical splash goggles that form a seal around the eyes are the minimum requirement. A face shield should be worn over the goggles during procedures with a high risk of splashing, such as when transferring large volumes or during reaction work-ups.[10]

• Gloves: The choice of glove material is critical. Nitrile or neoprene gloves generally provide adequate protection against incidental contact with many organic amines.[9] Always check the manufacturer's compatibility chart for the specific glove model. It is crucial to inspect gloves for any signs of degradation or perforation before each use and to change them immediately if contamination is suspected. For prolonged handling or in the event of a spill, heavier-duty gloves are recommended.

• Body Protection: A standard laboratory coat is sufficient for most routine operations.[8] However, for tasks with a higher risk of splashes or spills, a chemical-resistant apron worn over the lab coat provides an additional layer of protection.[8]

• Respiratory Protection: Handling the solid form of this compound can generate dust. Amines can be irritating to the respiratory system.[1][5] Therefore, all weighing and transfer operations should ideally be conducted within a chemical fume hood or a ventilated enclosure. If this is not feasible, a properly fitted NIOSH-approved respirator with an organic vapor/acid gas cartridge is mandatory.

Standard Operating Procedures

Engineering Controls

The primary method for controlling exposure is through engineering controls. Always handle (1R,3R)-rel-3-(Benzyloxy)cyclopentan-1-amine in a well-ventilated laboratory.[11] A certified chemical fume hood is the preferred environment for all manipulations of this compound.[8] Ensure that a safety shower and eyewash station are readily accessible and have been recently tested.[4][11]

Handling Protocol

• Preparation: Before starting, ensure all necessary PPE is available and in good condition. Designate a specific area for handling the compound.

• Weighing and Transfer:

  • Perform all weighing and transfers of the solid compound within a chemical fume hood to minimize inhalation exposure.[8]

  • Use spatulas and other tools carefully to avoid generating dust.

  • Close the container tightly immediately after use.[12]

• Dissolution and Reaction:

  • When preparing solutions, add the solid to the solvent slowly to control any potential exothermic reactions.

  • Keep all reaction vessels covered to the extent possible.

  • If heating is required, do so in a controlled manner using a heating mantle or an oil bath within the fume hood.

Caption: Workflow for handling (1R,3R)-rel-3-(Benzyloxy)cyclopentan-1-amine.

Emergency Procedures

Immediate and appropriate action is critical in the event of an exposure or spill.

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, holding the eyelids open.[1][2][4] Seek immediate medical attention.

• Skin Contact: Remove all contaminated clothing immediately.[2] Wash the affected area with soap and plenty of water for at least 15 minutes.[1] Seek medical attention if irritation persists.

• Inhalation: Move the individual to fresh air.[1][2] If breathing is difficult, provide oxygen. If breathing has stopped, give artificial respiration. Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting.[1][2] Rinse the mouth with water.[2] Seek immediate medical attention.

• Spill: Evacuate the area. For a small spill, and only if properly trained and equipped with the correct PPE, absorb the material with an inert absorbent (e.g., vermiculite, sand) and place it in a sealed container for disposal.[1] Do not allow the material to enter drains.[12]

Storage and Disposal

• Storage: Store the compound in a tightly sealed container in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents.[2][12]

• Disposal: All waste containing this compound must be treated as hazardous waste. Dispose of it in accordance with all local, state, and federal regulations.[2][12] Do not dispose of it down the drain. Contaminated containers should be triple-rinsed and disposed of appropriately.

By adhering to these guidelines, researchers can confidently and safely handle (1R,3R)-rel-3-(Benzyloxy)cyclopentan-1-amine, fostering a secure environment for scientific discovery.

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